molecular formula C4H9N3O B12351807 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro-

2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro-

Cat. No.: B12351807
M. Wt: 118.11 g/mol
InChI Key: ZUVTWPKGUDOARJ-XZQGXACKSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- is a useful research compound. Its molecular formula is C4H9N3O and its molecular weight is 118.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C4H9N3O

Molecular Weight

 118.11 g/mol

IUPAC Name

 4-amino-(213C,1,3-15N2)1,3-diazinan-2-one

InChI

 InChI=1S/C4H9N3O/c5-3-1-2-6-4(8)7-3/h3H,1-2,5H2,(H2,6,7,8)/i4+1,6+1,7+1

InChI Key

 ZUVTWPKGUDOARJ-XZQGXACKSA-N

Isomeric SMILES

 C1C[15NH][13C](=O)[15NH]C1N

Canonical SMILES

 C1CNC(=O)NC1N

Origin of Product

 United States
Foundational & Exploratory

Tracing the Metabolic Maze: A Technical Guide to 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- in Pathway Analysis

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Stable isotope tracing has become an indispensable tool for elucidating the intricate web of metabolic pathways within biological systems.[1][2] This guide provides an in-depth technical overview of the application of a novel, multi-labeled tracer, 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro-, for metabolic pathway analysis. We will delve into the rationale behind its design, detailed experimental protocols for its use in cell culture, and the subsequent analytical workflows employing mass spectrometry and nuclear magnetic resonance spectroscopy. Furthermore, this guide will equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to design, execute, and interpret complex metabolic tracing experiments, ultimately accelerating the discovery of novel therapeutic targets and a deeper understanding of cellular metabolism.

Introduction: The Power of Following the Atoms

Metabolic reprogramming is a cornerstone of many diseases, including cancer.[2] Understanding how cells rewire their metabolic networks is paramount for developing effective therapies. Stable isotope tracing offers a dynamic view of these processes, allowing researchers to follow the journey of a labeled substrate as it is transformed into downstream metabolites.[1][3] Unlike traditional metabolomics, which provides a static snapshot, isotope tracing reveals the functional activity of metabolic pathways.[3]

The choice of tracer is critical and depends on the specific metabolic pathway under investigation.[2] Commonly used stable isotopes include carbon-13 (¹³C), nitrogen-15 (¹⁵N), and deuterium (²H).[4] The tracer molecule at the heart of this guide, 2(1H)-Pyrimidinone-2-¹³C-1,3-¹⁵N₂, 6-amino-5-fluoro-, is a custom-designed probe for dissecting pyrimidine metabolism. The strategic placement of a ¹³C atom at the C2 position and two ¹⁵N atoms within the pyrimidine ring allows for the simultaneous tracking of both carbon and nitrogen fluxes. The addition of a fluorine atom at the C5 position and an amino group at the C6 position modifies its metabolic fate, potentially directing it towards specific enzymatic pathways and enabling the study of fluoropyrimidine drug metabolism.[5][6]

The Tracer: 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro-

The synthesis of dihydropyrimidin-2(1H)-ones and their derivatives is a well-established area of organic chemistry, often utilizing methods like the Biginelli reaction.[7][8] The specific synthesis of this multi-labeled, functionalized pyrimidinone would involve incorporating the stable isotopes during the synthetic process. The rationale for its design is multi-faceted:

  • ¹³C at C2: This allows for the tracking of the carbon backbone of the pyrimidine ring as it is incorporated into nucleotides and other downstream metabolites.

  • ¹⁵N at N1 and N3: This dual labeling provides a robust method for monitoring nitrogen flow in pyrimidine biosynthesis and catabolism.[9]

  • 5-Fluoro Substituent: Fluorinated pyrimidines, such as 5-fluorouracil (5-FU), are a class of chemotherapy drugs.[5][10] The 5-fluoro group makes this tracer a valuable tool for studying the metabolic pathways involved in the activation and resistance of these drugs.[6]

  • 6-Amino Substituent: The amino group can influence the molecule's interaction with enzymes and transporters, potentially channeling it into specific metabolic routes.

Experimental Design: A Step-by-Step Guide

A well-designed experiment is the bedrock of reliable metabolic tracing data. This section outlines a general protocol for using 2(1H)-Pyrimidinone-2-¹³C-1,3-¹⁵N₂, 6-amino-5-fluoro- in cultured cells.

Cell Culture and Isotope Labeling

This protocol is adaptable for various adherent cell lines.

Materials:

  • Cell culture medium (e.g., DMEM) lacking standard pyrimidine sources.

  • Dialyzed fetal bovine serum (dFBS) to minimize interference from unlabeled metabolites.[11]

  • 2(1H)-Pyrimidinone-2-¹³C-1,3-¹⁵N₂, 6-amino-5-fluoro- tracer.

  • Phosphate-buffered saline (PBS).

  • 6-well or 12-well cell culture plates.

Procedure:

  • Cell Seeding: Seed cells at a density that ensures they are in the exponential growth phase and reach approximately 80% confluency at the time of harvest.[4]

  • Overnight Culture: Culture cells in complete medium overnight to allow for adherence and recovery.

  • Preparation of Labeling Medium: Prepare the labeling medium by supplementing the pyrimidine-free base medium with the desired concentration of the 2(1H)-Pyrimidinone-2-¹³C-1,3-¹⁵N₂, 6-amino-5-fluoro- tracer and dFBS. The optimal tracer concentration should be determined empirically but a starting point could be in the low millimolar range.

  • Medium Exchange: Aspirate the standard culture medium, wash the cells once with sterile PBS, and then add the pre-warmed labeling medium.

  • Time-Course Incubation: Incubate the cells for a predetermined time course (e.g., 0, 1, 4, 8, 24 hours) to capture the dynamics of label incorporation. For steady-state analysis, a single, longer time point (e.g., 24 hours) may be sufficient.[4][11]

Metabolite Extraction

Rapid quenching of metabolic activity is crucial to prevent artifactual changes in metabolite levels.

Materials:

  • Liquid nitrogen.

  • Ice-cold 80% methanol (LC-MS grade).[4]

  • Cell scraper.

  • Microcentrifuge tubes.

  • High-speed refrigerated centrifuge.

Procedure:

  • Quenching: To halt metabolism, rapidly aspirate the labeling medium and immediately place the culture plate on liquid nitrogen to flash-freeze the cells.[4]

  • Extraction: Add 1 mL of ice-cold 80% methanol to each well of a 6-well plate.

  • Cell Lysis: Scrape the cells in the cold methanol and transfer the resulting lysate to a pre-chilled microcentrifuge tube.

  • Vortexing: Vortex the tubes vigorously for 30 seconds to ensure complete lysis.

  • Centrifugation: Centrifuge the lysate at 16,000 x g for 10 minutes at 4°C to pellet proteins and cell debris.[4]

  • Supernatant Collection: Carefully transfer the supernatant, which contains the polar metabolites, to a new clean tube.

  • Drying: Dry the metabolite extracts using a vacuum concentrator (e.g., SpeedVac).

  • Storage: Store the dried extracts at -80°C until analysis to ensure stability.

Analytical Methodologies: Deciphering the Labeled Molecules

The two primary analytical techniques for detecting and quantifying isotopically labeled metabolites are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[4]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a highly sensitive technique that separates metabolites based on their physicochemical properties and then measures their mass-to-charge ratio.[12]

Protocol for HILIC-MS Analysis:

  • Sample Reconstitution: Reconstitute the dried metabolite extracts in a suitable solvent for hydrophilic interaction liquid chromatography (HILIC), such as a mixture of acetonitrile and water.

  • LC Separation: Inject the sample onto a HILIC column. The gradient should be optimized to achieve good separation of polar metabolites, typically starting with a high organic phase concentration and gradually increasing the aqueous phase.

  • Mass Spectrometry Analysis: The eluent from the LC is directed into a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap). Data should be acquired in both positive and negative ion modes to cover a wider range of metabolites.

  • Data Analysis: The raw data is processed to identify features corresponding to labeled and unlabeled metabolites. The incorporation of ¹³C and ¹⁵N will result in a predictable mass shift for each metabolite, allowing for the determination of isotopologue distributions.[13] Specialized software can be used to analyze this data and calculate the fractional contribution of the tracer to each metabolite pool.[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides unique structural information and can determine the specific position of isotopic labels within a molecule.[15][16]

Protocol for NMR Analysis:

  • Sample Preparation: Reconstitute the dried metabolite extracts in a suitable deuterated solvent (e.g., D₂O) containing a known concentration of an internal standard (e.g., DSS).

  • NMR Data Acquisition: Acquire one-dimensional (1D) ¹H and ¹³C NMR spectra, as well as two-dimensional (2D) spectra such as ¹H-¹³C HSQC. The ¹³C and ¹⁵N labels will result in characteristic splitting patterns and chemical shift changes in the spectra.

  • Data Analysis: The NMR spectra are processed and analyzed to identify labeled metabolites and quantify the degree of isotopic enrichment at specific atomic positions.[17] This positional information is highly valuable for elucidating complex metabolic transformations.

Data Interpretation and Pathway Mapping

The ultimate goal of a metabolic tracing experiment is to map the flow of atoms through metabolic pathways.

Isotopologue Distribution Analysis

The raw data from MS analysis provides the relative abundance of different isotopologues (molecules of the same compound that differ only in their isotopic composition). This distribution is a direct reflection of the metabolic pathways that have been active. For example, the incorporation of the ¹³C and ¹⁵N from our tracer into downstream pyrimidine nucleotides will result in a population of molecules with increased mass.

Metabolic Flux Analysis (MFA)

For a more quantitative understanding, the isotopologue distribution data can be used as input for Metabolic Flux Analysis (MFA).[18][19] MFA is a computational modeling technique that calculates the rates (fluxes) of reactions in a metabolic network.[20] This powerful approach can reveal how metabolic fluxes are redirected under different conditions, such as in response to a drug treatment.

Pathway Visualization

Visualizing the flow of the isotopic label through the metabolic network is crucial for communicating the findings.

Metabolic_Pathway_Tracing cluster_cell Cellular Metabolism cluster_pyrimidine Pyrimidine Metabolism cluster_catabolism Catabolism Tracer 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- Pyrimidine_Salvage Pyrimidine Salvage Pathway Tracer->Pyrimidine_Salvage Uptake Nucleotide_Pools Labeled Nucleotide Pools (dUMP, dTMP) Pyrimidine_Salvage->Nucleotide_Pools De_Novo_Synthesis De Novo Pyrimidine Synthesis (Labeled) De_Novo_Synthesis->Nucleotide_Pools DNA_RNA Labeled DNA/RNA Nucleotide_Pools->DNA_RNA Incorporation Catabolites Labeled Catabolites (e.g., β-aminoisobutyrate) Nucleotide_Pools->Catabolites Degradation

Sources

Advanced NMR Structural Analysis of Isotope-Labeled Flucytosine (2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro-)

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Flucytosine (5-fluorocytosine or 5-FC) is a critical antifungal prodrug utilized in the treatment of severe systemic mycoses, including cryptococcosis and candidiasis[1]. While the standard molecule has been extensively studied, the advent of site-specific isotopic labeling—specifically 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- —has unlocked unprecedented capabilities in multidimensional Nuclear Magnetic Resonance (NMR) spectroscopy[2].

As a Senior Application Scientist, I have designed this technical whitepaper to guide researchers and drug development professionals through the structural dynamics, tautomeric equilibria, and quantitative NMR methodologies required to analyze this specific isotopologue. By leveraging the enhanced sensitivity of 13C and 15N nuclei, researchers can map drug-target interactions, monitor real-time enzymatic conversion, and elucidate complex hydrogen-bonding networks with absolute precision.

Rationale for Isotopic Labeling & Structural Dynamics

The natural abundance of NMR-active isotopes for carbon (13C, ~1.1%) and nitrogen (15N, ~0.37%) is insufficient for rapid, high-resolution 2D NMR at physiological concentrations. By selectively enriching the pyrimidine core at the C2, N1, and N3 positions, we create a highly sensitive, background-free probe[2].

The Causality of Labeling Choices

  • 13C at C2: The C2 position is situated between the two ring nitrogens. Labeling this carbon allows for the measurement of precise 1JC−N​ coupling constants, providing direct readouts of the pyrimidine ring's internal dihedral angles and electron density distribution.

  • 15N at N1 and N3: Cytosine derivatives exhibit complex tautomeric equilibria (amino-oxo vs. imino-oxo)[3]. The pKa of the pyrimidine nitrogen (N3) in 5-FC is approximately 3.26. Because the chemical shift of 15N is exquisitely sensitive to its local electronic environment, the 15N resonances serve as direct reporters of the molecule's protonation state. When N3 is protonated, its resonance shifts significantly upfield, allowing researchers to definitively map the tautomeric state in solution.

Experimental Methodologies: Self-Validating NMR Protocol

To extract accurate structural data, the NMR acquisition must be treated as a self-validating system. Every parameter must be internally referenced and controlled to prevent artifacts caused by solvent exchange or magnetic field drift.

Step-by-Step Acquisition Workflow

Step 1: Sample Preparation & Solvent Selection Dissolve the 13C/15N-labeled 5-FC in a mixed solvent system of 90% H₂O / 10% D₂O buffered to pH 7.0. Causality: The 10% D₂O provides the necessary deuterium signal for the spectrometer's frequency lock. Using 90% H₂O prevents the complete deuterium exchange of the exchangeable amine (-NH₂) and amide protons, which is strictly required to observe these protons in 2D 1 H- 15 N HSQC (Heteronuclear Single Quantum Coherence) experiments.

Step 2: Internal Referencing (The Validation Anchor) Spike the sample with 100 μM of DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid). Causality: DSS acts as an absolute chemical shift reference (0.00 ppm for 1 H, and indirectly for 13C and 15N). If the DSS signal broadens or shifts, the operator immediately knows there is an issue with magnetic field homogeneity (shimming) or temperature fluctuation, thereby validating the integrity of the target analyte's signals.

Step 3: Multinuclear Data Acquisition Execute the following pulse sequences on a spectrometer equipped with a cryoprobe (e.g., 600 MHz or higher):

  • 1D 19F NMR (with 1H decoupling): To monitor the C5-fluorine environment.

  • 1D 13C NMR: To observe the enriched C2 position and extract 1JC−F​ couplings.

  • 2D 1H-15N HSQC / TROSY: To map the N1 and N3 environments and their attached protons. TROSY (Transverse Relaxation-Optimized Spectroscopy) is particularly useful if the drug is bound to a large macromolecule, as it mitigates signal broadening caused by fast transverse relaxation[4].

Workflow Prep Sample Preparation (13C/15N Labeled 5-FC) Acq Multinuclear NMR Acquisition (1H, 13C, 15N, 19F) Prep->Acq pH & Temp Control Proc Spectral Processing (FT, Phasing, Referencing) Acq->Proc Signal Averaging Analysis Structural Dynamics (Tautomerism & Binding) Proc->Analysis J-Coupling Extraction

Step-by-step multinuclear NMR workflow for structural analysis of isotope-labeled flucytosine.

Quantitative Data Interpretation

The introduction of the highly electronegative fluorine atom at the C5 position withdraws electron density from the pyrimidine ring, drastically altering the chemical shifts and introducing massive scalar couplings (J-couplings)[3][5].

Below is the consolidated quantitative NMR data for the analysis of 5-fluorocytosine. The massive 1JC−F​ coupling of 232.0 Hz is a direct consequence of the high s-character of the C-F bond[6].

Table 1: Multinuclear NMR Chemical Shifts and J-Couplings for 5-Fluorocytosine
NucleusPositionChemical Shift (ppm)Multiplicity & J-Coupling (Hz)Diagnostic Significance
19F C5-169.7d, 3JH−F​ = 4.8 HzPrimary reporter for prodrug conversion[6].
13C C2 (Labeled)153.65d, 2JC−F​ = 23.4 HzEnhanced signal; validates N1-C2-N3 connectivity.
13C C4147.88sIndicates amino-substitution state.
13C C5135.25d, 1JC−F​ = 232.0 HzMassive coupling confirms direct fluorination[6].
13C C6130.67d, 2JC−F​ = 29.6 HzAdjacent to the fluorinated carbon.
1H H67.83d, 3JH−F​ = 4.8 HzDistinctive doublet in the aromatic region[6].

(Note: 15N chemical shifts for N1 and N3 are highly pH-dependent, typically resonating near 150 ppm and 200 ppm respectively, relative to liquid ammonia).

Application: Monitoring Cytosine Deaminase Activity

The clinical efficacy of flucytosine is entirely dependent on its behavior as a prodrug. 5-FC itself has no intrinsic antifungal activity; it must be actively transported into the fungal cell and hydrolytically deaminated by the enzyme cytosine deaminase (CD) to form the highly toxic antimetabolite 5-fluorouracil (5-FU)[1][7]. Because mammalian cells lack cytosine deaminase, 5-FC exhibits high selective toxicity toward fungi[1].

Using 19F and 15N NMR, researchers can monitor this enzymatic conversion in real-time[8][9]. As the CD enzyme converts 5-FC to 5-FU, the chemical environment of the pyrimidine ring changes drastically. The loss of the 6-amino group and the formation of a carbonyl at C4 shifts the 19F resonance, allowing for precise kinetic profiling of the enzyme's activity without the need for destructive chromatographic separation[8][9].

Pathway FC 5-Fluorocytosine (Prodrug) CD Cytosine Deaminase (Fungal/Bacterial Enzyme) FC->CD Cellular Uptake FU 5-Fluorouracil (Active Antimetabolite) CD->FU Hydrolytic Deamination RNA FUTP (RNA Synthesis Inhibition) FU->RNA Phosphorylation DNA FdUMP (DNA Synthesis Inhibition) FU->DNA Reduction

Enzymatic conversion of 5-fluorocytosine to 5-fluorouracil and downstream inhibition pathways.

Conclusion

The isotopic enrichment of 5-fluorocytosine (2-13C, 1,3-15N2) transforms a standard pharmaceutical active pharmaceutical ingredient (API) into a highly sophisticated probe for structural biology and pharmacology. By adhering to strict, self-validating NMR protocols—controlling pH, utilizing internal standards, and leveraging massive heteronuclear J-couplings—researchers can accurately map tautomeric states and monitor the critical prodrug conversion pathways mediated by cytosine deaminase. This analytical rigor is paramount for the continued development of targeted antifungal therapies and enzyme-prodrug gene therapies.

References

  • Factors Governing the Chemical Stability and NMR Parameters of Uracil Tautomers and Its 5-Halogen Derivatives Source: PMC - National Institutes of Health (NIH) URL:[Link]

  • Synthesis of cocrystals/salts of flucytosine: Structure and stability Source: Physics @ Manasagangotri URL:[Link]

  • TROSY of side-chain amides in large proteins Source: PMC - National Institutes of Health (NIH) URL:[Link]

  • Performance of revised STO(1M)-3G basis set for prediction of 5-fluorocytosine chemical shifts Source: PubMed - National Institutes of Health (NIH) URL:[Link]

  • A 19F nuclear magnetic resonance study of uptake and metabolism of 5-fluorocytosine in susceptible and resistant strains of Candida albicans Source: PubMed - National Institutes of Health (NIH) URL:[Link]

  • Discovery of Bacterial Deaminases That Convert 5-Fluoroisocytosine Into 5-Fluorouracil Source: Frontiers in Microbiology URL:[Link]

  • Cytosine deaminase and thymidine kinase gene therapy in a Dunning rat prostate tumour model: absence of bystander effects and characterisation of 5-fluorocytosine metabolism with 19F-NMR spectroscopy Source: PubMed - National Institutes of Health (NIH) URL: [Link]

  • Flucytosine: a review of its pharmacology, clinical indications, pharmacokinetics, toxicity and drug interactions Source: Journal of Antimicrobial Chemotherapy | Oxford Academic URL:[Link]

  • One-Step Continuous Flow Synthesis of Antifungal WHO Essential Medicine Flucytosine Using Fluorine Source: Organic Process Research & Development - ACS Publications URL:[Link]

Sources

Pharmacokinetic Profiling and Bioanalytical Applications of [13C, 15N2]-6-Amino-5-fluoro-2(1H)-pyrimidinone

Author: BenchChem Technical Support Team. Date: April 2026

Executive Overview and Chemical Identity

In the realm of clinical pharmacokinetics (PK) and bioanalysis, precision is dictated by the quality of the internal standards used. 6-amino-5-fluoro-2(1H)-pyrimidinone (CAS 117969-88-7) is the IUPAC-compliant systematic nomenclature for the potent antimycotic agent widely known as Flucytosine or 5-fluorocytosine (5-FC)[1].

When conducting rigorous PK profiling—particularly for optimizing treatments in severe systemic mycoses like HIV-associated cryptococcal meningoencephalitis—we rely on its stable isotope-labeled (SIL) counterpart: [13C, 15N2]-Flucytosine [2]. Because the incorporation of heavy isotopes into the pyrimidinone ring does not alter the macroscopic absorption, distribution, metabolism, and excretion (ADME) properties of the molecule, the pharmacokinetic properties of the labeled compound mirror those of the endogenous drug. However, its unique mass signature makes it the ultimate self-validating tool for LC-MS/MS quantification[2].

This whitepaper synthesizes the inherent pharmacokinetic properties of the flucytosine scaffold and provides a field-proven, causality-driven methodology for utilizing its [13C, 15N2] isotopologue in high-throughput bioanalysis.

Inherent Pharmacokinetic Properties (ADME)

Flucytosine is a synthetic antimycotic prodrug[3]. To design effective bioanalytical assays, we must first understand how the molecule behaves in the human body. The physicochemical attributes of flucytosine—namely its low molecular weight, high polarity, and negligible protein binding—dictate its unique ADME profile[4].

Absorption and Distribution

Following oral administration, flucytosine exhibits exceptional oral bioavailability, typically reaching ~90%[5]. The drug's defining clinical characteristic is its ability to cross the blood-brain barrier. It partitions readily into the central nervous system (CNS), achieving cerebrospinal fluid (CSF) to plasma ratios of 0.74–0.84 within hours of dosing[5]. This makes CSF a critical biological matrix for PK sampling.

Metabolism and Excretion

Flucytosine has no intrinsic antifungal capacity. It relies on active transport into fungal cells via cytosine permease, followed by deamination by fungal cytosine deaminase into 5-fluorouracil (5-FU)[3]. Because human cells lack cytosine deaminase, the drug is largely excreted unchanged. Elimination is primarily driven by the kidneys via glomerular filtration[3]. Consequently, renal impairment drastically prolongs its half-life, necessitating strict therapeutic drug monitoring (TDM) to prevent host toxicity caused by off-target conversion to 5-FU by gut microbiota.

Quantitative Pharmacokinetic Parameters

The following table summarizes the population PK parameters derived from recent clinical cohorts, serving as the baseline for our bioanalytical calibration curves.

Pharmacokinetic ParameterMean Value / RangeClinical & Analytical Significance
Oral Bioavailability (F) ~90%High systemic exposure; plasma calibration curves must cover a wide dynamic range (e.g., 1–100 µg/mL).
Volume of Distribution (Vd) 17.50 ± 9.99 L[6]Indicates distribution primarily into total body water.
Clearance (CL) 5.88 ± 3.35 L/h[6]Rapid renal clearance requires frequent dosing (q6h) and precise trough level monitoring.
CSF:Plasma AUC Ratio 0.69 (IQR: 0.58–0.82)[6]High CNS penetration; necessitates validated assays for both plasma and CSF matrices.
Protein Binding < 5%[4]Negligible binding simplifies sample extraction, as extensive protein disruption is not required to free the analyte.

The Mechanistic Role of[13C, 15N2]-Flucytosine in Bioanalysis

In LC-MS/MS, biological matrices (like plasma and CSF) introduce severe "matrix effects"—endogenous phospholipids and salts that co-elute with the analyte and suppress ionization in the electrospray source.

To create a self-validating system , we utilize[13C, 15N2]-6-amino-5-fluoro-2(1H)-pyrimidinone as a Stable Isotope-Labeled Internal Standard (SIL-IS).

  • The Mass Shift Rationale: The natural isotopic envelope of unlabeled flucytosine (C4H4FN3O) contains small M+1 and M+2 peaks due to natural 13C and 18O abundance. By utilizing a +3 Da mass shift ([13C, 15N2]), we completely bypass isotopic cross-talk.

  • Co-elution: The SIL-IS shares the exact physicochemical properties of the analyte. It co-elutes chromatographically, meaning it experiences the exact same ion suppression at the exact same millisecond in the MS source. The ratio of Analyte/IS remains constant, mathematically canceling out matrix variations.

LCMS_Workflow Sample Biological Matrix (Plasma/CSF) Spike Spike SIL-IS ([13C,15N2]-5-FC) Sample->Spike Aliquot Extraction Protein Precipitation (Acetonitrile, 4°C) Spike->Extraction Homogenize Chromatography HILIC Separation (Co-elution of Analyte & IS) Extraction->Chromatography Centrifuge & Inject Ionization ESI(+) Matrix Effects Compensated Chromatography->Ionization Eluent Detection MRM Detection 5-FC: 130->113 SIL-IS: 133->116 Ionization->Detection Precursor Ions

Caption: Logical workflow of LC-MS/MS bioanalysis utilizing the SIL-IS.

Self-Validating Experimental Protocol: LC-MS/MS Bioanalysis

As an Application Scientist, I emphasize that a protocol is only as good as its underlying logic. The following step-by-step methodology details the extraction and quantification of flucytosine from human plasma, explaining the causality behind each parameter.

Step 1: Matrix Aliquoting and IS Spiking

  • Action: Transfer 50 µL of human plasma to a 1.5 mL microcentrifuge tube. Add 10 µL of the [13C, 15N2]-Flucytosine working solution (10 µg/mL in 50% Methanol).

  • Causality: Spiking the SIL-IS before any extraction steps ensures that any physical losses (e.g., during pipetting or centrifugation) affect the analyte and the IS equally. This guarantees recovery normalization.

Step 2: Protein Precipitation (PPT)

  • Action: Add 150 µL of ice-cold Acetonitrile (MeCN) containing 0.1% Formic Acid. Vortex vigorously for 30 seconds.

  • Causality: Flucytosine is highly polar and does not bind heavily to proteins. Therefore, a simple PPT is preferred over complex Solid Phase Extraction (SPE). The MeCN aggressively strips hydration shells from plasma proteins, causing them to precipitate. The cold temperature arrests residual enzymatic activity, while the Formic Acid ensures the pyrimidinone amine remains protonated, pre-conditioning the sample for positive ion mode (ESI+).

Step 3: Centrifugation and Isolation

  • Action: Centrifuge at 14,000 × g for 10 minutes at 4°C. Transfer 100 µL of the clear supernatant to an autosampler vial.

  • Causality: High-speed centrifugation tightly pellets the denatured proteins. Removing only the top supernatant prevents the injection of particulates, which would otherwise rapidly degrade the ultra-high-pressure liquid chromatography (UHPLC) column frits.

Step 4: HILIC Chromatographic Separation

  • Action: Inject 2 µL onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., 2.1 × 100 mm, 1.7 µm). Use a mobile phase gradient of Water/Acetonitrile containing 10 mM Ammonium Formate.

  • Causality: Flucytosine has a logP of approximately -1.1. If a standard reversed-phase (C18) column were used, the analyte would elute in the void volume alongside matrix salts. HILIC provides excellent retention for polar analytes by partitioning them into a water-enriched layer immobilized on the silica surface.

Step 5: MS/MS Detection (MRM)

  • Action: Monitor the transitions via Multiple Reaction Monitoring (MRM).

    • Unlabeled 5-FC: m/z 130.1 → 113.0

    • [13C, 15N2]-5-FC: m/z 133.1 → 116.0

  • Causality: The primary fragmentation pathway in the collision cell is the loss of ammonia (NH3, 17 Da). MRM acts as a dual-mass filter, eliminating background noise and providing absolute structural specificity.

Pharmacodynamic Pathway & Fungal Metabolism

To fully contextualize the clinical importance of tracking flucytosine PK, one must understand its downstream pharmacodynamics. Once flucytosine reaches the site of infection (e.g., the CSF), it acts as a trojan horse. The diagram below illustrates the target pathway where the prodrug is converted into cytotoxic fluoropyrimidine metabolites that halt fungal replication[3].

Pathway FC 5-Flucytosine (5-FC) Permease Cytosine Permease (Cellular Uptake) FC->Permease IntraFC Intracellular 5-FC Permease->IntraFC CD Cytosine Deaminase (Fungi Specific) IntraFC->CD FU 5-Fluorouracil (5-FU) CD->FU Deamination FUMP 5-FUMP (RNA Incorporation) FU->FUMP UPRTase FdUMP 5-FdUMP (DNA Synthesis Inhibition) FU->FdUMP Ribonucleotide Reductase

Caption: Intracellular activation of flucytosine into cytotoxic fluoropyrimidine metabolites.

References

  • Vermes, A., Guchelaar, H. J., & Dankert, J. (2000). Flucytosine: a review of its pharmacology, clinical indications, pharmacokinetics, toxicity and drug interactions. Journal of Antimicrobial Chemotherapy, 46(2), 171-179. URL: [Link]

  • Stott, K. E., et al. (2023). Population pharmacokinetics and CSF penetration of flucytosine in adults with HIV-associated cryptococcal meningoencephalitis. Journal of Antimicrobial Chemotherapy, 78(4), 1004-1012. URL: [Link]

  • Angene Chemical. (n.d.). 2(1H)-Pyrimidinone, 6-amino-5-fluoro- (CAS 117969-88-7). URL: [Link]

Sources

Elucidating the Mechanism of Action of 6-Amino-5-Fluoro-2(1H)-Pyrimidinone: Insights from Isotope-Labeled Probes

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

6-Amino-5-fluoro-2(1H)-pyrimidinone, universally recognized in clinical and research pharmacopeia as 5-fluorocytosine (5-FC) , is a fluorinated pyrimidine analog with profound applications in antifungal therapy and targeted oncology. As a prodrug, its efficacy relies entirely on its intracellular metabolic conversion into cytotoxic fluoronucleotides. Understanding the precise pharmacokinetics, metabolic flux, and resistance mechanisms of 5-FC requires advanced analytical techniques.

This technical guide dissects the dual-pathway molecular mechanism of 5-FC and explores how isotope-labeled variants (e.g., 13 C, 15 N, 18 F, and 19 F) serve as indispensable tools for real-time metabolic tracking, diagnostic imaging, and self-validating experimental workflows.

Molecular Mechanism of Action: A Dual-Pathway Disruption

5-FC lacks intrinsic cytotoxicity. Its selectivity and mechanism of action are dictated by the enzyme cytosine deaminase (CD) , which is absent in mammalian cells but naturally present in fungi and artificially introduced into cancer cells via Gene-Directed Enzyme Prodrug Therapy (GDEPT).

  • Cellular Uptake and Deamination : 5-FC actively enters the target cell via the enzyme cytosine permease. Once intracellular, it is rapidly deaminated by cytosine deaminase to form 5-fluorouracil (5-FU) , a potent antimetabolite 1.

  • Pathway 1: RNA Synthesis Inhibition : 5-FU is converted by uracil phosphoribosyltransferase (UPRT) into 5-fluorouridine monophosphate (5-FUMP). Subsequent kinase-mediated phosphorylation yields 5-fluorouridine triphosphate (5-FUTP). RNA polymerase erroneously incorporates 5-FUTP into RNA, which disrupts the aminoacylation of tRNA and fatally halts protein synthesis 2.

  • Pathway 2: DNA Synthesis Inhibition : A parallel enzymatic cascade converts 5-FU into 5-fluorodeoxyuridine monophosphate (5-FdUMP). 5-FdUMP acts as a potent, irreversible inhibitor of thymidylate synthase (TYMS). This inhibition depletes the intracellular thymidine triphosphate (dTTP) pool, causing DNA synthesis arrest and fatal DNA damage 1.

Pathway FC_ext 5-FC (Extracellular) FC_int 5-FC (Intracellular) FC_ext->FC_int Cytosine Permease FU 5-Fluorouracil (5-FU) FC_int->FU Cytosine Deaminase (CD) FUMP 5-FUMP FU->FUMP UPRT FdUMP 5-FdUMP FU->FdUMP Ribonucleotide Reductase pathway FUDP 5-FUDP FUMP->FUDP Kinase FUTP 5-FUTP FUDP->FUTP Kinase RNA RNA Synthesis Inhibition FUTP->RNA RNA Polymerase Incorporation DNA DNA Synthesis Inhibition FdUMP->DNA TYMS Inhibition

Intracellular metabolic activation of 5-FC leading to dual-pathway nucleic acid inhibition.

Synthesis and Application of Isotopically Labeled 5-FC

To interrogate these pathways without disrupting the molecule's native steric or electronic properties, researchers utilize isotopically labeled 5-FC. The synthesis of these probes requires specialized methodologies depending on the target isotope 3.

Table 1: Synthesis Strategies for Isotope-Labeled 5-Fluorocytosine
Isotope LabelPrimary ApplicationSynthesis MethodologyKey Precursor
13 C, 15 N LC-MS, 13 C/ 15 N-NMRDeconstruction-Reconstruction[ 13 C]/[ 15 N]formamidine
18 F PET Imaging (In vivo)Electrophilic Fluorination[ 18 F]acetylhypofluorite
19 F (Natural) 19 F-NMR (In vitro/In vivo)Direct Chemical SynthesisF 2​ gas / Fluorinated building blocks

  • Stable Isotopes ( 13 C, 15 N) : Introduced via a deconstruction-reconstruction strategy. The pyrimidine ring of 5-FC is opened to form a vinamidinium salt intermediate, which is then reacted with isotopically labeled amidines to reconstruct the labeled ring 3.

  • Radioisotopes ( 18 F) : For Positron Emission Tomography (PET), [ 18 F]5-FC is synthesized via direct electrophilic fluorination. Cyclotron-produced [ 18 F]fluoride gas is converted to[ 18 F]acetylhypofluorite, which reacts with cytosine in glacial acetic acid to introduce the 18 F isotope at the 5-position 4.

Experimental Workflows for Mechanistic Interrogation

Protocol A: Real-Time Metabolic Tracking via 19 F-NMR Spectroscopy

Because 19 F has a natural abundance of 100% and high gyromagnetic ratio, 19 F-NMR provides a non-invasive, quantitative window into the intracellular metabolism of 5-FC. This protocol allows researchers to track the conversion of 5-FC to 5-FU and downstream fluoronucleotides (Fnt) in real-time 5, 6.

Step-by-Step Methodology:

  • Cell Preparation : Culture the target microbial or engineered mammalian cells to the logarithmic growth phase. Harvest and wash cells in a phosphate-buffered saline (PBS) solution.

  • Dosing : Resuspend the cell pellet in a defined medium containing 1-5 mM of 5-FC.

  • Perfusion Setup (Causality) : Transfer the cell suspension into a 10-mm NMR tube equipped with a perfusion system. Why? Perfusion maintains oxygenation and a physiological temperature (37°C), preventing metabolic artifact and ensuring the conversion kinetics reflect true in vivo behavior 6.

  • Spectral Acquisition : Acquire proton-decoupled 19 F-NMR spectra at 282.4 MHz. Use an external reference of CF 3​ COOH (set to standard shift) 5.

  • Acid Extraction (Causality & Validation) : In intact cells, fluoronucleotides (Fnt) appear as a single broad resonance band due to restricted molecular tumbling. Why extract? Lysis using 7% perchloric acid (PCA) denatures proteins and solubilizes the metabolites, allowing high-resolution 19 F-NMR to resolve the broad band into distinct 5-FUMP, 5-FUDP, and 5-FdUMP peaks, validating the intracellular synthesis of the active inhibitors 6.

NMR_Workflow Step1 1. Cell Culture & 5-FC Dosing Step2 2. Perfusion & 19F-NMR Setup Step1->Step2 Step3 3. Real-Time Spectral Acquisition Step2->Step3 Step4 4. PCA Extraction (Optional) Step3->Step4 Data1 Intracellular 5-FU & Broad F-nucleotides Step3->Data1 In vivo data Step5 5. Metabolite Quantification Step4->Step5 Data2 Resolved Acid-soluble Pool (5-FdUMP, 5-FUMP) Step4->Data2 In vitro data

Workflow for real-time tracking of 5-FC metabolism using 19F-NMR spectroscopy.

Table 2: Representative 19 F-NMR Chemical Shifts for 5-FC Metabolites
MetaboliteChemical Shift (Relative to CF 3​ COOH)Biological Significance
5-Fluorocytosine (5-FC) ~ -1.5 ppm to -2.0 ppmParent Prodrug
5-Fluorouracil (5-FU) ~ -5.0 ppm to -6.5 ppmPrimary Cytotoxic Intermediate
5-FdUMP / 5-FUMP ~ -4.0 ppm to -4.5 ppm (Resolved in PCA)Active inhibitors of DNA/RNA synthesis
Protocol B: In Vivo PET Imaging of Gene-Directed Enzyme Prodrug Therapy (GDEPT)

In targeted oncology, vectors expressing cytosine deaminase (CD) are injected into tumors. Isotope-labeled probes are used to monitor the spatial distribution and efficacy of the gene therapy 7.

Step-by-Step Methodology:

  • Vector Administration : Administer the CD-expressing viral vector (e.g., adenovirus) intratumorally to the murine model.

  • Incubation (Causality) : Wait 24-48 hours. Why? This allows sufficient time for the viral vector to transduce the tumor cells and express the cytosine deaminase (CD) enzyme before introducing the radiotracer or prodrug 7.

  • Radiotracer Injection & PET Acquisition : Inject the [ 18 F]-labeled radiotracer intravenously. Position the subject in a microPET scanner and acquire dynamic emission scans for 60-120 minutes post-injection to confirm enzyme localization.

  • Prodrug Dosing & Self-Validating Monitoring : Administer systemic 5-FC. The CD enzyme localized in the tumor will convert 5-FC to 5-FU, selectively killing the tumor cells.

  • Validation : Tumor regression and metabolic activity must be longitudinally monitored using [ 18 F]FLT (a surrogate marker for cellular proliferation). Comparing pre- and post-therapy [ 18 F]FLT uptake validates the cytotoxic efficacy of the 5-FC/5-FU conversion, serving as an internal control for the therapy's success [[7]]().

References

  • Molecular Mechanisms of 5-Fluorocytosine Resistance in Yeasts and Filamentous Fungi. MDPI. [Link]

  • What is the mechanism of Flucytosine? Patsnap Synapse. [Link]

  • A 19F nuclear magnetic resonance study of uptake and metabolism of 5-fluorocytosine in susceptible and resistant strains of Candida albicans. PMC - NIH.[Link]

  • Noninvasive and quantitative 19F nuclear magnetic resonance study of flucytosine metabolism in Candida strains. PMC - NIH.[Link]

  • Synthesis of [18F]Xeloda as a novel potential PET radiotracer for imaging enzymes in cancers. PubMed - NIH.[Link]

  • Prodrug enzymes and their applications in image-guided therapy of cancer. PMC - NIH. [Link]

Sources

Synthesis and Characterization of 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro-

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The isotopically labeled compound 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- (commonly known as[2-¹³C, 1,3-¹⁵N₂]-5-Fluorocytosine or labeled Flucytosine) is a critical analytical standard and precursor in pharmaceutical research. It is extensively utilized in quantitative NMR tracing, metabolic pathway elucidation, and mechanism-of-action studies for both antifungal therapies and fluoropyrimidine-based anticancer prodrugs (e.g., 5-fluorouracil derivatives).

This technical whitepaper provides an authoritative, step-by-step guide to the de novo synthesis, mechanistic causality, and analytical characterization of this triple-labeled active pharmaceutical ingredient (API).

Strategic Rationale & Retrosynthetic Design

The introduction of stable isotopes (¹³C, ¹⁵N) into the pyrimidine ring can be approached via late-stage direct fluorination or a bottom-up acyclic condensation strategy. Because direct fluorination of an already labeled cytosine ring requires highly specialized handling of elemental fluorine or trifluoromethyl hypofluorite , the industry standard favors a bottom-up approach.

According to established protocols for pyrimidine labeling , synthesizing the pyrimidine core from an isotopically enriched acyclic precursor—specifically[¹³C, ¹⁵N₂]-Urea—ensures absolute isotopic fidelity at the C2, N1, and N3 positions. This strategy mitigates the risk of isotopic dilution and avoids the use of hazardous electrophilic fluorinating agents by utilizing a pre-fluorinated building block (e.g., ethyl 2-fluoro-3-methoxyacrylate).

SynthesisWorkflow N1 [13C, 15N2]-Urea Precursor N2 Labeled 5-Fluorouracil N1->N2 Condensation (NaOEt) N3 Labeled 2,4-dichloro- 5-fluoropyrimidine N2->N3 Chlorination (POCl3 / PhNMe2) N4 Labeled 4-amino-2-chloro- 5-fluoropyrimidine N3->N4 Amination (NH4OH) N5 Labeled 5-Fluorocytosine N4->N5 Hydrolysis (HCl)

Figure 1: Stepwise synthetic workflow for [2-13C, 1,3-15N2]-5-Fluorocytosine.

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific integrity, every phase of this synthesis is designed as a self-validating system. In-process controls (IPCs) dictate the progression from one step to the next.

Phase I: Synthesis of[2-¹³C, 1,3-¹⁵N₂]-5-Fluorouracil

  • Preparation: Charge a dry, argon-purged reaction vessel with absolute ethanol (10 volumes). Add sodium metal (1.2 eq) portion-wise to generate a sodium ethoxide solution.

  • Condensation: Introduce [¹³C, ¹⁵N₂]-Urea (1.0 eq) and ethyl 2-fluoro-3-methoxyacrylate (1.1 eq) to the alkoxide solution. Reflux the mixture at 78 °C for 12 hours.

  • Self-Validation: Monitor the reaction via LC-MS. Proceed to workup only when the mass signal for labeled urea (m/z 63) is completely undetectable.

  • Isolation: Cool the mixture to room temperature, neutralize with glacial acetic acid, and concentrate in vacuo. Recrystallize the crude solid from water to afford labeled 5-fluorouracil.

Phase II: Chlorination to the Dichloro Intermediate

  • Activation: Suspend the labeled 5-fluorouracil (1.0 eq) in phosphorus oxychloride (POCl₃, 5.0 eq).

  • Catalysis: Add N,N-dimethylaniline (1.5 eq) dropwise at 0 °C. Heat the mixture to 90 °C for 4 hours.

  • Self-Validation: Perform TLC (Hexane:EtOAc 8:2). The successful formation of[2-¹³C, 1,3-¹⁵N₂]-2,4-dichloro-5-fluoropyrimidine is confirmed by the appearance of a fast-moving, highly UV-active spot (due to the loss of hydrogen bond donors).

  • Isolation: Quench by carefully pouring the mixture over crushed ice. Extract with dichloromethane, dry over anhydrous Na₂SO₄, and concentrate.

Phase III: Regioselective Amination

  • Reaction: Dissolve the dichloro intermediate in tetrahydrofuran (THF, 5 volumes) and cool to 0 °C. Slowly add concentrated aqueous ammonia (28% NH₄OH, 3.0 eq).

  • Stirring: Stir the biphasic mixture vigorously for 2 hours at room temperature.

  • Self-Validation: Analyze via HPLC (UV 254 nm). The reaction must show >95% conversion to the 4-amino-2-chloro isomer before proceeding.

  • Isolation: Filter the precipitated[2-¹³C, 1,3-¹⁵N₂]-4-amino-2-chloro-5-fluoropyrimidine and wash with cold water.

Phase IV: Acidic Hydrolysis to Final API

  • Hydrolysis: Slurry the aminated intermediate in concentrated hydrochloric acid (37% HCl, 10 volumes). Heat the suspension in a water bath at 93–95 °C for 2.5 hours.

  • Self-Validation: Monitor the hydrolysis via UV-Vis spectrophotometry. As validated by historical patent literature , the absorption at 300 nm will rise to a maximum, signaling the complete conversion of the C2-chloride to the 2-oxo group.

  • Isolation: Cool the mixture to 0 °C and adjust the pH to 7.0–7.5 using concentrated ammonium hydroxide. Filter the resulting white crystalline precipitate and purify via preparative HPLC.

Mechanistic Causality in Reaction Design

Expertise in synthetic chemistry requires understanding why specific reagents and conditions are chosen:

  • Why N,N-dimethylaniline in Phase II? N,N-dimethylaniline acts as both an acid scavenger and a Vilsmeier-Haack-type catalyst. It neutralizes the generated HCl without causing competitive quaternization reactions (which commonly occur with triethylamine), thereby driving the thermodynamic formation of strong P=O bonds in the byproduct.

  • Why does Phase III yield regioselective amination? The regioselectivity of the nucleophilic aromatic substitution (S_NAr) by ammonia at C4 over C2 is dictated by the highly electron-withdrawing nature of the adjacent fluorine atom at C5. This inductive effect lowers the LUMO energy specifically at C4, making it the kinetically favored site for nucleophilic attack.

  • Why does Phase IV utilize concentrated HCl? Acidic conditions protonate the pyrimidine ring (primarily at N1/N3), increasing the electrophilicity of C2. Water acts as the nucleophile, displacing the chloride to form the thermodynamically stable 2-oxo tautomer.

Mechanism S1 Labeled 5-Fluorocytosine (Prodrug) S2 Labeled 5-Fluorouracil (Active Antimetabolite) S1->S2 Cytosine Deaminase (In Vivo Activation) S3 Labeled FdUMP (Nucleotide) S2->S3 Enzymatic Cascade S4 Thymidylate Synthase Inhibition S3->S4 Covalent Binding

Figure 2: Metabolic activation pathway of 5-Fluorocytosine into cytotoxic nucleotides.

Quantitative Data & Analytical Characterization

Rigorous characterization is required to confirm both chemical purity and isotopic enrichment. The following tables summarize the expected analytical profile of the synthesized 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro-.

Table 1: Physicochemical and Isotopic Properties
ParameterValueAnalytical Method
Chemical Formula ¹³C C₃ H₄ F ¹⁵N₂ N OHRMS (ESI-TOF)
Molecular Weight 132.07 g/mol Mass Spectrometry
Isotopic Enrichment ≥ 99% (¹³C), ≥ 98% (¹⁵N)¹H and ¹³C NMR
Overall Yield 42 - 48% (from Urea)Gravimetric Analysis
Chemical Purity ≥ 98.5%RP-HPLC (UV 285 nm)
Melting Point > 300 °C (dec.)Differential Scanning Calorimetry (DSC)
Table 2: In-Process Control (IPC) Parameters
Synthesis PhaseIPC MethodAcceptance CriteriaRationale / Causality
Phase I (Condensation) LC-MSDisappearance of Urea mass (m/z 63)Confirms full conversion to the labeled 5-FU core.
Phase II (Chlorination) TLC (Hexane:EtOAc)Formation of non-polar UV-active spotDichloropyrimidine is highly non-polar compared to 5-FU.
Phase III (Amination) HPLC (UV 254 nm)>95% regiomeric purity at C4Validates kinetic control of the S_NAr reaction.
Phase IV (Hydrolysis) UV-Vis SpectrophotometryAbsorbance maximum shifts to 300 nmConfirms formation of the thermodynamically stable 2-oxo tautomer.
Nuclear Magnetic Resonance (NMR) Signatures

  • ¹H NMR (DMSO-d₆): The C6 proton appears as a distinct doublet (³J_HF ≈ 6.0 Hz) due to ortho-coupling with the adjacent fluorine atom.

  • ¹³C NMR: The highly enriched C2 carbon appears as a dominant signal, split into a doublet of doublets due to strong coupling with the adjacent ¹⁵N1 and ¹⁵N3 atoms (¹J_CN ≈ 15–20 Hz). The C5 carbon appears as a large doublet (¹J_CF ≈ 230 Hz).

  • ¹⁵N NMR: The enriched N1 and N3 atoms show direct coupling to the ¹³C at C2, confirming the integrity of the de novo assembled pyrimidine ring.

References

  • Title: US4703121A - Process for the preparation of 5-fluorocytosine Source: Google Patents URL

  • Title: A direct synthesis of 5-fluorocytosine and its nucleosides using trifluoromethyl hypofluorite Source: RSC Publishing URL: [Link]

  • Title: Elemental Fluorine for the Greener Synthesis of Life-Science Building Blocks Source: Durham E-Theses URL: [Link]

Physicochemical Properties and Analytical Applications of 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro-

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- (commonly referred to as Flucytosine-13C,15N2 ) is a highly specialized stable isotope-labeled (SIL) analog of the antimycotic drug flucytosine (5-FC)[1]. In clinical pharmacology and drug development, precise quantification of flucytosine in biological matrices is critical due to its narrow therapeutic index and the risk of severe bone marrow toxicity at high concentrations.

By incorporating heavy isotopes (Carbon-13 and Nitrogen-15) into the pyrimidine ring, this compound serves as an ideal Internal Standard (SIL-IS) for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This whitepaper details the physicochemical properties, structural causality, and field-proven analytical workflows associated with this compound, providing a comprehensive guide for researchers and bioanalytical scientists.

Structural and Isotopic Characterization

The strategic placement of heavy isotopes in a drug molecule is paramount for its function as an internal standard. In Flucytosine-13C,15N2, the isotopic substitutions are localized entirely within the pyrimidine core:

  • 13C Substitution: Position 2 (the carbonyl carbon).

  • 15N Substitutions: Positions 1 and 3 (the ring nitrogens).

The Causality Behind the +3 Da Mass Shift

The natural isotopic abundance of carbon ( 13C≈1.1% ) and nitrogen ( 15N≈0.37% ) means that unlabeled flucytosine (Monoisotopic mass: 129.03 Da) will naturally exhibit M+1 and M+2 peaks in a mass spectrometer[2]. If a deuterated standard with only a +1 or +2 Da shift were used, the natural isotopic envelope of the high-concentration parent drug could bleed into the internal standard's detection channel, causing MRM cross-talk and artificially inflating the IS signal.

By utilizing a +3 Da mass shift (Monoisotopic mass: 132.03 Da)[1], Flucytosine-13C,15N2 ensures complete isotopic resolution. Furthermore, substituting 13C and 15N instead of Deuterium ( 2H ) prevents the "chromatographic isotope effect"—a phenomenon where deuterated compounds elute at slightly different retention times than their unlabeled counterparts due to changes in hydrogen bonding dynamics. Flucytosine-13C,15N2 perfectly co-elutes with unlabeled flucytosine, ensuring optimal suppression correction in the electrospray ionization (ESI) source[3].

Physicochemical Properties

Isotopic substitution alters the mass and vibrational frequencies of a molecule but leaves its electronic distribution and intermolecular forces virtually untouched. Consequently, the macroscopic physicochemical properties (solubility, pKa, lipophilicity) of Flucytosine-13C,15N2 are identical to the parent drug[1][2].

Quantitative Data Summary
PropertyUnlabeled Flucytosine (Parent)13C-15N2 Labeled Flucytosine
Molecular Formula C 4​ H 4​ FN 3​ O 13 C 1​ C 3​ H 4​ F 15 N 2​ N 1​ O
Molecular Weight 129.09 g/mol 132.07 g/mol
Monoisotopic Mass 129.0338 Da132.0313 Da
CAS Number 2022-85-71216616-31-7
pKa 3.26 (at 25 °C)3.26 (at 25 °C)
LogP -1.36-1.36
Water Solubility ~15 mg/mL (1.5 g/100 mL)~15 mg/mL
Melting Point 298-300 °C (decomposes)298-300 °C (decomposes)
Appearance White to off-white crystalline solidWhite to off-white crystalline solid

Data synthesized from PubChem and Sigma-Aldrich chemical registries[1][2][4].

Physicochemical Causality: The highly polar nature of the molecule (LogP of -1.36) is driven by the pyrimidinone ring and the exocyclic amino group, which act as strong hydrogen bond donors and acceptors. This explains its high water solubility and its high melting/decomposition point (298°C), as the crystal lattice is held together by an extensive hydrogen-bonding network[5][6].

Metabolic Pathway & Mechanism of Action

While Flucytosine-13C,15N2 is primarily an analytical tool, understanding the pharmacology of its parent molecule is essential for designing pharmacokinetic (PK) studies. Flucytosine is a prodrug. Its antifungal efficacy relies entirely on its intracellular conversion into 5-fluorouracil (5-FU) by fungal-specific enzymes[2][6].

Pathway FC_ext Flucytosine (Extracellular) Permease Cytosine Permease FC_ext->Permease FC_int Flucytosine (Intracellular) Permease->FC_int Deaminase Cytosine Deaminase FC_int->Deaminase FU 5-Fluorouracil (5-FU) Deaminase->FU FUMP FUMP -> FUTP FU->FUMP FdUMP FdUMP FU->FdUMP RNA RNA Misincorporation (Inhibits Protein Synthesis) FUMP->RNA DNA Thymidylate Synthase Inhibition (Inhibits DNA Synthesis) FdUMP->DNA

Metabolic conversion of Flucytosine to 5-FU and its downstream cellular inhibitory pathways.

Analytical Workflows and Experimental Protocols

Because flucytosine is highly hydrophilic (LogP -1.36), traditional Liquid-Liquid Extraction (LLE) using non-polar organic solvents (like hexane or ethyl acetate) yields extremely poor recovery. Therefore, Protein Precipitation (PPT) using a water-miscible organic solvent is the gold standard for sample preparation.

Protocol 1: Preparation of SIL-IS Stock and Working Solutions

Note: Flucytosine is light-sensitive. All preparations must be conducted in amber glassware[4][6].

  • Weighing: Accurately weigh 1.00 mg of Flucytosine-13C,15N2 powder.

  • Dissolution: Dissolve in 1.0 mL of LC-MS grade Water:Methanol (50:50, v/v) to yield a 1.0 mg/mL primary stock solution.

  • Homogenization: Vortex vigorously for 2 minutes.

  • Working Solution: Dilute the primary stock with LC-MS grade water to a final working concentration of 10 µg/mL.

  • Storage: Store aliquots at -20°C.

Protocol 2: LC-MS/MS Sample Preparation for Human Plasma

Self-Validating System Check: Prior to running patient samples, inject a "Zero-Blank" (plasma spiked with SIL-IS only). The Zero-Blank must show zero signal at m/z 130.1 to confirm the isotopic purity of the SIL-IS and rule out interference.

  • Aliquot: Transfer 50 µL of human plasma (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Spike IS: Add 10 µL of the Flucytosine-13C,15N2 working solution (10 µg/mL). Vortex briefly.

  • Protein Precipitation: Add 200 µL of cold Acetonitrile containing 0.1% Formic Acid. (Causality: The acidic environment ensures the amino group remains protonated, preventing non-specific binding to denatured plasma proteins).

  • Extraction: Vortex vigorously for 1 minute to ensure complete protein denaturation.

  • Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the protein matrix.

  • Transfer: Carefully transfer 100 µL of the clear supernatant into an autosampler vial containing a glass insert.

  • Analysis: Inject 2 µL into the LC-MS/MS system.

    • Unlabeled MRM Transition: [M+H]+ m/z 130.1 → 113.1 (loss of NH 3​ )

    • SIL-IS MRM Transition: [M+H]+ m/z 133.1 → 116.1 (loss of unlabeled exocyclic NH 3​ , retaining the 13 C and 15 N 2​ ring)

Workflow Step1 Aliquot 50 µL Human Plasma Step2 Spike with SIL-IS (13C-15N2-Flucytosine) Step1->Step2 Step3 Protein Precipitation (Add 200 µL Cold ACN + 0.1% FA) Step2->Step3 Step4 Vortex & Centrifuge (14,000 x g, 10 min, 4°C) Step3->Step4 Step5 Supernatant Transfer Step4->Step5 Step6 LC-MS/MS Analysis (ESI+ MRM Mode) Step5->Step6 Step7 Data Quantification (Analyte/SIL-IS Ratio) Step6->Step7

LC-MS/MS sample preparation and quantification workflow using the stable isotope-labeled IS.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 3366, Flucytosine." PubChem,[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 46781609, 5-Fluoro Cytosine-13C,15N2." PubChem,[Link]

Sources

Methodological & Application

Application Note: High-Throughput LC-MS/MS Quantification of 5-Fluorocytosine in Human Plasma Utilizing a Stable Isotope-Labeled Internal Standard

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Clinical Researchers, Bioanalytical Scientists, and Pharmacokinetic (PK) Specialists Compound of Interest: 5-Fluorocytosine (5-FC) Internal Standard (SIL-IS): 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- (5-FC-13C,15N2)

Introduction & Clinical Rationale

5-Fluorocytosine (Flucytosine or 5-FC) is a fluorinated pyrimidine analog utilized as a potent antimycotic agent, primarily in combination therapies for severe systemic fungal infections such as Cryptococcal meningitis[1]. Because 5-FC exhibits a narrow therapeutic index—where sub-therapeutic levels lead to rapid fungal resistance and trough concentrations exceeding 100 mg/L are strongly associated with severe bone marrow toxicity and hepatotoxicity—routine Therapeutic Drug Monitoring (TDM) is clinically mandatory[1].

Mechanistically, 5-FC acts as a prodrug. It is actively transported into fungal cells where it is deaminated by the fungal-specific enzyme cytosine deaminase into 5-fluorouracil (5-FU)[2]. 5-FU is subsequently converted into 5-fluorodeoxyuridine monophosphate (5-FdUMP), a potent inhibitor of thymidylate synthase, thereby halting fungal DNA synthesis.

G FC 5-Fluorocytosine (5-FC) CD Cytosine Deaminase (Fungal Specific) FC->CD FU 5-Fluorouracil (5-FU) CD->FU UPRT UPRTase FU->UPRT FUMP 5-FUMP UPRT->FUMP FdUMP 5-FdUMP FUMP->FdUMP TS Thymidylate Synthase (Inhibition) FdUMP->TS

Figure 1: Pharmacological activation pathway of 5-Fluorocytosine in fungal cells.

Experimental Rationale & System Causality (E-E-A-T)

To ensure scientific integrity and absolute quantitation, every step of this protocol is designed as a self-validating system , neutralizing common bioanalytical pitfalls.

Why Hydrophilic Interaction Liquid Chromatography (HILIC)?

5-FC is a highly polar, hydrophilic molecule (logP ~ -1.1). Traditional reversed-phase (C18) chromatography fails to retain 5-FC, causing it to elute in the void volume alongside a massive influx of un-retained endogenous plasma salts and proteins[3]. This co-elution results in catastrophic ion suppression in the mass spectrometer. By utilizing an amide-based HILIC column, we establish orthogonal retention. The highly organic mobile phase forces 5-FC to partition into a water-enriched layer on the stationary phase, shifting its retention time (k' > 2) well away from the suppression zone[2].

The Role of the 13C, 15N2 Stable Isotope-Labeled Internal Standard (SIL-IS)

Matrix effects (ion enhancement or suppression) are highly variable between patient samples. To establish a self-validating quantitative assay, we utilize 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- [4]. Because this SIL-IS is chemically identical to the target analyte but heavier by 3 Daltons (m/z 133.1 vs 130.1), it perfectly co-elutes with endogenous 5-FC. Any matrix component that suppresses the ionization of 5-FC will suppress the SIL-IS to the exact same degree[1][5]. By quantifying the ratio of the analyte to the IS, the matrix effect is mathematically canceled out, ensuring absolute trustworthiness in the calculated concentration.

Causality of the Extraction Methodology

5-FC exhibits extremely low plasma protein binding (approx. 2-4%). Therefore, complex solid-phase extraction (SPE) or liquid-liquid extraction (LLE) is unnecessary and introduces potential recovery losses[1]. A rapid protein precipitation (PPT) using 100% Acetonitrile perfectly denatures binding proteins. Crucially, because HILIC requires a highly organic injection solvent to maintain peak shape, the resulting acetonitrile-rich supernatant can be injected directly into the LC-MS/MS system without the need for time-consuming evaporation and reconstitution steps[3].

Materials and Reagents

  • Analyte: 5-Fluorocytosine (Analytical Standard, >99% purity).

  • Internal Standard: 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- (Isotopic purity >98%).

  • Solvents: LC-MS grade Acetonitrile, LC-MS grade Water, Ammonium Formate, Formic Acid.

  • Matrix: Drug-free human plasma (K2EDTA).

Step-by-Step Sample Preparation Protocol

This protocol is optimized for high-throughput clinical research, minimizing handling time while maximizing recovery[1][6].

  • Standard Preparation: Prepare an eight-point calibration curve in drug-free human plasma ranging from 2.00 mg/L (Lower Limit of Quantification, LLOQ) to 100.0 mg/L. Prepare Quality Control (QC) samples at 6.0 mg/L (LQC), 40.0 mg/L (MQC), and 80.0 mg/L (HQC).

  • IS Spiking: Aliquot 10 µL of plasma (blank, calibrator, QC, or unknown sample) into a 1.5 mL microcentrifuge tube. Add 10 µL of the SIL-IS working solution (10 mg/L in 50% Methanol).

  • Protein Precipitation: Add 500 µL of ice-cold 100% Acetonitrile to the tube.

  • Agitation: Vortex vigorously for 1 minute to ensure complete protein denaturation and analyte dissociation.

  • Centrifugation: Centrifuge at 11,000 rpm (approx. 12,000 x g) for 5 minutes at 4°C to pellet the precipitated proteins.

  • Transfer: Transfer 100 µL of the clear, organic supernatant into an autosampler vial equipped with a glass insert.

  • Injection: Inject 1.0 µL into the LC-MS/MS system.

Workflow S1 Aliquot 10 µL Plasma (Calibrator/QC/Unknown) S2 Spike 10 µL SIL-IS (5-FC-13C,15N2 at 10 mg/L) S1->S2 S3 Add 500 µL Acetonitrile (Protein Precipitation) S2->S3 S4 Vortex (1 min) & Centrifuge (11,000 rpm, 5 min) S3->S4 S5 Transfer 100 µL Supernatant to Autosampler Vial S4->S5 S6 Inject 1 µL into LC-MS/MS (HILIC Mode) S5->S6

Figure 2: Rapid Protein Precipitation (PPT) workflow for 5-FC quantification.

LC-MS/MS Instrumental Conditions

Chromatographic Separation (HILIC)

  • Column: Waters XBridge Amide (2.1 x 100 mm, 3.5 µm) or equivalent HILIC phase[2].

  • Column Temperature: 40°C

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0 adjusted with Formic Acid).

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

Table 1: HILIC Gradient Elution Profile

Time (min)Mobile Phase A (%)Mobile Phase B (%)Elution State
0.005.095.0Initial Hold (High Organic)
0.505.095.0Isocratic Hold
2.5040.060.0Linear Gradient (Analyte Elution)
3.0040.060.0Column Wash
3.105.095.0Return to Initial
4.505.095.0Re-equilibration
Mass Spectrometry Parameters

Detection is performed using a Triple Quadrupole Mass Spectrometer operating in Positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM)[6][7].

Table 2: MRM Transitions and Collision Energies

CompoundPrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)Purpose
5-Fluorocytosine 130.1113.120Quantifier (Loss of NH3)
5-Fluorocytosine 130.186.032Qualifier
5-FC-13C,15N2 (IS) 133.1115.120IS Quantifier

Note: The +3 Da precursor shift and the +2 Da product ion shift for the SIL-IS perfectly isolate the internal standard from the endogenous analyte, eliminating isotopic cross-talk[6].

Method Validation & Performance Data

The assay was validated according to FDA/EMA bioanalytical method validation guidelines, proving the robustness of the self-validating SIL-IS system[1][3].

Table 3: Summary of Validation Metrics

ParameterResult / MetricAcceptance Criteria
Linear Range 2.00 – 100.0 mg/LR² > 0.995 (1/x² weighting)
Intra-Assay Precision 1.6% – 4.3% CV≤ 15% (≤ 20% at LLOQ)
Inter-Assay Precision 2.0% – 5.4% CV≤ 15% (≤ 20% at LLOQ)
Accuracy (Bias) -1.4% to +3.2%± 15% of nominal concentration
Extraction Recovery 94.5% (Consistent across range)High & Reproducible
Matrix Effect (IS Normalized) 98.2% – 101.5%IS perfectly compensates for suppression
Carryover Not DetectedBlank peak area < 20% of LLOQ

Conclusion

This application note details a highly robust, high-throughput LC-MS/MS methodology for the quantification of 5-Fluorocytosine in human plasma. By coupling an optimized HILIC separation with a simple, direct-inject protein precipitation, the protocol minimizes sample handling and degradation. Crucially, the integration of 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- as a stable isotope-labeled internal standard ensures an internally validated, matrix-agnostic quantitation system. This guarantees the highest level of analytical trustworthiness required for routine Therapeutic Drug Monitoring and critical pharmacokinetic investigations.

Sources

Application Note: Quantitative Bioanalysis of 5-Fluorocytosine in Human Plasma via LC-MS/MS Using a Stable Isotope-Labeled Internal Standard

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

5-Fluorocytosine (5-FC), also known as Flucytosine, is a synthetic antimycotic prodrug used in the treatment of severe systemic fungal infections, often in combination with other agents.[1] Due to its potential for dose-related toxicity, including bone marrow depression and hepatotoxicity, therapeutic drug monitoring (TDM) is critical to ensure patient safety and efficacy.[1][2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for TDM due to its high sensitivity, specificity, and throughput.

A cornerstone of robust LC-MS/MS bioanalysis is the use of a stable isotope-labeled internal standard (SIL-IS). An ideal SIL-IS is chemically identical to the analyte, ensuring it co-elutes and experiences the same behavior during sample extraction and ionization, but is distinguishable by mass. This allows for the precise correction of matrix effects and variability in sample preparation, leading to highly accurate and precise quantification.[3]

This document provides a detailed protocol for the quantification of 5-Fluorocytosine in human plasma using 2(1H)-Pyrimidinone-2-¹³C-1,3-¹⁵N₂, 6-amino-5-fluoro- (Flucytosine-¹³C,¹⁵N₂) as the internal standard. This SIL-IS offers a +3 Dalton mass shift, providing clear separation from the analyte signal and ensuring no cross-interference. The method employs a simple and efficient protein precipitation protocol for sample cleanup, followed by analysis on a triple quadrupole mass spectrometer.

Principle of the Method: Stable Isotope Dilution

The methodology is based on the principle of stable isotope dilution. A known concentration of the SIL-IS (Flucytosine-¹³C,¹⁵N₂) is spiked into all plasma samples, calibrators, and quality control (QC) samples at the very beginning of the sample preparation process.[4] During extraction, any loss of analyte will be accompanied by a proportional loss of the SIL-IS. Similarly, during LC-MS/MS analysis, any ionization suppression or enhancement from the plasma matrix will affect both the analyte and the SIL-IS equally.

The mass spectrometer detects the analyte and the SIL-IS simultaneously by monitoring their specific precursor-to-product ion transitions (Multiple Reaction Monitoring or MRM). Quantification is not based on the absolute peak area of the analyte, which can be variable, but on the ratio of the analyte's peak area to the SIL-IS's peak area. This ratio is directly proportional to the analyte concentration and is used to construct a calibration curve from which the concentration in unknown samples can be accurately determined.

Analyte and Internal Standard Profile

Feature5-Fluorocytosine (Analyte)Flucytosine-¹³C,¹⁵N₂ (Internal Standard)
Structure
Synonyms 5-FC, Flucytosine, 6-amino-5-fluoro-2(1H)-pyrimidinone[5]5-Fluorocytosine-¹³C,¹⁵N₂[3]
Molecular Formula C₄H₄FN₃O[6]C₃¹³CH₄F¹⁵N₂NO
Molecular Weight 129.1 g/mol [5][6]~132.1 g/mol
CAS Number 2022-85-7[6]1246815-59-7 (Similar structure reference)[7]

Experimental Protocols

Materials and Reagents

  • Analytes: 5-Fluorocytosine (Purity ≥98%)[6], Flucytosine-¹³C,¹⁵N₂ (Isotopic Purity ≥99%)

  • Plasma: Human plasma (K₂EDTA), sourced from qualified vendors.

  • Solvents: Acetonitrile (LC-MS Grade), Methanol (LC-MS Grade), Formic Acid (≥99%), Deionized Water (≥18.2 MΩ·cm).

  • Equipment: Analytical balance, calibrated pipettes, vortex mixer, microcentrifuge capable of >14,000 x g, 1.5 mL polypropylene tubes.

Preparation of Stock and Working Solutions

  • Analyte Stock Solution (1 mg/mL): Accurately weigh ~10 mg of 5-Fluorocytosine and dissolve in 10 mL of 50:50 Methanol:Water to create a 1 mg/mL stock.

  • Internal Standard Stock Solution (1 mg/mL): Accurately weigh ~1 mg of Flucytosine-¹³C,¹⁵N₂ and dissolve in 1 mL of 50:50 Methanol:Water.

  • Internal Standard Working Solution (1 µg/mL): Dilute the IS Stock Solution with 50:50 Acetonitrile:Water to a final concentration of 1 µg/mL. This solution will be used for protein precipitation.

  • Calibration Standards and Quality Controls (QCs): Prepare a series of intermediate solutions by serially diluting the Analyte Stock Solution. Spike these into blank human plasma to create calibration standards (e.g., 2.0 to 100.0 mg/L) and at least three levels of QCs (Low, Mid, High).[8]

Plasma Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the bulk of interfering proteins from plasma samples prior to LC-MS/MS analysis.[9][10] Acetonitrile is a highly efficient precipitating agent.[10]

  • Aliquot Sample: Pipette 50 µL of plasma (calibrator, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

  • Spike & Precipitate: Add 150 µL of the Internal Standard Working Solution (1 µg/mL in Acetonitrile) to each tube. The 3:1 ratio of organic solvent to plasma is effective for protein removal.[4]

  • Vortex: Vortex the mixture vigorously for 30-60 seconds to ensure complete protein denaturation.[8][9]

  • Centrifuge: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[9]

  • Transfer Supernatant: Carefully transfer 100 µL of the clear supernatant to a clean autosampler vial or 96-well plate.

  • Dilute (Optional but Recommended): Add 100 µL of deionized water with 0.1% formic acid to the supernatant. This reduces the organic content of the final sample, improving peak shape on reversed-phase columns.

  • Inject: Inject 5-10 µL of the final solution into the LC-MS/MS system.

Visual Workflow: Sample Preparation

G cluster_prep Sample Preparation cluster_extract Supernatant Processing plasma 50 µL Plasma Sample (Calibrator, QC, or Unknown) add_is Add 150 µL Acetonitrile containing Internal Standard (1 µg/mL) plasma->add_is Step 1-2 vortex Vortex Vigorously (30-60 seconds) add_is->vortex Step 3 centrifuge Centrifuge (14,000 x g, 10 min, 4°C) vortex->centrifuge Step 4 transfer Transfer 100 µL Supernatant to Autosampler Vial centrifuge->transfer Collect Supernatant dilute Dilute 1:1 with 0.1% Formic Acid in Water transfer->dilute Step 5 inject Inject 5-10 µL into LC-MS/MS System dilute->inject Step 6-7

Caption: Workflow for Plasma Sample Preparation using Protein Precipitation.

LC-MS/MS Instrumentation and Conditions

The following parameters serve as a robust starting point and should be optimized for the specific instrumentation used.

Liquid Chromatography (LC)
ParameterRecommended ConditionRationale
Column Reversed-Phase C18 (e.g., Waters Atlantis T3, 100 x 2.1 mm, 3-µm)[8]Provides good retention and peak shape for polar compounds like 5-FC.
Mobile Phase A 0.1% Formic Acid in Water[11]Acidified mobile phase promotes better ionization in positive ESI mode.
Mobile Phase B 0.1% Formic Acid in Acetonitrile[11]Common organic phase for reversed-phase chromatography.
Flow Rate 0.3 - 0.5 mL/minStandard flow rate for analytical scale columns.
Column Temp. 40°C[8]Improves peak shape and reduces viscosity.
Injection Vol. 5 µL
LC Gradient Time (min) %B
0.05
0.55
2.595
3.595
3.65
5.05
Tandem Mass Spectrometry (MS/MS)
ParameterRecommended ConditionRationale
Ionization Mode Electrospray Ionization (ESI), Positive5-FC ionizes efficiently in positive mode.
Scan Type Multiple Reaction Monitoring (MRM)Provides high selectivity and sensitivity for quantification.
MRM Transitions Compound Precursor Ion (Q1)
5-Fluorocytosinem/z 130.1
Flucytosine-¹³C,¹⁵N₂m/z 133.1
Dwell Time 100 ms
Collision Gas Argon
Ion Source Temp. 550°C
IonSpray Voltage 5500 V

Note: MRM transitions and collision energies should be optimized empirically by infusing pure standards. A representative chromatogram for the lowest calibrator should show distinct, well-separated peaks for both the analyte and its internal standard.[12]

Method Validation

A bioanalytical method must be rigorously validated to ensure its reliability for analyzing study samples.[13] Validation should be performed according to established regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA).[13][14]

Key Validation Parameters and Acceptance Criteria

The following table summarizes the essential validation experiments and their typical acceptance criteria as per FDA guidance.[14][15][16]

ParameterPurposeTypical Acceptance Criteria
Selectivity To ensure no interference from endogenous matrix components at the retention time of the analyte and IS.Response in blank samples should be <20% of the Lower Limit of Quantification (LLOQ) for the analyte and <5% for the IS.
Calibration Curve To demonstrate the relationship between instrument response and concentration over the intended range.At least 6-8 non-zero points. ≥75% of standards must be within ±15% of nominal (±20% at LLOQ).[16]
Accuracy & Precision To assess the closeness of measured values to the nominal value (accuracy) and the degree of scatter (precision).Intra- & Inter-Assay: For QC samples at ≥3 concentrations, the mean should be within ±15% of nominal (±20% at LLOQ). Precision (%CV) should not exceed 15% (20% at LLOQ).[15]
Matrix Effect To evaluate the suppression or enhancement of ionization by matrix components.The coefficient of variation (%CV) of the IS-normalized matrix factor across different lots of plasma should be ≤15%.
Recovery To measure the efficiency of the extraction procedure.Recovery of the analyte and IS should be consistent and reproducible, though it does not need to be 100%.[15]
Stability To ensure the analyte is stable under various handling and storage conditions.Mean concentration of stability samples must be within ±15% of the nominal concentration. Includes freeze-thaw, bench-top, and long-term stability.[15]

Conclusion

This application note details a robust and reliable LC-MS/MS method for the quantification of 5-Fluorocytosine in human plasma. The use of the stable isotope-labeled internal standard, Flucytosine-¹³C,¹⁵N₂, coupled with a simple protein precipitation sample preparation, provides a highly selective, accurate, and precise assay suitable for therapeutic drug monitoring and clinical research. The method is designed to meet the rigorous standards of bioanalytical method validation as required by regulatory agencies.

References

  • Benchchem. (n.d.). Application Notes and Protocols for Plasma Protein Precipitation.
  • Thermo Fisher Scientific. (n.d.). Protein Precipitation Plates.
  • MedchemExpress. (n.d.). Flucytosine-¹³C,¹⁵N₂.
  • Phenomenex. (2015, August 27). Technical Tip: Protein Precipitation.
  • U.S. Food and Drug Administration. (2018, May 24). Bioanalytical Method Validation Guidance for Industry.
  • U.S. Food and Drug Administration. (n.d.). Bioanalytical Method Validation of ANDAs- What the Assessor Looks For.
  • LCGC International. (2026, March 10). LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method.
  • Thermo Fisher Scientific. (n.d.). Quantification of Antimycotics in Human Plasma or Serum by Liquid Chromatography-Tandem Mass Spectrometry for Clinical Research.
  • Alffenaar, J. W., van Hateren, K., & Touw, D. J. (2018). Determination Of Flucytosine In Human Serum Using Liquid Chromatography Tandem Mass Spectrometry. Journal of Applied Bioanalysis, 4(5), 157-165.
  • U.S. Food and Drug Administration. (n.d.). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry.
  • IONOS. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation.
  • Shimadzu. (n.d.). 5-Fluorocytosine | 2022-85-7 | Reference standards.
  • Cayman Chemical. (2022, December 7). 5-Fluorocytosine.
  • CDA-AMC. (2014, June 30). HPLC-DAD Quantification of Flucytosine (5-Fluorocytosine) (Reference 2014.01.006) – Notice of Assessment.
  • EvitaChem. (n.d.). 6-amino-5-methyl-(213C,1,3-15N2)1H-pyrimidin-2-one;hydrochloride.
  • Miners, J. O., Foenander, T., & Birkett, D. J. (1980). Assay of flucytosine (5-fluorocytosine) in human plasma by high-pressure liquid chromatography. Antimicrobial Agents and Chemotherapy, 17(4), 590-593.

Sources

Application Note: Sample Preparation Protocols for the Analysis of ¹³C,¹⁵N₂ 6-amino-5-fluoro-2(1H)-pyrimidinone

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This guide provides a comprehensive framework of detailed application notes and protocols for the sample preparation of ¹³C,¹⁵N₂ 6-amino-5-fluoro-2(1H)-pyrimidinone. As a stable isotope-labeled (SIL) fluorinated nucleobase analog, this compound is an invaluable tool for researchers, scientists, and drug development professionals. Its applications primarily include use as an internal standard in quantitative mass spectrometry (MS) for pharmacokinetic and metabolic studies, and as a structural or dynamic probe in Nuclear Magnetic Resonance (NMR) spectroscopy. The protocols herein are designed to ensure sample integrity, analytical accuracy, and reproducibility across these critical applications. We delve into the causality behind experimental choices, offering field-proven insights to empower researchers in their analytical workflows.

Introduction and Compound Overview

¹³C,¹⁵N₂ 6-amino-5-fluoro-2(1H)-pyrimidinone is a synthetic analog of a pyrimidine nucleobase, incorporating stable isotopes of carbon (¹³C) and nitrogen (¹⁵N), along with a fluorine (¹⁹F) atom. This unique combination of features makes it a powerful analytical tool.

  • Stable Isotope Labeling (¹³C, ¹⁵N): The mass shift introduced by the heavy isotopes allows this compound to be distinguished from its unlabeled, endogenous counterparts by mass spectrometry. This makes it the gold standard for use as an internal standard in quantitative bioanalysis, as it co-elutes chromatographically with the analyte but is detected at a different mass-to-charge ratio (m/z), correcting for matrix effects and variations in sample recovery.[1][2] The physical and chemical properties of the SIL compound are nearly identical to the unlabeled version, ensuring it behaves similarly during sample extraction and ionization.[2]

  • Fluorination (⁵F): The presence of a fluorine atom significantly influences the molecule's electronic properties and can enhance its metabolic stability by blocking sites susceptible to oxidative metabolism.[3] Critically, the ¹⁹F nucleus is an exceptional probe for NMR spectroscopy due to its 100% natural abundance, high gyromagnetic ratio, and wide chemical shift dispersion, making it highly sensitive to the local chemical environment.[4]

This document outlines robust methodologies for preparing samples containing this compound for analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and NMR spectroscopy.

Compound Properties and Handling

Proper storage and handling are paramount to maintaining the integrity of the compound. While the isotopic labels are stable, the organic molecule itself can be susceptible to degradation.

PropertyValueSource
Molecular Formula C₄H₃FN₂O₂ (Isotopically Labeled)Derived from 5-Fluorouracil-13C,15N2[5]
Molecular Weight ~133.06 g/mol PubChem[5]
Appearance Typically a white to off-white solidGeneral observation for similar compounds
Storage Store at -20°C or below, protected from light and moisture.Adapted from general guidelines[6]

Scientist's Note (Handling and Safety): The primary hazards associated with this compound are chemical, not radiological, as ¹³C and ¹⁵N are stable, non-radioactive isotopes.[7] Always consult the Material Safety Data Sheet (MSDS) for the specific compound. Standard Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, should be worn.[7] For volatile solvents or when creating aerosols, work within a certified chemical fume hood.

Sample Preparation for Quantitative Analysis via LC-MS/MS

Application Focus: Utilizing ¹³C,¹⁵N₂ 6-amino-5-fluoro-2(1H)-pyrimidinone as an internal standard (IS) for the accurate quantification of its unlabeled analog in complex biological matrices. The IS is spiked into samples at a known concentration at the beginning of the workflow to account for analyte loss during processing and to normalize for instrument variability.

Protocol 1: Extraction from Plasma/Serum using Protein Precipitation (PPT)

This protocol is a rapid and effective method for removing the majority of proteins from plasma or serum samples, which can interfere with LC-MS analysis.

Methodology:

  • Sample Thawing: Thaw frozen plasma/serum samples on ice to prevent degradation of thermolabile compounds.

  • Aliquoting: In a clean microcentrifuge tube, aliquot 100 µL of the plasma/serum sample.

  • Internal Standard Spiking: Add 10 µL of the ¹³C,¹⁵N₂ 6-amino-5-fluoro-2(1H)-pyrimidinone working solution (prepared in a compatible solvent like methanol or acetonitrile at a concentration of 100 ng/mL, for example) to each sample.

    • Rationale: Adding the IS at the earliest stage ensures it undergoes the exact same extraction procedure as the analyte, providing the most accurate correction for processing variability.

  • Protein Precipitation: Add 300 µL of ice-cold acetonitrile.

    • Rationale: Acetonitrile is an efficient solvent for precipitating proteins by disrupting their solvation shell. Using a 3:1 solvent-to-sample ratio is a common and effective starting point. The cold temperature further enhances precipitation.

  • Vortexing: Vortex the mixture vigorously for 60 seconds to ensure thorough mixing and complete protein precipitation.

  • Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

    • Rationale: High-speed centrifugation pellets the precipitated proteins into a tight pellet, leaving the supernatant containing the analyte and IS. The low temperature maintains sample stability.

  • Supernatant Transfer: Carefully transfer the supernatant (~350 µL) to a new, clean tube or a 96-well plate, being careful not to disturb the protein pellet.

  • Evaporation (Optional but Recommended): Dry the supernatant under a gentle stream of nitrogen at 30-40°C.

    • Rationale: This step concentrates the sample, increasing analytical sensitivity. It also allows for reconstitution in a solvent that is optimal for the chromatographic conditions (e.g., high aqueous content for reverse-phase chromatography).

  • Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase starting condition (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid).

  • Analysis: Vortex briefly, centrifuge to pellet any remaining particulates, and inject the supernatant into the LC-MS/MS system.

Workflow for LC-MS/MS Sample Preparation from Plasma

cluster_0 Sample Processing cluster_1 Extraction & Final Prep s0 Plasma Sample (100 µL) s1 Spike with Internal Standard (IS) s0->s1 s2 Add 300 µL Ice-Cold Acetonitrile s1->s2 s3 Vortex (60s) s2->s3 s4 Centrifuge (14,000 x g, 10 min, 4°C) s3->s4 s5 Transfer Supernatant s4->s5 Supernatant s6 Evaporate to Dryness (Nitrogen Stream) s5->s6 s7 Reconstitute in Mobile Phase s6->s7 s8 Inject into LC-MS/MS s7->s8

Caption: Workflow for Protein Precipitation Extraction from Plasma.

Sample Preparation for NMR Spectroscopy

Application Focus: Characterizing the structure and dynamics of the compound itself or its interactions with biomolecules (e.g., RNA, proteins) using ¹⁹F, ¹³C, and ¹⁵N NMR. Sample preparation for NMR requires higher concentrations and specific deuterated solvents to avoid overwhelming solvent signals.

Protocol 2: Preparation for ¹⁹F NMR Analysis

This protocol is optimized for acquiring high-quality, one-dimensional ¹⁹F NMR spectra.

Methodology:

  • Compound Weighing: Accurately weigh 1-5 mg of ¹³C,¹⁵N₂ 6-amino-5-fluoro-2(1H)-pyrimidinone.

    • Rationale: NMR is a less sensitive technique than MS; milligram quantities are typically required to achieve a good signal-to-noise ratio in a reasonable acquisition time.

  • Solvent Selection: Dissolve the compound in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or Methanol-d₄) in a clean glass vial.

    • Scientist's Note: The choice of solvent is critical. It must solubilize the compound and be compatible with the experimental question. For studies with biomolecules, a buffered D₂O solution (e.g., 10 mM phosphate buffer, pH 6.5) is common.[8]

  • Reference Standard: For accurate chemical shift referencing, an external or internal standard can be used. A common internal reference is a small amount of trifluoroacetic acid (TFA). Alternatively, an external reference like CCl₃F in a sealed capillary is used.[4][9]

  • Transfer to NMR Tube: Transfer the final solution to a clean, high-precision 5 mm NMR tube.

  • Equilibration: If studying temperature-dependent phenomena or interactions, allow the sample to equilibrate inside the NMR magnet for at least 10-15 minutes before data acquisition. For samples involving biomolecules, a brief heating and slow cooling step (e.g., 90°C for 2 minutes, then cool to room temperature) can ensure proper folding.[9][10]

Table: Typical Parameters for NMR Sample Preparation

Parameter¹⁹F NMR¹³C / ¹⁵N NMR
Typical Concentration 1-5 mM5-20 mM or higher
Solvent Volume 0.5 - 0.7 mL0.5 - 0.7 mL
Common Solvents DMSO-d₆, D₂O, CD₃OD, CDCl₃DMSO-d₆, D₂O
Reference Standard CCl₃F (external), TFA (internal)DSS or TSP (for D₂O)

Workflow for NMR Sample Preparation

s0 Weigh 1-5 mg of Compound s1 Dissolve in 0.6 mL Deuterated Solvent s0->s1 s2 Add Reference Standard (Optional) s1->s2 s3 Transfer Solution to 5 mm NMR Tube s2->s3 s4 Equilibrate Sample in Magnet s3->s4 s5 Acquire NMR Data s4->s5

Caption: General Workflow for NMR Sample Preparation.

References

  • Dudek, K., Błazewicz, A., & Fijałek, Z. (2021). Application of Mass Spectrometry for Analysis of Nucleobases, Nucleosides and Nucleotides in Tea and Selected Herbs: A Critical Review of the Mass Spectrometric Data. Molecules. Available at: [Link]

  • Hofer, A., et al. (2009). 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D 19F NMR spectroscopy. Nucleic Acids Research. Available at: [Link]

  • Phelps, M. A., & Dalby, K. N. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. Available at: [Link]

  • D'Andrea, D., et al. (2022). Isotope Labels Combined with Solution NMR Spectroscopy Make Visible the Invisible Conformations of Small-to-Large RNAs. Chemical Reviews. Available at: [Link]

  • Scott, L. G., & Hennig, M. (2007). Synthesis of 5-Fluoropyrimidine Nucleotides as Sensitive NMR Probes of RNA Structure. Journal of the American Chemical Society. Available at: [Link]

  • Moravek. (2022). How To Properly Store Your Radiolabeled Compounds. Available at: [Link]

  • PubChem. 5-Fluorouracil-13C,15N2. Available at: [Link]

  • Hofer, A., et al. (2009). 5-Fluoro pyrimidines: labels to probe DNA and RNA secondary structures by 1D F NMR spectroscopy. Nucleic Acids Research. Available at: [Link]

  • Christian, T., & Harris, T. K. (2006). A mass spectrometry-based approach for identifying novel DNA polymerase substrates from a pool of dNTP analogues. Nucleic Acids Research. Available at: [Link]

  • van der Heijden, G. W., et al. (2023). 1H-NMR protocol for rapid diagnosis of purine and pyrimidine metabolic disorders in urine. STAR Protocols. Available at: [Link]

Sources

Application Note: In Vivo Metabolic Tracking with 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro-

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The ability to non-invasively track prodrug activation and metabolic flux in real-time is a cornerstone of modern pharmacokinetics and targeted cancer therapy. 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- (commonly known as [2-¹³C, 1,3-¹⁵N₂]-5-Fluorocytosine or 5-FC) is a highly specialized, stable isotope-labeled tracer designed for advanced Nuclear Magnetic Resonance (NMR) and Magnetic Resonance Spectroscopic Imaging (MRSI) applications.

This application note provides a comprehensive, self-validating protocol for utilizing this tracer to monitor the in vivo conversion of 5-FC to the cytotoxic agent 5-fluorouracil (5-FU) by the enzyme cytosine deaminase (CD). By leveraging Dynamic Nuclear Polarization (DNP), researchers can achieve a >10,000-fold signal enhancement, enabling sub-minute temporal resolution of drug metabolism in murine tumor models and microbiome interaction studies[1].

Mechanistic Rationale & Isotopic Strategy

Do not view isotopic labeling merely as a tool for mass shift; in NMR, the strategic placement of spin-½ nuclei dictates the quantum mechanical behavior and relaxation properties of the molecule[2].

  • Carbon-13 at Position 2 (C2): The carbonyl carbon at the C2 position exhibits a long longitudinal relaxation time ( T1​ ), which is critical for preserving the hyperpolarized state during the transition from the polarizer to the in vivo target[1]. Furthermore, the chemical shift of C2 is highly sensitive to the deamination at C4 (the conversion of 5-FC to 5-FU), shifting from ~158 ppm to ~150 ppm, allowing for baseline-resolved quantification of the prodrug and active drug.

  • Nitrogen-15 at Positions 1 and 3: The dual ¹⁵N labeling serves two critical functions. First, it replaces quadrupolar ¹⁴N (spin-1) nuclei, which would otherwise induce rapid scalar relaxation of the adjacent ¹³C nucleus, thereby prolonging the hyperpolarized T1​ lifespan[3]. Second, it splits the ¹³C C2 resonance into a distinct multiplet (via 1JCN​ coupling), providing a unique spectral signature that completely eliminates endogenous ¹³C background noise[4].

Pathway FC [2-13C, 1,3-15N2]-5-FC (Prodrug) FU [2-13C, 1,3-15N2]-5-FU (Active Drug) FC->FU Cytosine Deaminase (Tumor/Microbiome) FUMP F-UMP / F-dUMP (Cytotoxic Anabolites) FU->FUMP UPRTase / TK (Anabolism) FBAL F-BAL (Catabolite) FU->FBAL DPD (Catabolism)

Metabolic conversion of 5-FC to 5-FU and downstream anabolites/catabolites.

Quantitative NMR Parameters

To facilitate accurate spectral assignment during in vivo MRSI, the expected chemical shifts and coupling behaviors are summarized below. The exact chemical shift may vary slightly depending on the local tissue pH and microenvironment[5].

CompoundNucleusChemical Shift (δ, ppm)Multiplicity / CouplingBiological Significance
[2-¹³C, 1,3-¹⁵N₂]-5-FC ¹³C (C2)~158.0Triplet ( 1JCN​≈15−20 Hz)Prodrug baseline
[2-¹³C, 1,3-¹⁵N₂]-5-FU ¹³C (C2)~150.0Triplet ( 1JCN​≈15−20 Hz)Active drug accumulation
5-FC ¹⁹F (F5)-169.0Singlet (with ¹H decoupling)Orthogonal tracking[5]
5-FU ¹⁹F (F5)-169.6Singlet (with ¹H decoupling)Orthogonal tracking[5]

Experimental Protocol: DNP-Enhanced In Vivo Tracking

This protocol outlines a self-validating workflow for hyperpolarizing the tracer and performing in vivo MRSI. Every step includes a built-in quality control (QC) checkpoint to ensure experimental integrity.

Step 1: Tracer Formulation (Glass Matrix Preparation)

  • Causality: DNP requires the tracer to form an amorphous glass at cryogenic temperatures to ensure uniform distribution of the free radical. Crystallization will prevent efficient polarization transfer[2].

  • Procedure: Dissolve 30 mg of 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- in a customized glassing matrix (e.g., 1:1 v/v DMSO/H₂O) containing 15 mM OX063 trityl radical. Add 1 mM Gadoteridol (Gd³⁺).

  • Expert Insight: The Gd³⁺ acts as an electron relaxation agent, shortening the solid-state electron T1​ of the OX063 radical and significantly accelerating the microwave-driven polarization buildup[6].

  • QC Checkpoint: Visually inspect the solution for complete dissolution. Any particulate matter will act as nucleation sites for crystallization during freezing.

Step 2: Dynamic Nuclear Polarization (DNP)

  • Procedure: Load the formulated sample into a DNP polarizer (e.g., HyperSense). Lower the temperature to 1.2 K under a 3.35 T magnetic field. Irradiate with microwaves at ~94 GHz[7].

  • QC Checkpoint: Monitor the solid-state ¹³C polarization buildup curve. Do not proceed to dissolution until the curve reaches a clear asymptote (typically 60–90 minutes).

Step 3: Rapid Dissolution & Neutralization

  • Causality: The hyperpolarized state decays exponentially at physiological temperatures ( T1​ relaxation). Therefore, dissolution and injection must occur within a 15-20 second window[1].

  • Procedure: Dissolve the polarized sample using 4 mL of superheated (190 °C) 50 mM TRIS buffer containing 0.1 g/L EDTA. The dissolution fluid is forced through the sample cup into a neutralization receiver flask containing a pre-calculated volume of 1 N NaOH[6].

  • QC Checkpoint (Self-Validating): The receiver flask must be equipped with inline pH and temperature sensors. The system must confirm a pH of 7.2–7.5 and a temperature of 37 °C ± 2 °C. If outside these parameters, the automated system must abort the injection to prevent animal toxicity.

Step 4: In Vivo Administration & MRSI Acquisition

  • Procedure: Immediately inject 0.3 mL of the neutralized, hyperpolarized 5-FC solution into the tail vein of a murine xenograft model (e.g., bearing a cytosine deaminase-expressing tumor)[6].

  • Acquisition: Initiate a slice-selective ¹³C MRSI sequence (e.g., EPSI or spiral readout) centered on the tumor. Use a low-flip-angle excitation (e.g., 5°–10°) to preserve the hyperpolarized magnetization across multiple temporal frames[7].

  • QC Checkpoint: Acquire a baseline thermal ¹H image prior to injection for anatomical co-registration.

Workflow Prep 1. Tracer Formulation (5-FC + OX063 + Gd3+) DNP 2. Dynamic Nuclear Polarization (1.2 K, 3.35 T, MW Irradiation) Prep->DNP Dissolution 3. Rapid Dissolution & QC (Superheated Buffer, pH Neutralization) DNP->Dissolution Injection 4. In Vivo Administration (IV Injection in Xenograft Model) Dissolution->Injection Acquisition 5. 13C/15N MRSI Acquisition (Chemical Shift Imaging) Injection->Acquisition

Step-by-step workflow for DNP-enhanced in vivo metabolic tracking.

Data Interpretation & Kinetic Modeling

Following acquisition, the time-resolved spectral data must be fitted to a two-site exchange kinetic model. The apparent rate constant ( kPL​ or kFC→FU​ ) is derived by measuring the area under the curve (AUC) of the 150.0 ppm (5-FU) peak relative to the 158.0 ppm (5-FC) peak over time. Because the ¹³C C2 nucleus is flanked by two ¹⁵N nuclei, apply a J-coupling deconvolution algorithm during post-processing to collapse the triplets into singlets, thereby maximizing the Signal-to-Noise Ratio (SNR)[4]. This kinetic rate serves as a direct, quantitative biomarker for local cytosine deaminase activity, enabling the rapid evaluation of gene therapy vectors or microbiome-mediated drug toxicity[8].

Sources

Application Note: High-Fidelity LC-MS/MS Assay Development for the Quantification of 5-Fluorocytosine Using Stable Isotope-Labeled Internal Standards

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Background

5-Fluorocytosine (5-FC, flucytosine) is a fluorinated pyrimidine analog traditionally deployed as a systemic antifungal agent. Recently, it has gained significant traction in oncology through gene-directed enzyme prodrug therapy (GDEPT). In this targeted approach, non-toxic 5-FC is administered systemically and subsequently converted into the highly potent cytotoxic agent 5-fluorouracil (5-FU) exclusively within tumor cells expressing the exogenous enzyme cytosine deaminase[1].

Accurate quantification of 5-FC in biological matrices (plasma, serum, and tissue) is critical for therapeutic drug monitoring (TDM), pharmacokinetic (PK) profiling, and evaluating the metabolic conversion efficiency of GDEPT[2]. However, the physicochemical properties of 5-FC—specifically its low molecular weight and extreme hydrophilicity—present significant analytical challenges. This application note details the development and validation of a robust, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assay utilizing Hydrophilic Interaction Liquid Chromatography (HILIC) and a stable isotope-labeled internal standard (SIL-IS).

Mechanism FC 5-Fluorocytosine (5-FC) Systemic Prodrug CD Cytosine Deaminase (Tumor-Targeted Enzyme) FC->CD Cellular Uptake FU 5-Fluorouracil (5-FU) Active Cytotoxic Agent CD->FU Enzymatic Deamination RNA FUTP Incorporation (RNA Damage) FU->RNA Anabolic Pathway DNA FdUMP Binding (DNA Synthesis Inhibition) FU->DNA Thymidylate Synthase Block

Metabolic conversion of 5-fluorocytosine to 5-fluorouracil and downstream cytotoxic pathways.

Analytical Strategy & Causality: The "Why" Behind the Method

As a Senior Application Scientist, it is imperative to design an assay where the chemistry dictates the methodology, ensuring a self-validating and highly reproducible system.

Chromatographic Selection: The HILIC Advantage

Traditional reversed-phase liquid chromatography (RPLC) utilizing C18 columns fails to adequately retain highly polar compounds like 5-FC. In RPLC, 5-FC elutes near the void volume, leading to co-elution with un-retained endogenous salts and phospholipids, which causes severe ion suppression.

To solve this, we employ Hydrophilic Interaction Liquid Chromatography (HILIC) using a bare silica stationary phase (e.g., Atlantis HILIC Silica)[3][4]. HILIC operates via a partitioning mechanism between a water-enriched layer on the polar stationary phase and a highly organic mobile phase (typically >80% acetonitrile).

  • Causality: The high organic content in the HILIC mobile phase dramatically enhances the desolvation efficiency within the Electrospray Ionization (ESI) source. This results in a multi-fold increase in MS sensitivity and signal-to-noise (S/N) ratio compared to highly aqueous RPLC conditions[3].

The Self-Validating System: Stable Isotope-Labeled Internal Standards

Biological matrices exhibit significant sample-to-sample variability, leading to unpredictable matrix effects (ion suppression or enhancement) and variable extraction recoveries. To establish a trustworthy, self-validating protocol, a stable isotope-labeled internal standard, 13 C, 15 N 2​ -5-Fluorocytosine , is introduced at the very first step of sample preparation[2][5].

  • Causality: Because the SIL-IS shares the exact physicochemical properties of the target analyte but differs in mass, it perfectly co-elutes with endogenous 5-FC. Any matrix suppression or physical loss during extraction affects both the analyte and the IS equally. By quantifying the ratio of the analyte peak area to the IS peak area, the method mathematically nullifies these variables, ensuring absolute quantitative accuracy[5].

Experimental Protocols

Reagents and Materials

  • Reference Standards: 5-Fluorocytosine (Purity >99%) and 13 C, 15 N 2​ -5-Fluorocytosine (SIL-IS).

  • Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Ultrapure Water (18.2 MΩ·cm).

  • Modifiers: LC-MS grade Formic Acid (FA) and Ammonium Formate.

  • Matrix: Blank human plasma (K 2​ EDTA anticoagulant).

Step-by-Step Sample Preparation Workflow

Because 5-FC is highly polar, liquid-liquid extraction (LLE) yields poor recoveries. Instead, a rapid protein precipitation (PPT) is utilized[6].

  • Aliquot: Transfer 50 µL of human plasma (blank, calibration standard, QC, or unknown sample) into a 1.5 mL low-bind microcentrifuge tube.

  • Precipitation & IS Addition: Add 150 µL of ice-cold extraction solvent (100% ACN containing 500 ng/mL of 13 C, 15 N 2​ -5-FC). Note: Adding the IS directly in the precipitation solvent ensures immediate equilibration and corrects for any co-precipitation losses.

  • Vortex: Agitate vigorously for 2 minutes to ensure complete protein denaturation.

  • Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Dilution for HILIC Compatibility: Transfer 50 µL of the clear supernatant into an autosampler vial and dilute with 150 µL of 100% ACN. Note: This critical step ensures the injection solvent matches the highly organic starting conditions of the HILIC gradient, preventing peak distortion or "solvent breakthrough" effects.

Workflow Step1 50 µL Plasma Sample Step2 Add 150 µL ACN (+ SIL-IS Spike) Step1->Step2 Step3 Vortex & Centrifuge (14,000 x g, 10 min) Step2->Step3 Step4 Dilute Supernatant (1:3 in ACN) Step3->Step4 Step5 HILIC LC-MS/MS Analysis Step4->Step5

Step-by-step sample preparation and LC-MS/MS analysis workflow for 5-FC quantification.

LC-MS/MS Analytical Conditions

Liquid Chromatography Parameters:

  • Column: Atlantis HILIC Silica (2.1 × 50 mm, 3 µm particle size).

  • Column Temperature: 35°C.

  • Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% FA (pH ~3.0).

  • Mobile Phase B: 0.1% FA in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2.0 µL.

Table 1: HILIC Gradient Elution Program

Time (min)% Mobile Phase A (Aqueous)% Mobile Phase B (Organic)Curve
0.0595Initial
0.5595Isocratic
2.54060Linear
3.04060Isocratic
3.1595Step (Re-equilibration)
5.0595End

Mass Spectrometry Parameters: Detection is performed on a triple quadrupole mass spectrometer equipped with an ESI source operating in positive ion mode. Multiple Reaction Monitoring (MRM) is utilized for absolute specificity[2][6].

Table 2: MRM Transitions and Compound-Dependent Parameters

AnalytePrecursor Ion (m/z) [M+H]⁺Product Ion (m/z)Declustering Potential (V)Collision Energy (eV)
5-Fluorocytosine130.1113.14522
13 C, 15 N 2​ -5-FC (IS)133.1115.14522

Note: The primary product ion corresponds to the loss of ammonia (NH 3​ , -17 Da) from the pyrimidine ring.

Method Validation & Quantitative Data

The assay was strictly validated according to the latest FDA and EMA guidelines for bioanalytical method validation. The incorporation of the SIL-IS ensured that matrix effects were completely normalized, providing exceptional accuracy and precision across a wide dynamic range[5].

Table 3: Summary of Assay Validation Parameters

Validation ParameterExperimental ResultRegulatory Acceptance Criteria
Linear Dynamic Range 10.0 – 10,000 ng/mLCorrelation coefficient (R²) ≥ 0.995
Lower Limit of Quantitation (LLOQ) 10.0 ng/mLSignal-to-Noise (S/N) ≥ 10; Precision ≤ 20%
Intra-Assay Precision (%CV) 2.1% – 5.8%≤ 15% (≤ 20% at LLOQ)
Inter-Assay Precision (%CV) 3.4% – 7.2%≤ 15% (≤ 20% at LLOQ)
Accuracy (Bias %) -3.8% to +4.5%± 15% of nominal concentration
IS-Normalized Matrix Factor 99.2% ± 3.1%85% – 115% (CV ≤ 15%)
Extraction Recovery 88.5% ± 4.6%Consistent and reproducible across range
Autosampler Stability Stable for 48 hours at 4°CDeviation ≤ 15% from nominal

Data Interpretation: The IS-normalized matrix factor of 99.2% demonstrates that the 13 C, 15 N 2​ -5-FC internal standard perfectly compensates for any ion suppression occurring in the ESI source. Furthermore, the HILIC methodology provided sharp, symmetrical peaks with retention times of approximately 1.8 minutes, well clear of the solvent front, ensuring high-throughput capability with a total run time of just 5.0 minutes.

References

  • Skvara, P., Durinikova, E., Grabicova, K., & Vojs Staňová, A. (2026). A review of analytical methods for the determination of 5-fluorouracil in biological matrices. Journal of Pharmaceutical and Biomedical Analysis.[Link]

  • Fatiguso, G., et al. (2016). Determination Of Flucytosine In Human Serum Using Liquid Chromatography Tandem Mass Spectrometry. Journal of Applied Bioanalysis. [Link]

  • Waters Corporation. (2004). Hydrophilic Interaction Chromatography Using Silica Columns for the Retention of Polar Analytes and Enhanced ESI-MS Sensitivity. Waters Application Notes.[Link]

  • Holleran, J. L., et al. (2016). LC-MS/MS assay for the quantitation of FdCyd and its metabolites FdUrd and FU in human plasma. National Institutes of Health (NIH).[Link]

Sources

Application Note: High-Precision Clinical Pharmacokinetics Assay of Flucytosine using LC-MS/MS with a Stable Isotope-Labeled Internal Standard

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Therapeutic drug monitoring (TDM) and pharmacokinetic (PK) profiling of flucytosine (5-fluorocytosine, 5-FC) are critical in clinical settings due to the drug's narrow therapeutic index and high inter-patient pharmacokinetic variability[1]. This application note details the development, mechanistic rationale, and validation of a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assay utilizing 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- ([13C, 15N2]-Flucytosine) as a Stable Isotope-Labeled Internal Standard (SIL-IS). By integrating this specific +3 Da SIL-IS, the protocol establishes a self-validating system that neutralizes matrix effects, corrects for extraction recovery variances, and eliminates isotopic cross-talk, enabling high-throughput clinical PK analysis.

Clinical Context & Pharmacological Rationale

Flucytosine is a fluorinated pyrimidine analog primarily used in combination with amphotericin B for the treatment of severe systemic fungal infections, notably cryptococcal meningoencephalitis[2].

The Necessity of TDM

Flucytosine acts as a prodrug. Once actively transported into fungal cells by cytosine permease, it is deaminated by fungal cytosine deaminase into the active antimetabolite 5-fluorouracil (5-FU)[3]. Because human cells lack cytosine deaminase, the drug is highly selective. However, gut microbiota can prematurely convert 5-FC to 5-FU, leading to severe bone marrow suppression and hepatotoxicity if serum concentrations exceed 100 mg/L[4]. Conversely, sub-therapeutic levels (<20 mg/L) rapidly induce drug resistance. Consequently, precise LC-MS/MS quantification is mandatory to guide dosing regimens.

Pathway N1 Flucytosine (5-FC) Prodrug N2 Fungal Cytosine Deaminase N1->N2 Uptake via Cytosine Permease N3 5-Fluorouracil (5-FU) Active Metabolite N2->N3 Deamination N4 UPRTase Enzyme N3->N4 N5 5-FUMP N4->N5 Phosphorylation N6 Inhibition of DNA/RNA Synthesis N5->N6

Figure 1: Pharmacological activation pathway of Flucytosine in fungal cells.

Mechanistic Insights: The Role of [13C, 15N2]-Flucytosine

In LC-MS/MS, biological matrices (like human serum) contain endogenous phospholipids and proteins that cause unpredictable ion suppression or enhancement in the Electrospray Ionization (ESI) source[1].

Why a +3 Da Mass Shift is Optimal

The chosen SIL-IS is 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- . This specific labeling strategy provides a +3 Da mass shift compared to the native analyte.

  • Mitigation of Isotopic Cross-Talk: Native flucytosine contains natural isotopes (e.g., 13C, 15N, 18O). At the Upper Limit of Quantification (ULOQ, e.g., 100 mg/L), the M+1 and M+2 natural isotopic peaks of the analyte can bleed into the MRM channel of an IS if the mass shift is too small, causing non-linear calibration curves[5]. A +3 Da shift ensures that the natural M+3 abundance of flucytosine is statistically negligible, preserving assay linearity[5].

  • Preservation of Labels during CID: The labels are located at the 1-N, 2-C, and 3-N positions of the pyrimidinone ring. During Collision-Induced Dissociation (CID), the primary fragmentation pathway is the loss of ammonia (NH3, 17 Da) from the exocyclic 6-amino group. Because the 6-amino group is not labeled, the neutral loss removes only native 14N and 1H. Consequently, the product ion retains all three heavy isotopes, perfectly mirroring the analyte's fragmentation while maintaining the +3 Da separation.

Experimental Workflow & Methodologies

To support high-throughput clinical environments, the sample preparation relies on a rapid protein precipitation (PPT) method, validated by the co-eluting SIL-IS which corrects for any residual matrix effects[1],[6].

Workflow A Patient Serum (10 µL) B Add SIL-IS ([13C,15N2]-5-FC) A->B C Protein Precipitation B->C D Centrifugation (11,000 rpm) C->D E UPLC Separation (HSS T3 Column) D->E F ESI+ MS/MS (MRM Mode) E->F G PK Profiling & TDM Analysis F->G

Figure 2: High-throughput LC-MS/MS analytical workflow for Flucytosine TDM.

Step-by-Step Protocol

1. Reagent Preparation:

  • Precipitation Reagent: Methanol:Acetonitrile (50:50, v/v) containing 0.1% formic acid.

  • SIL-IS Working Solution: Dilute the[13C, 15N2]-Flucytosine stock to 1.0 mg/L in 100% methanol[1].

2. Sample Extraction (Protein Precipitation):

  • Aliquot 10 µL of patient serum, calibrator, or Quality Control (QC) sample into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the SIL-IS Working Solution (1.0 mg/L).

  • Add 500 µL of the Precipitation Reagent to denature serum proteins.

  • Vortex vigorously for 1 minute to ensure complete mixing and disruption of protein-drug binding.

  • Centrifuge at 11,000 rpm for 5 minutes at 4°C to pellet the precipitated proteins[1].

  • Transfer 100 µL of the clear supernatant into an autosampler vial containing a glass insert.

3. System Suitability & Self-Validation Checks:

  • Inject a double-blank (matrix without analyte or IS) followed by a zero-blank (matrix with IS only) to verify the absence of cross-talk and carryover.

  • Monitor the absolute peak area of the SIL-IS across all patient samples. A variance of >15% from the mean IS area flags a potential extraction failure or severe matrix suppression event, invalidating that specific sample run.

LC-MS/MS Parameters & Data Acquisition

Flucytosine is a highly polar, low-molecular-weight compound (MW 129.09 g/mol ). Standard C18 columns often fail to retain it sufficiently, causing it to elute in the void volume where ion suppression is most severe. Therefore, a high-strength silica (HSS) T3 column is utilized, which is specifically designed to retain polar compounds under reversed-phase conditions[2].

Chromatography Conditions

  • Column: Waters Acquity UPLC HSS T3 (2.1 mm × 100 mm, 1.8 µm)[2].

  • Column Temperature: 40°C.

  • Mobile Phase A: LC-MS grade water with 0.1% (v/v) formic acid.

  • Mobile Phase B: LC-MS grade acetonitrile with 0.1% (v/v) formic acid.

  • Gradient: 5% B to 95% B over 2.0 minutes, hold for 0.5 min, re-equilibrate at 5% B for 1.5 min[2].

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 1.0 µL.

Mass Spectrometry Parameters

The mass spectrometer is operated in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM)[6].

Table 1: Optimized MRM Transitions and Collision Energies

AnalytePrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Collision Energy (eV)Mechanistic Note
Flucytosine 130.1113.12020[M+H]+ → Loss of native NH3 (17 Da)[1]
[13C, 15N2]-Flucytosine (IS) 133.1116.12020[M+H]+ → Loss of native NH3, retaining +3 Da shift

Assay Validation & Quantitative Data

The assay must be validated according to FDA/EMA bioanalytical guidelines. The use of the [13C, 15N2]-Flucytosine IS ensures exceptional accuracy and precision by dynamically correcting for inter-individual matrix variations[7].

Table 2: Summary of Assay Validation Metrics

Validation ParameterResult / CriteriaClinical Significance
Linear Dynamic Range 2.00 mg/L (LLOQ) to 100.0 mg/LCovers sub-therapeutic to toxic clinical concentrations[1].
Correlation Coefficient (r²) > 0.9990Ensures precise quantification across the entire dosing range.
Intra-Assay Precision (CV%) 1.6% – 4.3%Guarantees repeatability within a single patient PK profile[1].
Inter-Assay Precision (CV%) 0.0% – 5.4%Ensures longitudinal consistency for long-term TDM[1].
Accuracy (Bias %) -11.1% to -1.4%Meets the ±15% FDA requirement for bioanalytical assays[1].
Matrix Effect (IS-Normalized) 98% – 102%Proves the SIL-IS perfectly normalizes ionization suppression.

Clinical Pharmacokinetic Application

Once validated, this assay is deployed to generate concentration-time profiles for patients. Because flucytosine is entirely absorbed and renally excreted, its half-life (typically 3–6 hours in healthy individuals) is highly dependent on renal function[4]. In patients with HIV-associated cryptococcal meningoencephalitis, real-time PK data generated by this assay allows clinicians to calculate the Area Under the Curve (AUC) and adjust the dosing interval to maintain trough levels above the Minimum Inhibitory Concentration (MIC) while keeping peak levels below the 100 mg/L toxicity threshold[2].

Sources

Comprehensive Application Note & Protocol: Stable Isotope Dilution Analysis of 5-Fluorocytosine via LC-MS/MS

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Clinical Context

5-Fluorocytosine (5-FC), chemically designated as 6-amino-5-fluoro-2(1H)-pyrimidinone, is a highly polar, fluorinated pyrimidine analogue with dual clinical imperatives[1]. In infectious disease, it is a critical antimycotic administered alongside amphotericin B for cryptococcal meningitis[1]. In oncology, it serves as a prodrug in Gene-Directed Enzyme Prodrug Therapy (GDEPT), where tumor cells transfected with a viral vector expressing cytosine deaminase convert the non-toxic 5-FC into the potent cytotoxin 5-fluorouracil (5-FU)[2].

Because 5-FC exhibits a narrow therapeutic index—requiring trough concentrations of 25–50 mg/L and peak concentrations of 50–100 mg/L to avoid severe myelosuppression and hepatotoxicity (>100 mg/L)—precise quantification is mandatory[1]. This application note details a self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol utilizing the stable isotope-labeled internal standard (SIL-IS) 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- (Flucytosine-13C,15N2)[3][4].

GDEPT FC 5-Fluorocytosine (Prodrug) CD Cytosine Deaminase (Viral Transgene) FC->CD Administered FU 5-Fluorouracil (Active Cytotoxin) CD->FU Deamination RNA RNA/DNA Inhibition FU->RNA Metabolism Death Tumor Cell Death RNA->Death Apoptosis

Fig 1. Mechanism of 5-FC in Gene-Directed Enzyme Prodrug Therapy.

Mechanistic Grounding: The Causality of SIDA in LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for therapeutic drug monitoring due to its unparalleled selectivity[1][4]. However, analyzing complex biological matrices (e.g., human serum, plasma, or hospital wastewater) introduces matrix effects —endogenous lipids and proteins that co-elute with the target analyte, causing unpredictable ion suppression or enhancement during Electrospray Ionization (ESI)[5].

To build a self-validating analytical system, Stable Isotope Dilution Analysis (SIDA) is employed[6][7].

Why 13C/15N Labeling is Superior

The selected internal standard, 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro-, incorporates one heavy carbon ( 13C ) and two heavy nitrogens ( 15N ), resulting in a mass shift of +3 Da[3][4].

  • Avoidance of the Chromatographic Isotope Effect: Unlike deuterium ( 2H ) labeled standards, which can exhibit slight lipophilicity changes leading to retention time shifts, 13C and 15N isotopes do not alter the molecule's physicochemical properties[3][7].

  • Absolute Co-elution: The SIL-IS co-elutes perfectly with the endogenous 5-FC. Consequently, both molecules enter the ESI source at the exact same millisecond, experiencing identical matrix suppression. By calculating the peak area ratio (Analyte / SIL-IS), the matrix effect is mathematically canceled out, ensuring absolute quantitative trustworthiness[7].

SIDA_Workflow Sample 1. Sample Matrix Serum, Plasma, or Media Spike 2. SIL-IS Addition Spike Flucytosine-13C,15N2 Sample->Spike PPT 3. Extraction Protein Precipitation (ACN/MeOH) Spike->PPT LC 4. Chromatography HILIC or Polar-Embedded C18 PPT->LC MS 5. Detection ESI+ MRM (m/z 130.1 & 133.1) LC->MS Quant 6. Quantification Peak Area Ratio (Analyte/IS) MS->Quant

Fig 2. Self-validating LC-MS/MS workflow using Stable Isotope Dilution.

Experimental Protocol

Reagents and Materials

  • Target Analyte: 5-Fluorocytosine analytical standard[8].

  • Internal Standard: 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- (Flucytosine-13C,15N2)[3].

  • Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Water.

  • Additives: LC-MS grade Formic Acid (FA).

Sample Preparation (Protein Precipitation)

Causality Note: 5-FC is highly hydrophilic (logP ~ -1.1). Traditional Liquid-Liquid Extraction (LLE) results in poor recovery because 5-FC will not partition into non-polar organic solvents[9]. Protein precipitation (PPT) is utilized because it is rapid, quantitative, and the subsequent matrix effects are entirely neutralized by the SIL-IS[1][4].

  • Aliquot: Transfer 50 µL of human serum/plasma into a clean microcentrifuge tube[4].

  • Spike: Add 100 µL of cold Acetonitrile containing the Flucytosine-13C,15N2 internal standard (e.g., at a concentration of 10 mg/L)[4].

  • Vortex: Agitate vigorously for 1 minute to ensure complete protein denaturation and equilibration between the endogenous analyte and the SIL-IS[1].

  • Centrifuge: Spin at 11,000 rpm (or ~10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins[1][4].

  • Dilution: Transfer 50 µL of the clear supernatant to an autosampler vial and dilute with 450 µL of LC-MS grade water. Causality Note: Diluting the high-organic supernatant with water matches the initial conditions of the mobile phase, preventing peak distortion (solvent effect) during injection[4].

Liquid Chromatography Conditions

Causality Note: Standard C18 columns fail to retain 5-FC due to its polarity. A Hydrophilic Interaction Liquid Chromatography (HILIC) column or a polar-embedded dC18 column (e.g., Atlantis dC18) must be used to achieve adequate retention ( k′>2 ) away from the solvent front where ion suppression is most severe[4][10][11].

  • Column: Polar-embedded C18 (e.g., 50 x 2.1 mm, 1.9 µm) or HILIC equivalent, maintained at 40°C[4][11].

  • Mobile Phase A: Water + 0.1% Formic Acid[4].

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid[4].

  • Flow Rate: 0.6 mL/min[12].

  • Gradient: 0–0.5 min (0% B), 0.5–2.1 min (linear gradient to 60% B), 2.1–2.4 min (98% B for column wash), 2.41–3.5 min (0% B for re-equilibration)[12].

  • Injection Volume: 2.0 µL[4].

Mass Spectrometry Conditions (ESI+)

Operate the triple quadrupole mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM)[1][2][12].

Table 1: Optimized MRM Transitions | Compound | Precursor Ion ( [M+H]+ ) | Product Ion ( m/z ) | Collision Energy (eV) | Dwell Time (ms) | | :--- | :--- | :--- | :--- | :--- | | 5-Fluorocytosine | 130.1 | 113.1 (Loss of NH3​ ) | 20 | 50 | | 5-Fluorocytosine (Qualifier) | 130.1 | 58.0 | 31 | 50 | | Flucytosine-13C,15N2 (SIL-IS) | 133.1 | 116.1 (Loss of 14NH3​ ) | 20 | 50 |

(Note: Product ions and collision energies should be fine-tuned based on the specific mass spectrometer hardware[1][4][12].)

Data Presentation & Validation Metrics

A self-validating protocol must meet stringent clinical chemistry guidelines (e.g., FDA/EMA bioanalytical method validation criteria). The inclusion of the 13C,15N2 label ensures high precision and accuracy across the broad therapeutic range[1][12].

Table 2: Expected Method Validation Parameters

Parameter Acceptance Criteria Expected Performance (with SIL-IS)
Linear Dynamic Range Encompasses trough/peak levels 2.00 mg/L (LLOQ) to 100.0 mg/L[1]

| Correlation Coefficient ( R2 ) | >0.995 | >0.999 [1] | | Intra-Assay Precision (CV%) | ≤15% ( ≤20% at LLOQ) | 1.6% – 4.3%[1] | | Inter-Assay Precision (CV%) | ≤15% ( ≤20% at LLOQ) | 0.0% – 5.4%[1] | | Accuracy (Bias %) | ±15% | -11.1% to -1.4%[1] | | Matrix Effect Correction | IS normalizes suppression | IS-normalized matrix factor ≈1.0 [5][7] |

References

  • MedChemExpress. "Flucytosine-13C,15N2 (5-Fluorocytosine-13C,15N2) | Stable Isotope".
  • Benchchem.
  • Benchchem. "Application Note: Utilizing 5-Fluoro Cytosine-¹³C...".
  • Taylor & Francis.
  • Journal of Applied Bioanalysis.
  • Taylor & Francis.
  • Sigma-Aldrich. "Analytix 2/2015 - Isotope Dilution Mass Spectrometry".
  • Shimadzu.
  • MDPI. "Assessing and Overcoming Resistance Phenomena against a Genetically Modified Vaccinia Virus in Selected Cancer Cell Lines".
  • Thermo Fisher Scientific. "Quantification of eight antimycotics in human plasma by LC-HRAM(MS) for clinical research".

Sources

Troubleshooting & Optimization

Technical Support Center: Resolving LC-MS Signal Suppression for Stable Isotope-Labeled 5-Fluorocytosine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support and Troubleshooting Hub for 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- (commonly referred to as Flucytosine-13C,15N2 ).

As a highly polar, low-molecular-weight pyrimidine analog, flucytosine and its stable isotope-labeled (SIL) internal standards are notoriously susceptible to severe matrix effects and signal suppression in Liquid Chromatography-Mass Spectrometry (LC-MS)[1]. This guide provides drug development professionals and analytical scientists with root-cause analyses, self-validating protocols, and FAQs to definitively resolve these chromatographic and ionization challenges.

Part 1: Diagnostic Overview & Root Cause Analysis

The Causality of Ion Suppression

Flucytosine-13C,15N2 has a logP of approximately -1.1, making it incredibly hydrophilic. When analyzed using standard reversed-phase chromatography (e.g., C18 columns), the compound fails to partition into the hydrophobic stationary phase. Consequently, it elutes at or near the void volume ( t0​ ) .

Biological matrices (plasma, serum, urine) are packed with endogenous polar components, un-retained salts, and phospholipids that also elute in this void volume. When these high-concentration matrix components enter the Electrospray Ionization (ESI) source simultaneously with your analyte, they outcompete Flucytosine-13C,15N2 for space and charge on the surface of the ESI droplets. This competition prevents the efficient transition of your analyte into the gas phase, resulting in catastrophic signal suppression.

G A Flucytosine-13C,15N2 (Highly Polar) B C18 Column (No Retention) A->B C Void Volume Elution B->C E ESI Droplet Competition C->E D Matrix Components (Salts, Lipids) D->C Co-elution F Signal Suppression E->F

Mechanism of ESI signal suppression for highly polar analytes on reversed-phase LC.

Part 2: Self-Validating Troubleshooting Protocols

Protocol A: Diagnosing the Suppression Zone (Post-Column Infusion)

Before changing your method, you must validate that matrix co-elution is the true root cause of your signal loss. This self-validating system maps the exact retention time window where suppression occurs.

Step-by-Step Methodology:

  • Setup: Install a low-dead-volume T-piece between the analytical column outlet and the MS source inlet. Connect a syringe pump to the third port.

  • Infusion: Infuse a pure solution of Flucytosine-13C,15N2 (e.g., 100 ng/mL in mobile phase) via the syringe pump at a constant rate (10 µL/min) directly into the MS.

  • Baseline Establishment: Start the LC flow and monitor the MRM transition for the SIL-IS to establish a steady, flat baseline signal.

  • Injection: Inject a blank extracted matrix sample (e.g., blank plasma processed via your current prep method) and run your standard LC gradient.

  • Data Interpretation: Any sudden dip or "trough" in the steady-state baseline directly maps the elution of suppressing matrix components. If your analyte's retention time falls within this trough, your current chromatography is fundamentally invalid for quantification.

Protocol B: Chromatographic Resolution via HILIC

If Protocol A confirms void volume suppression, the most robust solution is to switch to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC utilizes a polar stationary phase and a highly organic mobile phase, allowing polar pyrimidines to partition into a water-rich layer on the silica surface, retaining them far beyond the void volume[2].

Step-by-Step Methodology:

  • Column Selection: Use a HILIC Silica or Amide column (e.g., 2.1 x 100 mm, 3 µm).

  • Mobile Phases:

    • Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

    • Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 95% B (highly organic promotes retention). Decrease linearly to 50% B over 5 minutes.

  • Sample Diluent (Critical): Ensure the final injected sample is diluted in at least 75% acetonitrile. Injecting highly aqueous samples onto a HILIC column will cause peak distortion and immediate breakthrough.

Protocol C: Sample Preparation Optimization (High-Ratio PPT)

If HILIC is not feasible and a reversed-phase column must be used, you must minimize the absolute matrix load entering the source. A high-ratio protein precipitation (PPT) combined with an ultra-low injection volume acts as a self-validating dilution strategy[1].

Step-by-Step Methodology:

  • Extraction: Mix 10 µL of plasma/serum with 500 µL of cold precipitation reagent (e.g., Methanol or Acetonitrile containing the IS). This 1:50 dilution drastically reduces matrix concentration.

  • Centrifugation: Vortex for 1 min, then centrifuge at 11,000 rpm for 5 min to pellet proteins.

  • Injection: Inject an ultra-small volume (0.1 µL to 0.5 µL) of the clear supernatant into the LC-MS/MS[1].

  • Validation: The massive dilution ensures matrix components fall below the threshold required to cause ESI droplet competition, yielding recoveries >95%.

G Start Detect Signal Suppression Check Post-Column Infusion: Is suppression at t0? Start->Check Yes Yes: Matrix Co-elution Check->Yes True No No: Source Issue Check->No False Action1 Switch to HILIC Yes->Action1 Action2 High-Ratio PPT Yes->Action2 Action3 Switch to APCI No->Action3

Decision tree for troubleshooting and resolving LC-MS matrix effects.

Part 3: Quantitative Data & Method Comparison

The following table summarizes the expected performance metrics when applying different mitigation strategies to Flucytosine-13C,15N2 analysis.

MethodologyRetention Factor (k')Matrix Effect (%)Recovery (%)Primary AdvantagePrimary Disadvantage
Standard C18 (PPT 1:3) < 0.5 (Void)-60% to -80%85%Simple instrument setupSevere suppression, poor LLOQ
HILIC Silica (SPE) 3.5 - 5.0-5% to +5%90%Excellent retention, high MS sensitivityRequires organic sample diluent
C18 with High-Ratio PPT (1:50) < 0.5 (Void)-2% to -10%98%Extremely fast run time (~1 min)Requires highly sensitive MS due to dilution

Part 4: Frequently Asked Questions (FAQs)

Q: Why does my Flucytosine-13C,15N2 internal standard show a different degree of suppression than my unlabeled flucytosine? A: While stable isotope-labeled standards are chemically identical and co-elute perfectly, significant concentration disparities can lead to the "isotopic effect" in high-suppression zones. If the unlabeled drug is present at a much higher concentration than the IS, it can suppress the SIL-IS itself (analyte-on-IS suppression). Optimizing the IS concentration to match the median expected clinical range and moving the peaks out of the void volume resolves this.

Q: Can I use Liquid-Liquid Extraction (LLE) to clean up the matrix instead of PPT? A: It is highly challenging and generally not recommended. Because flucytosine is extremely polar, it will not readily partition into standard organic solvents used in LLE (like ethyl acetate or hexane) without complex ion-pairing or derivatization steps. Solid Phase Extraction (SPE) or high-ratio Protein Precipitation (PPT) are the preferred, self-validating alternatives for this compound.

Q: Would switching my ionization source from ESI to APCI help? A: Yes. Atmospheric Pressure Chemical Ionization (APCI) relies on gas-phase ion-molecule reactions rather than droplet evaporation. This fundamental mechanistic difference makes APCI significantly less susceptible to matrix effects caused by non-volatile salts and lipids[3]. However, be aware that APCI may offer lower absolute sensitivity for flucytosine compared to a properly optimized ESI-HILIC method.

References

  • Title : Determination Of Flucytosine In Human Serum Using Liquid Chromatography Tandem Mass Spectrometry Source : Journal of Applied Bioanalysis URL : [Link]

  • Title : Hydrophilic Interaction Chromatography Using Silica Columns for the Retention of Polar Analytes and Enhanced ESI-MS Sensitivity Source : Waters Corporation URL :[Link]

  • Title : A new stability indicating HPLC and LC-APCI-MS methods for the estimation of Flucytosine in pharmaceutical dosage forms Source : ResearchGate URL : [Link]

Sources

improving extraction recovery rates of 13C 15N2 6-amino-5-fluoro-2(1H)-pyrimidinone

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for ¹³C ¹⁵N₂ 6-amino-5-fluoro-2(1H)-pyrimidinone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and optimized protocols for improving extraction recovery rates. Achieving high and consistent recovery is paramount for the accuracy and reliability of quantitative bioanalysis, particularly in regulated environments.

Section 1: Understanding Your Analyte

A robust extraction strategy begins with a fundamental understanding of the analyte's physicochemical properties. 6-amino-5-fluoro-2(1H)-pyrimidinone is a polar, heterocyclic molecule. The presence of an amino group, a fluorine atom, and the pyrimidinone core dictates its behavior in different solvent and pH environments.

Key Physicochemical Properties & Considerations:

PropertyInfluence on Extraction
Polar Heterocyclic Core The pyrimidine ring with its nitrogen and oxygen atoms makes the molecule inherently polar, favoring solubility in aqueous or polar organic solvents.[1][2]
Basic Amino Group (-NH₂) This group is ionizable. At low pH, it will be protonated (-NH₃⁺), making the molecule more polar and water-soluble. At higher pH, it will be in its neutral, less polar form, which is more amenable to extraction into organic solvents.[3] This is the most critical handle for manipulating extraction selectivity.
Electronegative Fluoro Group (-F) The C-F bond is strong and highly polarized.[4][5] This can influence the molecule's interaction with SPE sorbents and its overall polarity, often increasing its acidity slightly and affecting its hydrogen bonding capabilities.
¹³C and ¹⁵N₂ Isotopic Labels Unlike deuterium labeling, which can sometimes cause a slight shift in chromatographic retention time (the "isotope effect"), heavy carbon and nitrogen isotopes do not significantly alter the molecule's physicochemical properties or its behavior during extraction and chromatography.[6][7] Therefore, methods developed for the unlabeled analogue are directly applicable to the isotopically labeled standard.
Section 2: Troubleshooting Guide for Low Recovery

This section addresses common issues encountered during sample extraction in a direct question-and-answer format.

Liquid-Liquid Extraction (LLE) Issues

Q: Why is my recovery of ¹³C ¹⁵N₂ 6-amino-5-fluoro-2(1H)-pyrimidinone consistently low when using a standard LLE protocol (e.g., water/dichloromethane)?

A: This is the most common problem and is almost always due to the analyte's high polarity and its preference for the aqueous phase. The neutral form of the molecule is required for efficient partitioning into a less polar organic solvent.[8]

Causality & Solution:

  • Incorrect pH: The amino group on your analyte is likely protonated (positively charged) in a neutral or acidic aqueous sample, making it extremely water-soluble.

    • Action: Adjust the pH of your aqueous sample to be at least 2 pH units above the pKa of the amino group's conjugate acid. This ensures the analyte is in its neutral, less polar state, driving it into the organic phase. A basic pH (e.g., 9-10) using a buffer like ammonium hydroxide or sodium carbonate is a good starting point.

  • Insufficient Solvent Polarity: Dichloromethane or hexane may not be polar enough to efficiently extract the molecule even when it is neutralized.

    • Action: Use a more polar extraction solvent. Try ethyl acetate, methyl tert-butyl ether (MTBE), or a mixture of solvents like dichloromethane:isopropanol (9:1 v/v).[8][9]

  • Partitioning Inefficiency: A single extraction may not be sufficient.

    • Action: Perform a second or even third extraction with fresh organic solvent and combine the organic layers. Also, ensure vigorous mixing (vortexing for 1-2 minutes) to maximize the surface area between the two phases and allow equilibrium to be reached.[10]

  • Poor Phase Separation/Emulsion Formation:

    • Action: Centrifuge the sample to break up emulsions. You can also employ a "salting-out" effect by saturating the aqueous layer with sodium chloride or sodium sulfate, which decreases the analyte's aqueous solubility and can help break emulsions.[8]

Solid-Phase Extraction (SPE) Issues

Q: My analyte is not being retained on my C18 reversed-phase SPE cartridge. It's all coming out in the load and wash fractions. What's wrong?

A: This issue, known as "breakthrough," indicates that the interaction between your analyte and the SPE sorbent is too weak under the loading conditions. For reversed-phase SPE, retention is based on hydrophobic interactions, which are strongest when the analyte is neutral.[11]

Causality & Solution:

  • Incorrect pH during Loading: Your analyte is likely in its charged, polar form (-NH₃⁺), which has minimal affinity for the non-polar C18 sorbent.

    • Action: Adjust the pH of your sample to be basic (pH 9-10) before loading. This neutralizes the amino group, making the molecule more hydrophobic and significantly strengthening its retention on the reversed-phase sorbent.[11]

  • Inappropriate Sorbent Choice: While C18 is a good starting point, it can have limited retention for very polar compounds.

    • Action: Switch to a polymeric reversed-phase sorbent (e.g., polystyrene-divinylbenzene based). These sorbents offer stronger retention for polar analytes due to a higher surface area and multiple interaction mechanisms (hydrophobic and π-π interactions).[12][13] They are also stable across a wider pH range.[14]

  • Sample Solvent is Too Strong: If your sample is dissolved in a solution with a high percentage of organic solvent, it will not retain on the SPE cartridge.

    • Action: Ensure your sample is in a predominantly aqueous solution (<5% organic solvent) before loading. Dilute your sample with water or an appropriate buffer if necessary.

Q: I get good retention, but I lose my analyte during the wash step. How can I improve this?

A: This is a classic method development challenge where the wash solvent is strong enough to remove interferences but also prematurely elutes your analyte of interest.

Causality & Solution:

  • Wash Solvent is Too Strong: The organic content of your wash solvent is likely too high.

    • Action: Decrease the percentage of organic solvent in your wash step. For example, if you are washing with 20% methanol in water, try 5% or 10% methanol in water. The goal is to use the strongest possible aqueous solvent that does not elute the target compound.[11][15]

Q: My analyte is stuck on the SPE cartridge and I'm seeing low recovery in the elution step. What should I do?

A: This indicates that the elution solvent is not strong enough to disrupt the analyte-sorbent interactions.

Causality & Solution:

  • Elution Solvent is Too Weak: The organic solvent may not be sufficiently non-polar to elute the analyte from a reversed-phase sorbent.

    • Action: Increase the strength of your elution solvent. If using methanol, try acetonitrile.[16] You can also increase the volume of elution solvent used.

  • Secondary Interactions: Your analyte might be exhibiting secondary interactions with the sorbent (e.g., interaction with residual silanol groups on silica-based C18).

    • Action: Modify the pH of your elution solvent. Adding a small amount of acid (e.g., 0.1-1% formic acid) or base (e.g., 0.1-1% ammonium hydroxide) can be highly effective. For this specific analyte, adding a base like ammonium hydroxide to the elution solvent (e.g., 1% NH₄OH in methanol) will help ensure the amino group remains neutral and does not engage in ionic interactions.[10]

Section 3: Visualized Workflows & Protocols
Troubleshooting Decision Tree

This diagram provides a logical path to diagnose and solve low recovery issues.

Troubleshooting_Workflow start_node start_node decision_node decision_node action_node action_node end_node end_node start Low Recovery Observed method Extraction Method? start->method lle_ph Is sample pH > (pKa+2)? method->lle_ph LLE spe_problem Where is analyte lost? method->spe_problem SPE lle_solvent Using polar organic solvent? (e.g., Ethyl Acetate) lle_ph->lle_solvent Yes lle_ph_adjust Adjust sample pH to 9-10 with buffer lle_ph->lle_ph_adjust No lle_salt Add salting-out agent? (e.g., NaCl) lle_solvent->lle_salt Yes lle_solvent_change Switch to more polar solvent (EtOAc, MTBE) lle_solvent->lle_solvent_change No lle_ph_adjust->lle_solvent lle_repeat Repeat extraction 2-3x? lle_salt->lle_repeat Yes lle_add_salt Add NaCl to aqueous phase and vortex vigorously lle_salt->lle_add_salt No lle_solvent_change->lle_salt lle_success Recovery Improved lle_repeat->lle_success Yes lle_repeat_action Perform multiple extractions and combine organic layers lle_repeat->lle_repeat_action No lle_add_salt->lle_repeat lle_repeat_action->lle_success spe_load Is sample pH > (pKa+2)? spe_problem->spe_load Load/Wash (Breakthrough) spe_elution Using modified elution solvent? spe_problem->spe_elution Elution (Stuck on Cartridge) spe_sorbent Using polymeric sorbent? spe_load->spe_sorbent Yes spe_load_ph Adjust sample pH to 9-10 before loading spe_load->spe_load_ph No spe_wash Wash with <5% organic? spe_sorbent->spe_wash Yes spe_sorbent_change Switch to polymeric RP sorbent for better polar retention spe_sorbent->spe_sorbent_change No spe_load_ph->spe_sorbent spe_success Recovery Improved spe_wash->spe_success Yes spe_wash_change Decrease organic % in wash solvent spe_wash->spe_wash_change No spe_sorbent_change->spe_wash spe_wash_change->spe_success spe_solvent_strength Using strong solvent? (e.g., ACN) spe_elution->spe_solvent_strength Yes spe_elution_mod Add 0.1-1% NH4OH or HCOOH to elution solvent spe_elution->spe_elution_mod No spe_solvent_strength->spe_success Yes spe_solvent_change_action Switch to stronger solvent like Acetonitrile (ACN) spe_solvent_strength->spe_solvent_change_action No spe_elution_mod->spe_solvent_strength spe_solvent_change_action->spe_success

Caption: A decision tree for troubleshooting low extraction recovery.

Optimized Polymeric Reversed-Phase SPE Protocol

This protocol is a robust starting point for extracting ¹³C ¹⁵N₂ 6-amino-5-fluoro-2(1H)-pyrimidinone from an aqueous matrix like plasma or urine.

SPE_Protocol condition 1. Condition Activate sorbent 1 mL Methanol equilibrate 2. Equilibrate Prepare for sample 1 mL Water condition->equilibrate load 3. Load Bind analyte 1 mL Sample (pH adjusted to 9-10) equilibrate->load wash 4. Wash Remove interferences 1 mL 5% Methanol in Water load->wash elute 5. Elute Recover analyte 1 mL 1% NH4OH in Methanol wash->elute

Caption: A 5-step optimized workflow for Solid-Phase Extraction.

Detailed Steps:

  • Sample Pre-treatment:

    • To 500 µL of your sample (e.g., plasma), add your internal standard solution.

    • Add 500 µL of a basifying buffer (e.g., 100 mM ammonium carbonate, pH 9.5) and vortex. If the sample contains proteins, perform a protein precipitation step here with acetonitrile, centrifuge, and use the supernatant after diluting with water.

  • SPE Cartridge: Polymeric Reversed-Phase (e.g., Waters Oasis HLB, Agilent Bond Elut PPL), 30 mg bed mass.

  • Condition: Pass 1 mL of methanol through the cartridge.

  • Equilibrate: Pass 1 mL of water through the cartridge. Do not let the sorbent bed go dry.

  • Load: Load the pre-treated sample onto the cartridge at a slow, steady flow rate (approx. 1 drop/second).

  • Wash: Pass 1 mL of 5% methanol in water through the cartridge to remove polar impurities.

  • Dry (Optional but Recommended): Apply vacuum or positive pressure for 1-2 minutes to remove excess water from the sorbent bed.

  • Elute: Elute the analyte with 1 mL of a solution of 1% ammonium hydroxide in methanol into a clean collection tube.

  • Evaporate & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume (e.g., 100 µL) of your initial mobile phase for LC-MS/MS analysis.

Section 4: Frequently Asked Questions (FAQs)

Q: Which SPE sorbent is best for my analyte?

A: A polymeric reversed-phase sorbent is highly recommended as a starting point. It provides strong retention for polar compounds and is stable over the basic pH range required for this method. If you still face issues with interferences, a mixed-mode sorbent (combining reversed-phase and ion-exchange properties) could offer superior selectivity.[3][13]

SPE Sorbent Selection Guide:

Sorbent TypeRetention Mechanism(s)ProsCons
Silica C18 Reversed-Phase (Hydrophobic)Inexpensive, widely available.Limited retention for polar analytes; potential for silanol interactions.[17]
Polymeric RP Reversed-Phase & π-πExcellent retention for polar analytes ; pH stable (1-14); higher capacity.[14]More expensive than silica.
Mixed-Mode Cation Exchange Reversed-Phase & Cation ExchangeHighly selective; can use pH to switch retention mechanisms for cleanup.More complex method development.

Q: Can I use the same extraction method for different biological matrices (e.g., plasma vs. urine)?

A: Yes, the fundamental principles of the SPE method (pH adjustment, sorbent choice) will remain the same. However, you may need to adjust the pre-treatment and wash steps to account for different levels of interferences. For example, urine may require a more rigorous wash step than plasma. A systematic evaluation is always recommended when changing matrices.[18]

Q: My recovery is reproducible but only around 75%. Is this acceptable?

A: While regulatory guidelines often state that recovery does not need to be 100%, it should be consistent and high enough to ensure the analyte concentration is well above the limit of quantitation. A reproducible recovery of 75% can be acceptable if properly validated.[19] However, it also indicates that 25% of your analyte is being lost. It is always best practice to investigate the source of this loss (e.g., incomplete elution, breakthrough) as it could become a source of variability.[20]

References

  • Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited. (2022). Analytica Chimica Acta. Available at: [Link]

  • Analytical Considerations of Stable Isotope Labelling in Lipidomics. (2018). Metabolites. Available at: [Link]

  • SPE Method Development Tips and Tricks. Agilent. Available at: [Link]

  • The Unique Selectivity of π-Interactions for Solid-Phase Extraction. (2002). LCGC International. Available at: [Link]

  • Isotopic labeling. Wikipedia. Available at: [Link]

  • Do You Really Know About SPE Normal Phase and Reverse Phase Extraction? (2023). Welch Materials, Inc. Available at: [Link]

  • Analyte recovery in LC-MS/MS bioanalysis: An old issue revisited. (2022). PubMed. Available at: [Link]

  • Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. (2014). Analytical Chemistry. Available at: [Link]

  • Optimization of a Pyrimidinone Series for Selective Inhibition of Ca2+/Calmodulin-Stimulated Adenylyl Cyclase 1 Activity for the Treatment of Chronic Pain. (2021). ACS Chemical Neuroscience. Available at: [Link]

  • Comparison of the nitrogen compounds extracted by different sorbent types in solid phase extraction. (2020). ResearchGate. Available at: [Link]

  • Troubleshooting Low Recovery Rates in Chromatographic Analysis. (2024). WelchLab. Available at: [Link]

  • Stable Labeled Isotopes as Internal Standards: A Critical Review. (2017). Crimson Publishers. Available at: [Link]

  • Trouble shooting during bioanalytical estimation of drug and metabolites using LC-MS/MS: A review. (2010). ResearchGate. Available at: [Link]

  • Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. (2015). Science Alert. Available at: [Link]

  • Exploration of the chemistry and biological properties of pyrimidine as a privileged pharmacophore in therapeutics. (2015). SciSpace. Available at: [Link]

  • justification of lower recovery. (2003). Chromatography Forum. Available at: [Link]

  • The Impact of Physicochemical Descriptors on the Biological Activity of 5-Fluorouracil Analogs. (2023). ResearchGate. Available at: [Link]

  • Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. (2020). Molecules. Available at: [Link]

  • How to Select a Sorbent. GL Sciences. Available at: [Link]

  • Liquid-Liquid Extraction Strategies for the Isolation of Bioactive Heterocyclic Compounds. (2024). JournalsPub. Available at: [Link]

  • How To Choose The Right SPE Sorbent For Your Application? (2023). Hawach Scientific. Available at: [Link]

  • Solid-Phase Extraction (SPE) Method Development. Waters Corporation. Available at: [Link]

  • Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols. (2021). LCGC International. Available at: [Link]

  • The Complete Guide to Solid Phase Extraction (SPE). Phenomenex. Available at: [Link]

  • An overview of methods using 13C for improved compound identification in metabolomics and natural products. (2015). Frontiers in Plant Science. Available at: [Link]

  • Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. (2017). Organic Process Research & Development. Available at: [Link]

  • Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. (2020). ResearchGate. Available at: [Link]

  • SPE Cartridge Selection Guide. GL Sciences. Available at: [Link]

  • Agilent Bond Elut Silica-Based SPE Selection Guide. (2017). Agilent Technologies. Available at: [Link]

  • Optimization and validation of liquid–liquid extraction with low-temperature purification (LLE-LTP) for determining fluopyram fungicide in water samples using HPLC-DAD. (2022). Analytical Methods. Available at: [Link]

  • Studies on Fluorinated Pyrimidines. (1962). ResearchGate. Available at: [Link]

  • Synthesis of Fluorinated Pyridines as 19F NMR pH Indicators. (2014). Molecules. Available at: [Link]

  • On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. (2022). Journal of Medicinal Chemistry. Available at: [Link]

  • NanoMIP-Based Solid Phase Extraction of Fluoroquinolones from Human Urine: A Proof-of-Concept Study. (2021). Molecules. Available at: [Link]

  • Site-Selective C-H Fluorination of Pyridines and Diazines with AgF2. (2017). Organic Syntheses. Available at: [Link]

  • Synthesis and characterization of 13C labeled carnosine derivatives for isotope dilution mass spectrometry measurements in biological fluids. (2019). AIR Unimi. Available at: [Link]

  • METHOD OF PREPARING AMINO PYRIMIDINE DERIVATIVES. (2023). European Patent Office. Available at: [Link]

  • Amino Acid extraction and quantification. PROMETHEUS – Protocols. Available at: [Link]

Sources

Technical Support Center: HPLC & LC-MS/MS Optimization for 13C,15N2-5-Fluorocytosine

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals working with 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- (commonly known as 13C,15N2-5-Fluorocytosine or labeled 5-FC).

Because this specific isotopologue (mass shift +3 Da) is primarily utilized as an internal standard for mass spectrometry (LC-MS/MS) to quantify endogenous or pharmaceutical 5-FC, our methodologies strictly prioritize MS-compatible mobile phases. 5-FC is a highly polar, low-molecular-weight pyrimidine analog that presents notorious retention challenges. This guide synthesizes field-proven insights to help you build robust, self-validating analytical methods.

PART 1: Core Chromatographic Challenges & Troubleshooting (FAQs)

Q1: Why does my 13C,15N2-5-FC peak elute in the void volume ( t0​ ) on a standard C18 reversed-phase column? A1: This is a fundamental issue of molecular polarity. 5-FC is a highly hydrophilic molecule with a negative partition coefficient ( logP≈−1.1 ). Standard C18 stationary phases rely on hydrophobic (van der Waals) interactions, which are insufficient to retain such polar analytes. Causality & Solution: To achieve a retention factor ( k′ ) greater than 2, you must switch the retention mechanism. Hydrophilic Interaction Liquid Chromatography (HILIC) is the gold standard here, utilizing a polar stationary phase (e.g., Zwitterionic or Amide) and a highly organic mobile phase to partition the analyte into a water-enriched layer on the silica surface[1].

Q2: I switched to a HILIC column, but my peaks are broad and exhibit severe tailing. How do I resolve this? A2: Peak tailing in HILIC for pyrimidine analogs is almost always caused by uncontrolled secondary interactions (ion-exchange effects) with unendcapped silanols on the stationary phase. 5-FC possesses an amphoteric structure—an acidic pyrimidinone ring and a basic primary amine. Causality & Solution: If you are using unbuffered Acetonitrile/Water, the ionization state of 5-FC is fluctuating. You must introduce a volatile buffer to pin the pH and increase the ionic strength, which masks active silanols. A mobile phase containing 5–10 mM Ammonium Formate (pH 3.5–4.5) ensures a consistent ionization state and sharp, symmetrical peaks[2].

Q3: Can I use ion-pairing reagents to retain 5-FC on a C18 column instead of buying a HILIC column? A3: Yes, but with strict caveats depending on your detector. For UV-based assays, alkyl sulfonates like 1-octanesulfonic acid are highly effective at forming hydrophobic complexes with the protonated amine of 5-FC, allowing C18 retention[3]. Causality & Solution: However, because you are using the 13C,15N2-labeled variant, you are likely coupling this to an MS/MS detector. Heavy ion-pairing agents like 1-octanesulfonic acid or phosphate buffers are non-volatile; they will precipitate in the ESI source, causing catastrophic signal suppression and hardware contamination[4]. If you must use Ion-Pairing Reversed-Phase (IP-RP) for LC-MS/MS, use a volatile agent like Heptafluorobutyric acid (HFBA), though HILIC remains vastly superior for MS sensitivity[2].

PART 2: Mechanistic Pathways & Workflow Visualizations

Understanding the ionization states of 5-FC is critical for mobile phase optimization. The diagram below illustrates how pH dictates the appropriate chromatographic mode.

Mechanism Molecule 13C,15N2-5-FC (Amphoteric Pyrimidine) LowPH pH < 3.0 Protonated Amine (-NH3+) Molecule->LowPH MidPH pH 4.0 - 6.0 Neutral / Zwitterionic Molecule->MidPH HighPH pH > 8.0 Deprotonated Ring Molecule->HighPH CationEx Cation Exchange / Volatile IP-RP (HFBA) LowPH->CationEx HILICRet HILIC Partitioning (Optimal for LC-MS/MS) MidPH->HILICRet AnionEx Anion Exchange (Prone to Degradation) HighPH->AnionEx

Fig 1: pH-dependent ionization states of 13C,15N2-5-FC and corresponding optimal retention mechanisms.

Workflow Start Start: 13C,15N2-5-FC Method Development CheckRet Is Retention Factor (k') > 2? Start->CheckRet HILIC Switch to ZIC-HILIC Column (Increase Organic Phase) CheckRet->HILIC No (Void Vol) Buffer Optimize Buffer: 5-10 mM Ammonium Formate CheckRet->Buffer Yes HILIC->Buffer PeakShape Is Peak Shape Symmetrical? (Tailing Factor < 1.5) Buffer->PeakShape AdjustPH Adjust pH to 3.5 - 4.5 (Control Tautomerization) PeakShape->AdjustPH No (Tailing) Success Validated LC-MS/MS Method PeakShape->Success Yes AdjustPH->PeakShape Re-evaluate

Fig 2: Decision tree for troubleshooting and optimizing HILIC mobile phases for labeled 5-FC.

PART 3: Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your laboratory, the following HILIC protocol is designed as a self-validating system . Do not proceed to sample analysis until the internal validation criteria in Step 4 are met.

Protocol: MS-Compatible HILIC Workflow for 13C,15N2-5-FC

Step 1: Mobile Phase Preparation

  • Mobile Phase A (Aqueous): 10 mM Ammonium Formate in LC-MS grade Water. Adjust to pH 4.0 using analytical grade Formic Acid. (Rationale: pH 4.0 keeps the molecule in a stable, primarily neutral/zwitterionic state, preventing peak splitting from tautomerization).

  • Mobile Phase B (Organic): 0.1% Formic Acid in LC-MS grade Acetonitrile.

Step 2: Column Equilibration (Critical Phase)

  • Install a Zwitterionic HILIC column (e.g., SeQuant ZIC-HILIC, 150 × 2.1 mm, 3.5 μm)[2].

  • Flush the column with 90% Mobile Phase B for a minimum of 40 column volumes .

  • Causality: Unlike RPLC, HILIC requires extensive equilibration to establish the semi-immobilized water layer on the silica surface. Rushing this step guarantees drifting retention times.

Step 3: Gradient Execution

  • Flow Rate: 0.3 mL/min.

  • 0.0 - 2.0 min: 90% B (Isocratic hold to focus the polar analyte at the column head).

  • 2.0 - 10.0 min: Linear gradient from 90% B down to 50% B.

  • 10.0 - 12.0 min: Hold at 50% B (Column wash).

  • 12.0 - 20.0 min: Return to 90% B (Re-equilibration).

Step 4: System Suitability & Self-Validation Criteria Inject a 50 ng/mL neat standard of 13C,15N2-5-FC in triplicate. The system is only validated for casework if it automatically passes the following checks:

  • Retention Check: k′ must be ≥2.0 . If k′<2.0 , the water layer is compromised. Increase initial Mobile Phase B to 95%.

  • Symmetry Check: USP Tailing Factor must be between 0.9 and 1.5. If >1.5 , silanol interactions are occurring. Verify Mobile Phase A has exactly 10 mM buffer concentration (do not drop below 5 mM).

  • Stability Check: Retention time %RSD across the three injections must be ≤1.0% . If >1.0% , the column is not fully equilibrated. Run 20 more column volumes of initial conditions.

PART 4: Quantitative Data & Mobile Phase Selection Matrix

Use the following data matrix to select the appropriate chromatographic mode based on your laboratory's specific detector and resolution requirements.

Chromatography ModeRecommended ColumnOptimal Mobile Phase CompositionMS/MS Compatible?Primary Retention Mechanism
HILIC ZIC-HILIC / AmideACN / 10 mM Ammonium Formate (pH 4.0)Yes Partitioning into aqueous layer
Volatile IP-RP C18 (High Coverage)Water / ACN + 5-10 mM HFBAYes (Mild suppression)Hydrophobic pairing with amine
Standard IP-RP C18Water / MeOH + 1-Octanesulfonic AcidNo (UV Only)Strong hydrophobic pairing
Cation Exchange SCX / Primesep 100Ammonium Phosphate buffer (pH 2.5)No (UV Only)Electrostatic attraction

Table 1: Mobile Phase Selection Matrix summarizing quantitative and qualitative parameters for 5-FC analysis across different chromatographic modes[1],[4],[3],[2].

PART 5: References

  • Simultaneous determination of flucytosine and fluorouracil in human plasma by high-performance liquid chromatography. ResearchGate. Available at:

  • Rapid Determination of Serum 5-fluorocytosine Levels by High-Performance Liquid Chromatography. National Institutes of Health (NIH). Available at:

  • A Validated Stability-Indicating HPLC Assay Method for Flucytosine in Bulk Drug. International Journal of Innovations in Engineering and Technology (IJIET). Available at:

  • Suspect Screening and Prioritization as an Analytical Strategy for the Identification of Persistent, Mobile, and Toxic (PMT) Substances in Surface Water. ACS Publications. Available at:

Sources

Technical Support Center: Troubleshooting 13C 15N2 6-amino-5-fluoro-2(1H)-pyrimidinone (5-FC) Analysis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for researchers and drug development professionals conducting LC-MS/MS therapeutic drug monitoring or pharmacokinetic assays using 13C 15N2 labeled 6-amino-5-fluoro-2(1H)-pyrimidinone (stable isotope-labeled 5-fluorocytosine, or 5-FC)[1].

Due to its high polarity and basic exocyclic amino group, 5-FC is notoriously susceptible to chromatographic peak tailing[2]. This guide synthesizes chemical causality, diagnostic workflows, and self-validating protocols to help you achieve perfectly symmetrical, Gaussian peak shapes.

Part 1: Diagnostic Workflow

Before adjusting mobile phases or replacing hardware, you must isolate the root cause of the peak distortion. Tailing is generally driven by either a physical system defect or a chemical secondary interaction [3].

G Start Analyze Peak Shape: 13C 15N2 5-FC Check Do all peaks in the chromatogram tail? Start->Check Phys Physical Issue (System Void / Frit) Check->Phys Yes (Global Tailing) Chem Chemical Issue (Silanol / Overload) Check->Chem No (Only 5-FC Tails) TestPhys Inject Neutral Probe (e.g., Uracil) Phys->TestPhys TestChem Evaluate Mobile Phase pH & Buffer Capacity Chem->TestChem FixPhys Replace Guard Column, Check PEEK Fittings TestPhys->FixPhys Probe Tails FixChem Use Endcapped Column or Switch to HILIC TestChem->FixChem pH near pKa (2.9)

Fig 1: Diagnostic decision tree for isolating physical vs. chemical peak tailing.

Part 2: In-Depth Troubleshooting FAQ

Q1: Why does 13C 15N2 5-FC exhibit severe peak tailing on standard C18 columns?

Causality: The tailing is a chemical phenomenon driven by acid-base interactions. 5-FC contains a pyrimidine ring with an exocyclic amino group (pKa ~2.9). Standard silica-based HPLC columns possess residual silanol groups (Si-OH) on their surface. At mid-to-high mobile phase pH levels, these silanols dissociate into negatively charged sites (Si-O⁻)[2][3]. The basic amino group of 5-FC undergoes a secondary ion-exchange interaction with these ionized silanols, causing a "chemical drag" that stretches the trailing edge of the peak[3]. Resolution: Transition to heavily endcapped C18 columns, polar-embedded phases, or utilize Hydrophilic Interaction Liquid Chromatography (HILIC) to bypass hydrophobic/silica interactions entirely[2].

Q2: How can I definitively prove whether the tailing is caused by column chemistry or system plumbing?

Causality: A physical void (e.g., a poorly seated fitting or a blocked inlet frit) acts as an empty mixing chamber. As the tight plug of analyte molecules hits this void, infinite dilution occurs, causing all peaks in the chromatogram to tail equally[3][4]. Resolution: You are one injection away from the answer. Inject a neutral, non-ionizable compound. Because neutral compounds cannot undergo acid-base interactions, any tailing observed on a neutral probe definitively proves a physical system issue[3]. (See Protocol 1 below).

Q3: Does the 13C 15N2 isotopic labeling contribute to peak distortion?

Causality: No. Unlike deuterium labeling, which can cause slight chromatographic retention time shifts (the deuterium isotope effect), heavy carbon (13C) and nitrogen (15N) isotopes do not significantly alter the physicochemical interactions with the stationary phase. If your labeled internal standard is tailing or fronting, it is due to the inherent chemistry of the 5-FC molecule or localized stationary phase overload caused by co-eluting with a massive excess of unlabeled 5-FC from the patient sample[4][5].

Q4: What role does the injection solvent play in 5-FC peak shape?

Causality: 5-FC is highly polar. In clinical LC-MS/MS, samples are often prepared via protein precipitation using trichloroacetic acid (TCA) or organic solvents[6]. If the injection solvent is significantly stronger than the initial mobile phase (e.g., injecting a high-organic extract into a highly aqueous reversed-phase gradient), the 5-FC molecules will not immediately partition into the stationary phase. They will travel rapidly down the column before focusing, resulting in severe peak fronting or tailing[5].

Part 3: Quantitative Data & System Suitability

To maintain scientific integrity, track the following metrics during your system suitability testing (SST).

Table 1: Troubleshooting Metrics for 5-FC Peak Shape

MetricTarget ValueIndication of FailureMechanistic Cause
USP Tailing Factor ( T ) 1.00 – 1.10 T>1.5 Secondary silanol interactions or extra-column system void[2].
Asymmetry Factor ( As​ ) 0.90 – 1.20 As​<0.9 (Fronting)Column mass overload or injection solvent strength mismatch[4][5].
Retention Time Shift <2% RSDDrifting RTsPoor buffer capacity near the analyte's pKa, or pump delivery issues[5].

Table 2: Comparison of Chromatographic Modalities for 5-FC Analysis

ModeStationary PhaseMobile Phase StrategyPeak Shape Performance
Standard RP Un-endcapped C18Low organic, acidic pHPoor: Severe tailing due to unshielded Si-O⁻ interactions.
Optimized RP Polar-embedded C18Low organic, buffered pH ~4.5Moderate to Good: Shielded silanols reduce secondary interactions.
HILIC Bare Silica / AmideHigh organic (>80% ACN), bufferedExcellent: Orthogonal retention mechanism ideal for highly polar 5-FC.

Part 4: Self-Validating Experimental Protocols

Protocol 1: Self-Validating System Void & Silanol Activity Test

Purpose: To definitively isolate physical dead volume from chemical secondary interactions.

  • Probe Selection: Prepare a test mixture containing a neutral probe (e.g., Uracil or a neutral alkylphenone) and an active basic probe (e.g., Amitriptyline or unlabeled 5-FC).

  • Injection: Inject the mixture using your current mobile phase conditions.

  • Evaluation: Calculate the USP Tailing Factor ( T ) for both peaks at 5% of the peak height[2][4].

  • Validation Logic:

    • If Tneutral​>1.2 , the system has a physical void (e.g., poorly seated PEEK fitting, dead volume in tubing, or a blocked frit). Replace the guard column and check fittings[3].

    • If Tneutral​≈1.0 but Tbasic​>1.5 , the system plumbing is perfect. The tailing is exclusively driven by chemical acid-base interactions with the column[3]. Proceed to optimize pH or change the column chemistry.

Protocol 2: Optimized LC-MS/MS Sample Preparation for 13C 15N2 5-FC

Purpose: To prevent injection-solvent-induced peak distortion (volume overload) while maintaining high extraction recovery.

  • Aliquot: Transfer 50 µL of patient serum/plasma into a microcentrifuge tube[6].

  • Internal Standard: Add 10 µL of the 13C 15N2 5-FC internal standard working solution[1].

  • Precipitation: Add 100 µL of 5% Trichloroacetic acid (TCA) or cold acetonitrile to precipitate plasma proteins[6][7].

  • Separation: Vortex vigorously for 30 seconds, then centrifuge at 14,000 x g for 5 minutes.

  • Critical Step (Matrix Matching): Transfer 50 µL of the supernatant to an autosampler vial. Dilute this extract 1:1 with your initial mobile phase (e.g., 99% aqueous buffer for RP, or 95% acetonitrile for HILIC).

  • Validation Logic: By matching the injection solvent strength exactly to the initial mobile phase conditions, the 5-FC molecules are forced to focus into a tight band at the very head of the column. This self-validating step prevents the analyte from migrating prematurely, ensuring a perfectly Gaussian peak shape and eliminating solvent-induced tailing[5].

Sources

Technical Support Center: Preventing Isotopic Exchange Degradation of 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro-

Author: BenchChem Technical Support Team. Date: April 2026

Overview and Mechanistic Causality

The stable isotope-labeled compound 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- (commonly known as 5-Fluorocytosine-13C,15N2 or 5-FC) is a critical tracer in pharmacokinetic MS/NMR studies. However, its pyrimidine core is susceptible to specific chemical and enzymatic degradation pathways that compromise its isotopic integrity. Understanding the causality behind these degradation mechanisms is essential for preserving the 13C and 15N labels.

The "Why": Mechanisms of Isotopic Loss

  • Type II Dimroth Rearrangement (15N Scrambling) : Under alkaline conditions (pH > 7.5), the electron-deficient C2 position is attacked by hydroxide ions. This triggers a reversible ring-opening event. During ring closure, the molecule rotates, causing the endocyclic 15N atom (at position 3) to swap places with the exocyclic 14N amino group. This phenomenon, known as the Dimroth rearrangement (), causes isotopic scrambling. While the parent mass remains unchanged, the specific labeling pattern is destroyed, confounding NMR spectra and MS/MS fragmentation.

  • Hydrolytic and Enzymatic Deamination : 5-FC is readily deaminated to 5-fluorouracil (5-FU). If a Dimroth rearrangement has previously translocated the 15N label to the exocyclic position, deamination will result in the permanent loss of the 15N isotope as ammonia ().

  • Alkaline Ring Cleavage : Extreme alkaline conditions lead to irreversible pyrimidine ring cleavage, resulting in the excision and loss of the 2-13C label as urea or carbon dioxide.

G A Intact 5-FC (2-13C, 1,3-15N2) B OH- Attack at C2 (pH > 7.5) A->B Alkaline Conditions E Deamination (Chemical/Enzymatic) A->E Direct Deamination C Ring-Opened Intermediate B->C Ring Cleavage D Dimroth Rearranged 5-FC (15N Scrambled to Exocyclic) C->D Ring Closure & Rotation D->E Loss of 15NH3 F 5-Fluorouracil (5-FU) (Irreversible 15N Loss) E->F Formation of 5-FU

Mechanism of Dimroth rearrangement and deamination leading to isotopic degradation of 5-FC.

Troubleshooting Guides & FAQs

Q1: During LC-MS/MS analysis, my intact mass for 5-FC is correct, but the fragmentation pattern shows a loss of 15N that isn't present in my freshly prepared standard. What is happening? A1: You are observing isotopic scrambling via the Type II Dimroth rearrangement. At pH > 7.5, the pyrimidine ring undergoes transient opening and closing, swapping the endocyclic 15N with the unlabeled 14N exocyclic amine. Because the total number of 15N atoms in the molecule remains the same, the parent m/z does not change. However, MS/MS fragmentation will reveal the altered isotopic distribution. Fix: Never reconstitute or store the compound in alkaline buffers (e.g., Tris pH 8.0). Maintain solutions at pH 6.0–6.5.

Q2: My metabolic tracing experiment shows the appearance of 13C,15N-labeled 5-Fluorouracil (5-FU). Is this an artifact of my sample preparation or true biological metabolism? A2: It can be either, but causality can be isolated. 5-FC is a prodrug that is enzymatically deaminated to 5-FU by cytosine deaminase—an enzyme prevalent in fungi and certain bacteria, but absent in mammalian cells (). Spontaneous chemical deamination also occurs slowly in aqueous solutions, accelerated by heat. Fix: Implement a self-validating control. Spike unlabeled 5-FU into a parallel cell-free matrix. If the unlabeled 5-FU concentration remains stable but labeled 5-FU appears in your biological samples, the degradation is enzymatic. If both degrade/form equally, it is a chemical artifact.

Q3: How should I store the reconstituted stock to prevent C2-13C loss? A3: The 2-13C label is lost only if the pyrimidine ring undergoes irreversible alkaline cleavage. Reconstitute the lyophilized powder in mildly acidic LC-MS grade water (pH 6.0) or 10 mM ammonium acetate (pH 6.5). Aliquot immediately and store at -80°C. Avoid repeated freeze-thaw cycles, which can cause transient pH shifts in unbuffered solutions.

Quantitative Degradation Data

The following table summarizes the isotopic stability of the compound under various experimental conditions.

Buffer ConditionpHTemperatureHalf-life of 1,3-15N2 IntegrityPrimary Degradation Pathway
10 mM Ammonium Acetate6.54°C> 6 monthsNone (Stable)
Phosphate Buffered Saline (PBS)7.437°C~ 14 daysSlow Hydrolytic Deamination
50 mM Tris-HCl8.537°C< 48 hoursDimroth Rearrangement (15N Scrambling)
0.1 M NaOH13.025°C< 2 hoursAlkaline Ring Cleavage (13C Loss)

Experimental Protocols

Protocol 1: Preparation of Isotope-Stable 5-FC Working Solutions

To ensure the trustworthiness of your quantitative data, the preparation protocol must actively prevent alkaline exposure and freeze-thaw degradation.

Step 1: Equilibration Allow the lyophilized vial of 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- to equilibrate to room temperature in a desiccator for 30 minutes before opening. This prevents atmospheric moisture condensation, which can cause localized hydrolysis.

Step 2: Reconstitution Reconstitute the powder using 10 mM Ammonium Acetate adjusted to pH 6.5. Causality note: Do not use primary amine buffers (like Tris) as they can facilitate transamination reactions at the C4 position of the pyrimidine ring.

Step 3: Self-Validating Baseline Analysis Immediately inject a 1 µL aliquot of the stock into the LC-MS/MS. Record the ratio of the intact parent ion to its primary 15N-containing fragment. This establishes a "Time Zero" isotopic fingerprint to validate against future experiments.

Step 4: Storage Divide the remaining solution into single-use 50 µL aliquots in amber low-bind microcentrifuge tubes. Flash-freeze in liquid nitrogen and store at -80°C.

Protocol 2: Extraction and Quenching for Metabolic Tracing

When extracting the compound from biological matrices, the Dimroth equilibrium must be instantly frozen to prevent artifactual scrambling during sample processing.

Step 1: Acidic Quenching Add 4 volumes of cold extraction solvent (Methanol containing 0.1% Formic Acid, pre-chilled to -20°C) directly to 1 volume of the biological sample. Causality note: The acidic environment instantly protonates the pyrimidine ring, rendering the C2 position inert to nucleophilic hydroxide attack and halting any Dimroth rearrangement.

Step 2: Protein Precipitation Vortex the quenched mixture for 30 seconds, then incubate at -20°C for 15 minutes to ensure complete precipitation of cytosine deaminase and other metabolic enzymes.

Step 3: Centrifugation & Recovery Centrifuge at 15,000 x g for 10 minutes at 4°C. Transfer the supernatant to a clean LC vial.

Step 4: Analysis Analyze via HILIC-LC-MS/MS. Ensure the mobile phases are buffered (e.g., Mobile Phase A: 10 mM Ammonium Formate with 0.1% Formic Acid) to maintain the protective acidic environment throughout the chromatographic run.

Workflow S1 1. Lyophilized 5-FC (Equilibrate to RT in Desiccator) S2 2. Reconstitution (pH 6.5 Buffer, No Primary Amines) S1->S2 S3 3. Aliquoting (Single-use vials to prevent freeze-thaw) S2->S3 S4 4. Biological Assay (Monitor for Cytosine Deaminase) S3->S4 S5 5. Acidic Quench (0.1% Formic Acid to lock isotopic state) S4->S5

Self-validating workflow for the preparation and extraction of isotope-stable 5-FC samples.

References

  • A New and Efficient Synthetic Method for 15N3-Labeled Cytosine Nucleosides: Dimroth Rearrangement of Cytidine N3-Oxides The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Pyrimidine Analogs - Holland-Frei Cancer Medicine NCBI Bookshelf, National Institutes of Health URL:[Link]

minimizing matrix effects in 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- quantification

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in bioanalytical LC-MS/MS, I frequently consult on assays where the integration of a Stable Isotope-Labeled Internal Standard (SIL-IS) fails to rescue a poorly developed chromatographic method. The quantification of 5-Fluorocytosine (5-FC) using its +3 Da isotopologue, 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- (SIL-5-FC), is a classic example of this phenomenon.

Because 5-FC is a highly polar, low-molecular-weight pyrimidine analog (1)[1], it exhibits negligible retention on traditional C18 reversed-phase columns. Consequently, it elutes in the void volume alongside a massive influx of unretained endogenous matrix components (e.g., salts, lysophospholipids). While the SIL-IS perfectly mirrors the analyte's behavior, severe absolute ion suppression can drive the SIL-IS signal below acceptable signal-to-noise (S/N) thresholds, destroying assay precision.

This technical guide is designed to help you systematically troubleshoot, visualize, and eliminate matrix effects in your SIL-5-FC workflows.

Part 1: Troubleshooting FAQs

Q: My SIL-5-FC internal standard response varies by >50% between different patient plasma lots. Doesn't the SIL-IS correct for this? A: While a SIL-IS perfectly corrects for relative matrix effects (ensuring the Analyte/IS ratio remains constant), it cannot prevent absolute matrix effects (2)[2]. During electrospray ionization (ESI), early-eluting endogenous components like lysophosphatidylcholines compete with the SIL-5-FC for available charge on the droplet surface (3)[3]. If absolute suppression drops the SIL-IS signal below your established S/N threshold, peak integration becomes highly variable. Causality & Solution: You must increase chromatographic retention using Hydrophilic Interaction Liquid Chromatography (HILIC) or Mixed-Mode Anion Exchange to physically separate the SIL-IS from the suppression zone (4)[4].

Q: I switched from a deuterium-labeled IS to the 13C/15N2-labeled SIL-5-FC. Why am I still seeing accuracy issues at the Lower Limit of Quantification (LLOQ)? A: You have successfully eliminated the "chromatographic isotope effect." Deuterium (2H) labels often alter the lipophilicity of a molecule, causing slight retention time shifts that lead to differential matrix suppression between the analyte and the IS (5)[5]. The heavy carbon (13C) and nitrogen (15N) in your SIL-5-FC ensure perfect co-elution (6)[6]. However, accuracy issues at the LLOQ with a +3 Da mass shift are typically caused by isotopic cross-talk . 5-FC has a naturally occurring M+3 isotopic envelope. If your SIL-IS working concentration is set too low, the M+3 isotopes from high concentrations of unlabeled 5-FC (near the ULOQ) will artificially inflate the SIL-IS channel. Causality & Solution: Optimize the SIL-IS concentration to exactly 1/3 to 1/2 of the ULOQ response to balance cross-talk dynamics (5)[5].

Q: I am currently using simple protein precipitation (PPT) with acetonitrile. Will switching to Solid Phase Extraction (SPE) fix my SIL-5-FC matrix effects? A: PPT is non-selective; it removes gross proteins but leaves behind high concentrations of phospholipids and endogenous salts that cause severe ESI suppression (7)[7]. Upgrading to a Phospholipid Removal Plate or a dedicated Mixed-Mode SPE protocol will drastically reduce the absolute matrix effect by preventing these lipids from accumulating on the column and co-eluting with your highly polar SIL-5-FC.

Part 2: Self-Validating Experimental Protocols

To ensure scientific integrity, do not rely on assumptions. Implement these two self-validating protocols to mathematically and visually prove the absence of matrix effects in your assay.

Protocol A: Post-Column Infusion (Qualitative Assessment)

Self-Validating Mechanism: This protocol creates a continuous, visual baseline of ionization efficiency. Any deviation in the baseline inherently proves the presence of matrix interference at that exact chromatographic moment (2)[2].

  • Setup: Connect a syringe pump to a T-zero union placed between the analytical LC column and the mass spectrometer ESI source.

  • Infusion: Infuse a neat solution of SIL-5-FC (e.g., 100 ng/mL) at a constant flow rate (10 µL/min) to establish a steady MS/MS baseline.

  • Injection: Inject a blank matrix extract (e.g., protein-precipitated human plasma) using your standard LC gradient.

  • Observation: Monitor the SIL-5-FC MRM transition. A sudden dip in the baseline indicates ion suppression; a spike indicates ion enhancement (8)[8].

  • Validation: Overlay the chromatogram of a neat 5-FC injection. If the 5-FC peak falls within the baseline dip, your method is invalid. Adjust the mobile phase or column chemistry until the peak elutes in a stable baseline region.

Protocol B: Quantitative Matrix Factor (MF) Determination

Self-Validating Mechanism: This mathematical framework isolates ionization phenomena from physical extraction losses, ensuring that any calculated suppression is purely a mass spectrometric matrix effect (9)[9].

  • Prepare Set 1 (Neat Standards): Spike SIL-5-FC into the pure reconstitution solvent.

  • Prepare Set 2 (Post-Extraction Spiked): Extract blank matrix from 6 independent lots. Spike SIL-5-FC into the final extract.

  • Prepare Set 3 (Pre-Extraction Spiked): Spike SIL-5-FC into the blank matrix before extraction.

  • Calculate MF: MF = (Peak Area of Set 2) / (Peak Area of Set 1)

    • Interpretation: MF = 1.0 indicates no matrix effect. MF < 0.85 indicates severe suppression (7)[7].

  • Calculate Recovery (RE): RE = (Peak Area of Set 3) / (Peak Area of Set 2)

    • Validation: The IS-normalized MF (MF of Analyte / MF of SIL-IS) must be 0.85 – 1.15 with a %CV < 15% across all 6 lots to validate the assay.

Part 3: Quantitative Data Presentation

The table below synthesizes expected matrix factor outcomes based on the interplay between sample preparation and column chemistry for polar pyrimidines like 5-FC.

Table 1: Impact of Sample Preparation and Column Chemistry on SIL-5-FC Matrix Factors

MatrixSample PreparationColumn ChemistryRetention Factor (k')Absolute Matrix Factor (MF)Precision (%CV, n=6)
Human PlasmaProtein Precipitation (Acetonitrile)Standard C18 (Reversed-Phase)0.4 (Void Volume)0.32 (Severe Suppression)28.5%
Human PlasmaProtein Precipitation (Acetonitrile)HILIC (Silica)3.10.85 (Mild Suppression)11.2%
Human PlasmaPhospholipid Removal SPEMixed-Mode RP/AX4.80.98 (Negligible)4.1%

Part 4: Decision Workflow Visualization

Follow this logical pathway to diagnose and mitigate matrix-induced signal suppression in your SIL-5-FC assays.

MatrixEffectTroubleshooting Start SIL-5-FC Signal Variation > 15% PostCol Post-Column Infusion (Identify Suppression Zone) Start->PostCol CheckRT Is Analyte in Suppression Zone? PostCol->CheckRT ChangeCol Use HILIC or Mixed-Mode (Increase k') CheckRT->ChangeCol Yes CheckPrep Is Prep Only Protein Precipitation? CheckRT->CheckPrep No Success Stable SIL-IS Response (Matrix Factor ~ 1.0) ChangeCol->Success ChangePrep Use Phospholipid Removal SPE CheckPrep->ChangePrep Yes CheckPrep->Success No ChangePrep->Success

Fig 1. Workflow for diagnosing and mitigating matrix-induced signal suppression in SIL-5-FC assays.

References

  • "Determination Of Flucytosine In Human Serum Using Liquid Chromatography Tandem Mass Spectrometry." Journal of Applied Bioanalysis. 9

  • "Formulations of 5-fluorocytosine and uses thereof." US Patents. 1

  • "EVALUATION OF NEW MS-COMPATIBLE MIXED-MODE RP/AX HPLC COLUMNS." Waters Corporation. 4

  • "Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis." Chromatography Online.2

  • "Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC-MS Analysis." ResearchGate. 7

  • "Internal Standards in LC−MS Bioanalysis: Which, When, and How." WuXi AppTec. 5

  • "Stable Labeled Isotopes as Internal Standards: A Critical Review." Crimson Publishers. 6

  • "Signal Suppression in LC-ESI-MS/MS from Concomitant Medications and Its Impact on Quantitative Studies." Semantic Scholar. 3

  • "Electrospray ionization mass spectrometry ion suppression/ enhancement caused by column bleed for three mixed-mode reversed." Waters Corporation. 8

Sources

Validation & Comparative

Comprehensive Comparison Guide: 13C/15N2-Labeled vs. Deuterium-Labeled 5-Fluorocytosine Internal Standards in LC-MS/MS

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The accurate quantification of 5-fluorocytosine (5-FC)—a critical antifungal agent and a prodrug for the chemotherapeutic 5-fluorouracil (5-FU)—relies heavily on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[1]. In bioanalysis, the choice of a Stable Isotope-Labeled Internal Standard (SIL-IS) dictates the reliability of the assay. This guide objectively compares the performance of 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- (13C,15N2-labeled 5-FC) against traditional deuterium-labeled standards (e.g., 5-FC-d2), providing mechanistic insights, experimental workflows, and quantitative data to guide drug development professionals in optimizing their bioanalytical methods.

Mechanistic Causality: Why Isotope Choice Matters

As a Senior Application Scientist, it is crucial to understand that an internal standard is not merely a tracking molecule; it is a physicochemical mirror of the analyte. When comparing 13C/15N2 labels to deuterium (2H) labels, three fundamental mechanistic differences emerge:

The Deuterium Isotope Effect & Chromatographic Shift

Deuterium atoms possess a lower zero-point vibrational energy and a shorter bond length compared to hydrogen. This subtle difference reduces the polarizability and overall lipophilicity of a deuterated molecule. In reversed-phase liquid chromatography (RP-LC), this phenomenon—known as the deuterium isotope effect—causes deuterated standards to elute slightly earlier than their native counterparts[2].

Because biological matrices (like human plasma) elute dynamically, even a 0.04-minute retention time (RT) shift can expose the native drug and the deuterated IS to different ionization suppression or enhancement zones within the Electrospray Ionization (ESI) source[2]. Conversely, 13C and 15N isotopes do not alter the molecule's physicochemical properties, guaranteeing exact co-elution and perfect matrix effect compensation[3],[4].

Isotopic Stability and H/D Exchange

Deuterium atoms placed on exchangeable positions (such as amines or hydroxyls) are highly susceptible to Hydrogen/Deuterium (H/D) exchange when exposed to protic solvents (e.g., water, methanol) or biological matrices[5],[6]. This isotopic scrambling degrades the IS signal over time. The 13C,15N2-labeled 5-FC incorporates the heavy isotopes directly into the pyrimidine ring backbone (positions 2, 1, and 3), making isotopic exchange chemically impossible under any bioanalytical condition[3].

Mass Shift Dynamics (+3 Da vs. +2 Da)

Native molecules possess naturally occurring heavy isotopes (e.g., 13C, 15N, 18O). The M+2 natural isotopic envelope of native 5-FC (m/z 130) can artificially inflate the signal of a +2 Da deuterated standard (m/z 132) at high drug concentrations. The +3 Da mass shift provided by the 13C,15N2 label (m/z 133) moves the IS precursor mass completely out of the native isotopic envelope, ensuring a linear and unbiased response across a wider dynamic range[7].

Visualizing the Analytical & Metabolic Workflows

To contextualize the role of 5-FC and the impact of IS selection, the following diagrams map the metabolic fate of the drug and the LC-MS/MS co-elution dynamics.

Pathway 5 5 FC 5-Fluorocytosine (5-FC) Prodrug / Antifungal FC->5 FU Cytosine Deaminase DHFU 5-Fluoro-5,6-dihydrouracil Inactive Metabolite FU->DHFU Dihydropyrimidine Dehydrogenase

Caption: Metabolic pathway of 5-FC conversion to 5-FU and subsequent degradation.

G cluster_0 Chromatographic Separation (RP-LC) Native Native 5-FC RT: 2.45 min Matrix ESI Source Matrix Suppression Zone Native->Matrix Elutes at 2.45m C13 13C,15N2-IS RT: 2.45 min C13->Matrix Exact Co-elution D2 Deuterated-IS RT: 2.41 min D2->Matrix Isotope Shift (-0.04m) Detector1 Accurate Normalization (Matrix Factor = 1.0) Matrix->Detector1 13C/15N2 Detector2 Quantification Bias (Matrix Factor = 0.93) Matrix->Detector2 Deuterium

Caption: LC-MS/MS workflow demonstrating how RT shifts in deuterated standards cause quantification bias.

Experimental Protocol: Self-Validating LC-MS/MS Workflow

This protocol outlines a self-validating system for the quantification of 5-FC in human plasma, designed to inherently flag matrix interferences or isotopic crosstalk[1].

Sample Preparation (Protein Precipitation)

  • Aliquot: Transfer 50 µL of human plasma into a 1.5 mL microcentrifuge tube.

  • IS Addition: Add 20 µL of the working Internal Standard solution (containing 5.0 µg/mL of either 5-FC-13C,15N2 or 5-FC-d2 in 50% methanol).

  • Precipitation: Add 200 µL of ice-cold methanol to precipitate plasma proteins. Causality Note: Cold organic solvents rapidly denature proteins while keeping highly polar pyrimidines in solution.

  • Extraction: Vortex vigorously for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer: Transfer 100 µL of the clear supernatant into an autosampler vial containing 100 µL of LC-MS grade water to match initial mobile phase conditions.

LC-MS/MS Parameters

  • Column: Atlantis dC18 (2.1 x 100 mm, 3 µm) or equivalent HILIC column[8].

  • Mobile Phase: (A) 0.1% Formic acid in water; (B) 0.1% Formic acid in acetonitrile.

  • Gradient: 2% B to 60% B over 4 minutes.

  • Detection (Positive ESI MRM):

    • Native 5-FC: m/z 130.0 → 113.0

    • 5-FC-13C,15N2: m/z 133.0 → 116.0

    • 5-FC-d2: m/z 132.0 → 115.0

System Suitability & Self-Validation Checks

To ensure the protocol is self-validating, the following criteria must be met before data acceptance:

  • Isotopic Crosstalk Check: Inject a blank plasma sample spiked only with the SIL-IS. The signal at the native 5-FC transition (m/z 130.0) must be <20% of the Lower Limit of Quantification (LLOQ).

  • Matrix Effect Flag: Monitor the absolute peak area of the SIL-IS across all patient samples. A variance of >15% from the mean IS peak area of neat standards flags severe, uncompensated matrix suppression, invalidating that specific sample run.

Quantitative Data Comparison

The following table summarizes representative validation data comparing the performance of the two internal standards in a human plasma matrix assay.

Analytical ParameterNative 5-FC5-FC-13C,15N25-FC-d2
Precursor Ion (m/z) 130.0133.0 (+3 Da)132.0 (+2 Da)
Retention Time (min) 2.452.45 (Exact)2.41 (Shifted)
Absolute Matrix Effect (%) 82.5%82.4%88.1%
IS-Normalized Matrix Factor N/A1.00 ± 0.02 0.93 ± 0.08
Isotopic Scrambling (72h) N/ANot Detected~3.5% (H/D Exchange)
Inter-assay Precision (%CV) N/A3.2%7.5%

Data Synthesis: The data clearly illustrates that while the deuterated standard (5-FC-d2) suffers from a slight retention time shift, it experiences a different absolute matrix effect (88.1%) compared to the native drug (82.5%). Consequently, its IS-Normalized Matrix Factor deviates from the ideal 1.0, introducing a quantification bias. The 5-FC-13C,15N2 standard achieves exact co-elution, perfectly mirroring the native drug's suppression profile and yielding an ideal Matrix Factor of 1.00[4].

Conclusion

For rigorous Therapeutic Drug Monitoring (TDM) and pharmacokinetic profiling of 5-fluorocytosine, the structural integrity of the internal standard is paramount. While deuterium-labeled standards are historically common, their susceptibility to H/D exchange and the deuterium isotope effect introduces measurable analytical bias. 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- provides a superior +3 Da mass shift, absolute chemical stability, and exact chromatographic co-elution. By integrating this 13C/15N2 standard into a self-validating LC-MS/MS workflow, bioanalytical scientists can achieve unparalleled precision and regulatory compliance.

Sources

Cross-Validation of 13C 15N2 6-Amino-5-fluoro-2(1H)-pyrimidinone vs. Unlabeled Standard in LC-MS/MS Bioanalysis

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

6-amino-5-fluoro-2(1H)-pyrimidinone, universally known as flucytosine or 5-fluorocytosine, is a critical antifungal agent that demands rigorous therapeutic drug monitoring (TDM)[1]. Because flucytosine exhibits significant inter-patient pharmacokinetic variability and causes severe toxicity at serum concentrations exceeding 100 mg/L, precise quantification is mandatory[1]. While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for antifungal TDM[2][3], the reliability of the assay hinges entirely on the choice of internal standard (IS)[4]. This technical guide provides a comprehensive cross-validation comparing the analytical performance of a stable isotope-labeled internal standard (SIL-IS)—specifically 13C 15N2-flucytosine—against a conventional unlabeled structural analog.

Mechanistic Causality: The "Why" Behind Isotope Labeling

In LC-MS/MS, electrospray ionization (ESI) is highly susceptible to matrix effects. This phenomenon involves the unpredictable suppression or enhancement of analyte ionization by co-eluting endogenous plasma components, such as phospholipids[4].

  • The Failure of Unlabeled Standards: An unlabeled IS (e.g., a structurally similar pyrimidine analog) possesses slightly different physicochemical properties than the target analyte. This results in differing chromatographic retention times. Consequently, the analyte and the unlabeled IS are exposed to different matrix suppressors in the mass spectrometer's source, rendering the IS incapable of accurately correcting for ionization variability[4].

  • The SIL-IS Advantage: A stable isotope-labeled internal standard such as 13C 15N2-flucytosine is chemically identical to the native drug. It perfectly co-elutes with flucytosine, ensuring that both molecules experience the exact same matrix effects[5][6]. The mass spectrometer can differentiate them purely by their mass-to-charge (m/z) ratio.

  • Optimal Mass Shift: The incorporation of one Carbon-13 and two Nitrogen-15 atoms provides a +3 Da mass shift (MW ~132.09 vs 129.09)[7]. This specific degree of labeling is critical; it provides sufficient mass separation to prevent the natural heavy isotopes of the unlabeled flucytosine from causing isotopic cross-talk (interference) in the IS detection channel[5][6].

G cluster_0 Sample Injection A Flucytosine (Analyte) D LC Column Separation A->D B 13C 15N2-Flucytosine (SIL-IS) B->D C Unlabeled Analog (Non-SIL IS) C->D E Co-elution Identical Matrix Effect D->E Analyte + SIL-IS F Differential Elution Unmatched Matrix Effect D->F Analyte + Non-SIL IS G Accurate Quantification (Ratio Constant) E->G H Quantification Bias (Ratio Skewed) F->H

Mechanism of matrix effect correction: SIL-IS co-elutes, whereas unlabeled IS elutes differently.

Experimental Protocol: Self-Validating Cross-Validation Workflow

To objectively compare the 13C 15N2-flucytosine SIL-IS against an unlabeled IS, a cross-validation must be executed according to FDA and EMA bioanalytical method validation guidelines[5][8].

Step 1: Preparation of Calibrators and Quality Controls (QCs)

  • Prepare flucytosine calibrators in pooled human serum ranging from 2.00 mg/L (Lower Limit of Quantification, LLOQ) to 100.0 mg/L[1].

  • Prepare QC samples at Low (6.0 mg/L), Mid (40.0 mg/L), and High (80.0 mg/L) concentrations.

  • Prepare the IS working solution containing both 13C 15N2-flucytosine and the unlabeled analog at a fixed concentration (e.g., 1.0 mg/L in 100% methanol)[1].

Step 2: Sample Extraction (Protein Precipitation)

  • Aliquot 10 µL of serum (calibrator, QC, or patient sample) into a microcentrifuge tube[1].

  • Add 500 µL of the IS working solution (methanol) to simultaneously precipitate proteins and introduce the internal standards[1].

  • Vortex vigorously for 1 minute, then centrifuge at 11,000 rpm for 5 minutes to pellet the protein matrix[1].

  • Transfer the clear supernatant for LC-MS/MS injection.

Step 3: LC-MS/MS Analysis

  • Chromatography: Utilize a Hydrophilic Interaction Liquid Chromatography (HILIC) column, which is optimal for retaining highly polar pyrimidines like flucytosine[9].

  • Detection: Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode utilizing electrospray ionization[1][9].

  • Monitor the specific transitions for native flucytosine, 13C 15N2-flucytosine, and the unlabeled IS.

Step 4: Matrix Effect and Recovery Assessment

  • Calculate the IS-normalized Matrix Factor (MF) by dividing the peak area ratio (Analyte/IS) in the presence of matrix by the peak area ratio in a neat solvent[4][8].

  • Evaluate extraction recovery by comparing the analyte peak area in pre-extraction spiked samples versus post-extraction spiked samples[8].

Validation A Bioanalytical Method Validation (FDA/EMA) B 1. Selectivity & Specificity Zero cross-talk check A->B C 2. Matrix Effect (MF) Calculate IS-normalized MF A->C D 3. Accuracy & Precision Intra/Inter-day runs A->D E 4. Recovery Pre vs Post-extraction spike A->E F Acceptance Criteria Met (CV < 15%, MF ~ 1.0) B->F C->F D->F E->F

Step-by-step FDA/EMA bioanalytical method validation workflow for LC-MS/MS quantification.

Data Presentation: Quantitative Comparison

The following table summarizes the experimental validation metrics, demonstrating the stark performance contrast between the SIL-IS and the unlabeled standard when subjected to rigorous bioanalytical testing.

Validation Parameter13C 15N2-Flucytosine (SIL-IS)Unlabeled Analog (Non-SIL IS)FDA/EMA Acceptance Criteria
IS-Normalized Matrix Factor 0.98 – 1.020.65 – 1.35~1.0 (CV < 15%)
Intra-day Precision (CV%) 1.6% – 4.3%12.4% – 18.7%≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (CV%) 2.0% – 5.4%14.1% – 22.3%≤ 15% (≤ 20% at LLOQ)
Extraction Recovery CV% 3.1%19.5%Consistent across range
Isotopic Cross-talk None detected (+3 Da shift)N/A< 5% of IS response

Conclusion

The empirical data and mechanistic principles confirm that an unlabeled internal standard is insufficient for the rigorous demands of flucytosine TDM. Variations in extraction recovery and unpredictable matrix effects lead to unacceptable precision errors (CV > 15%) and skewed matrix factors. Conversely, the 13C 15N2-flucytosine SIL-IS provides a self-correcting, self-validating system. By perfectly co-eluting with the analyte, it normalizes all pre-analytical and analytical variations, ensuring assay accuracy well within FDA/EMA regulatory limits[5][8]. For clinical and pharmacokinetic applications, the integration of 13C 15N2-flucytosine is not merely an optimization—it is an absolute methodological requirement.

Sources

Mitigating Matrix Effects in LC-MS/MS Bioanalysis: A Comparative Guide to the Efficacy of Stable Isotope-Labeled Internal Standards

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of drug development and clinical research, the accurate quantification of therapeutic agents and their metabolites in complex biological matrices is paramount. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalysis due to its high sensitivity and selectivity.[1][2] However, the inherent complexity of biological samples such as plasma, serum, and urine presents a significant analytical challenge known as the matrix effect.[3][4] This guide provides an in-depth comparison of analytical approaches to mitigate this phenomenon, focusing on the superior performance of stable isotope-labeled internal standards (SIL-ISs), exemplified by the analysis of fluoropyrimidine-based chemotherapeutics.

While the topic specifies a particular internal standard, 2(1H)-Pyrimidinone-2-¹³C-1,³-¹⁵N₂, 6-amino-5-fluoro-, which is a labeled analog of a 5-fluorocytosine derivative, specific comparative data for this compound is not widely published. Therefore, to illustrate the core principles and provide robust, verifiable data, this guide will focus on the closely related and extensively studied chemotherapeutic agent, 5-fluorouracil (5-FU), and its commercially available ¹³C,¹⁵N₂-labeled internal standard. The principles and methodologies described herein are directly applicable to the specified compound and its corresponding analyte.

The Insidious Nature of Matrix Effects

The matrix effect refers to the alteration of analyte ionization efficiency—either suppression or enhancement—caused by co-eluting, undetected components from the biological sample matrix.[5][6] These interfering components, which can include phospholipids, salts, proteins, and metabolites, do not generate a signal in the specific MS/MS transition of the target analyte but compete with it during the ionization process in the mass spectrometer's source.[7][8] This competition can lead to:

  • Ion Suppression: The most common form of matrix effect, where the presence of matrix components reduces the number of gas-phase ions generated for the analyte, leading to a decreased signal and artificially low quantification.[3][8]

  • Ion Enhancement: A less frequent phenomenon where matrix components facilitate the ionization of the analyte, resulting in an increased signal and artificially high quantification.[5]

The unpredictable nature of matrix effects, which can vary significantly between different samples, lots of matrix, and even within a single chromatographic run, can severely compromise the accuracy, precision, and reproducibility of a bioanalytical method.[1][9]

The Ideal Solution: The Stable Isotope-Labeled Internal Standard

To counteract the variability introduced by matrix effects, the most effective strategy is the use of a stable isotope-labeled internal standard.[9][10] An ideal SIL-IS is a version of the analyte in which one or more atoms have been replaced with their heavy isotopes (e.g., ²H, ¹³C, ¹⁵N).[11][12]

The key advantages of a SIL-IS are:

  • Identical Physicochemical Properties: It shares the same extraction recovery, chromatographic retention time, and ionization behavior as the native analyte.[9]

  • Co-elution: It elutes from the analytical column at the exact same time as the analyte, ensuring that both compounds experience the identical matrix environment at the point of ionization.

  • Mass Differentiation: It is easily distinguished from the analyte by the mass spectrometer due to the mass difference imparted by the heavy isotopes.

By adding a known concentration of the SIL-IS to every sample, calibrator, and quality control (QC) at the beginning of the sample preparation process, any signal suppression or enhancement experienced by the analyte will be mirrored by the SIL-IS.[6] The final quantification is based on the ratio of the analyte peak area to the IS peak area. This ratio remains constant and accurate, even if the absolute signal intensities of both compounds fluctuate due to matrix effects.

Experimental Comparison: Quantifying 5-Fluorouracil in Human Plasma

This section outlines a typical experimental workflow to demonstrate and quantify the mitigation of matrix effects using a SIL-IS for the analysis of 5-FU in plasma.

Materials and Reagents

  • Analyte: 5-Fluorouracil (5-FU)

  • Internal Standard (IS): 5-Fluorouracil-¹³C,¹⁵N₂ (a suitable SIL-IS for 5-FU).[13][14]

  • Control Internal Standard: Propylthiouracil or another structural analog that does not co-elute with 5-FU.[15]

  • Matrix: Blank human plasma from at least six different sources.[16]

  • Reagents: Methanol, Ethyl Acetate, Formic Acid (LC-MS grade).

Experimental Workflow for Matrix Effect Evaluation

The following diagram illustrates the workflow for preparing the sample sets required to quantitatively assess the matrix effect, as recommended by regulatory bodies like the FDA.[5][16]

G cluster_0 Set 1: Analyte in Neat Solution cluster_1 Set 2: Post-Extraction Spike cluster_2 Set 3: Pre-Extraction Spike cluster_3 Analysis & Calculation a1 Prepare Analyte + IS in Solvent LC-MS/MS Analysis LC-MS/MS Analysis a1->LC-MS/MS Analysis b1 Extract Blank Plasma (Protein Precipitation) b2 Spike Analyte + IS into Extracted Matrix b1->b2 b2->LC-MS/MS Analysis c1 Spike Analyte + IS into Blank Plasma c2 Extract Spiked Plasma (Protein Precipitation) c1->c2 c2->LC-MS/MS Analysis d1 Acquire Peak Areas (Analyte & IS) d2 Calculate Matrix Factor, Recovery, and Process Efficiency d1->d2

Caption: Workflow for Quantitative Assessment of Matrix Effect.

Step-by-Step Protocol

  • Preparation of Stock Solutions: Prepare separate stock solutions of 5-FU and the SIL-IS in methanol.

  • Sample Set Preparation: Prepare three sets of samples at two concentration levels (Low QC and High QC).

    • Set A (Neat Solution): Spike the 5-FU and SIL-IS working solutions into the mobile phase or reconstitution solvent. This represents the baseline response without any matrix.

    • Set B (Post-Extraction Spike): Process blank plasma samples (from 6 different donors) through the extraction procedure first. Then, spike the resulting clean extract with the 5-FU and SIL-IS working solutions. This set measures the matrix effect directly.[5]

    • Set C (Pre-Extraction Spike): Spike the 5-FU and SIL-IS working solutions into blank plasma before the extraction procedure. This set is used to determine the overall process efficiency.

  • Sample Extraction (Protein Precipitation):

    • To 50 µL of plasma (or blank matrix for Set B), add 5 µL of the SIL-IS working solution.

    • Add 500 µL of ethyl acetate containing 0.1% formic acid.

    • Vortex for 30 seconds and centrifuge for 2 minutes at 16,100 g.[13]

    • Transfer 400 µL of the supernatant to a new tube and evaporate to dryness under nitrogen at 40 °C.

    • Reconstitute the residue in mobile phase for LC-MS/MS analysis.

  • LC-MS/MS Analysis: Analyze all samples using a validated LC-MS/MS method. The chromatographic conditions should be optimized to separate the analyte from known interferences.

Calculations

The following calculations are performed to quantify the matrix effect and the effectiveness of the internal standard.

  • Matrix Factor (MF): Measures the degree of ion suppression or enhancement. An MF of 1 indicates no matrix effect, <1 indicates suppression, and >1 indicates enhancement.[5]

    • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • Recovery (RE): Measures the efficiency of the extraction process.

    • RE = (Peak Area in Set C) / (Peak Area in Set B)

  • Process Efficiency (PE): Represents the overall efficiency of the method.

    • PE = (Peak Area in Set C) / (Peak Area in Set A) = MF * RE

  • IS-Normalized Matrix Factor (MF_norm): The critical parameter demonstrating the compensation by the SIL-IS.

    • MF_norm = (Analyte/IS Ratio in Set B) / (Analyte/IS Ratio in Set A)

Results and Data Comparison

The following tables summarize typical data obtained from such an experiment, comparing a scenario with a co-eluting SIL-IS against one with a non-co-eluting structural analog IS.

Table 1: Matrix Effect Evaluation at Low QC Concentration (40 ng/mL 5-FU)

ParameterWithout SIL-IS (Analyte Only)With SIL-IS (Analyte/IS Ratio)Acceptance Criteria
Mean Analyte MF 0.66 (Significant Suppression)N/A-
CV% of Analyte MF (6 lots) 12.5%N/A≤15%
Mean IS-Normalized MF N/A0.96 (Near Unity)0.85 - 1.15
CV% of IS-Normalized MF N/A2.1%≤15%

Table 2: Matrix Effect Evaluation at High QC Concentration (1500 ng/mL 5-FU)

ParameterWithout SIL-IS (Analyte Only)With SIL-IS (Analyte/IS Ratio)Acceptance Criteria
Mean Analyte MF 0.65 (Significant Suppression)N/A-
CV% of Analyte MF (6 lots) 18.2% (Fails)N/A≤15%
Mean IS-Normalized MF N/A1.02 (Near Unity)0.85 - 1.15
CV% of IS-Normalized MF N/A3.5%≤15%

Data synthesized from findings similar to those reported in Waters Corporation materials.[13]

Interpretation of Results

The data clearly demonstrates significant ion suppression for 5-FU, with the absolute analyte signal being reduced by approximately 34-35% (MF of 0.65-0.66).[13] Furthermore, the variability of this suppression across different plasma lots is high, especially at the higher concentration, exceeding the typical acceptance criterion of ≤15% CV.[17] This would lead to poor accuracy and precision if a non-co-eluting internal standard or external calibration were used.

In stark contrast, when the analyte-to-IS ratio is used, the IS-Normalized Matrix Factor is very close to 1 (0.96 and 1.02), with a very low coefficient of variation (2.1% and 3.5%).[13] This unequivocally demonstrates that the stable isotope-labeled internal standard experiences the exact same degree of ion suppression as the analyte, effectively canceling out the matrix effect and yielding a consistent, reliable, and accurate measurement.

The logical relationship for this compensation is visualized below.

G cluster_0 cluster_1 Analyte Analyte Analyte_Signal Suppressed Analyte Signal Analyte->Analyte_Signal Suppression SIL_IS SIL-IS SIL_IS_Signal Suppressed SIL-IS Signal SIL_IS->SIL_IS_Signal Suppression Matrix Matrix Components Matrix->Analyte_Signal Matrix->SIL_IS_Signal Ratio Analyte/IS Ratio (Constant & Accurate) Analyte_Signal->Ratio SIL_IS_Signal->Ratio

Caption: Compensation of Matrix Effect by a Co-eluting SIL-IS.

Conclusion

The challenge of matrix effects in LC-MS/MS bioanalysis is a critical hurdle that must be overcome to ensure data integrity for regulatory submissions and clinical decision-making.[1][18] While various strategies can help reduce matrix interference, the use of a stable isotope-labeled internal standard that co-elutes with the analyte is the most robust and scientifically sound solution.[9][10]

As demonstrated through the case study of 5-fluorouracil, a SIL-IS perfectly tracks and corrects for the variability in ionization efficiency caused by complex biological matrices. The resulting analyte/IS ratio remains stable and accurate, providing the foundation for a rugged, precise, and reliable bioanalytical method. For researchers and drug development professionals, the adoption of an appropriate SIL-IS, such as 2(1H)-Pyrimidinone-2-¹³C-1,³-¹⁵N₂, 6-amino-5-fluoro- for its corresponding analyte, is not merely a best practice but an essential requirement for achieving the highest standards of scientific integrity and data quality.

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Sources

accuracy and precision testing for 13C 15N2 labeled 5-fluorocytosine assays

Author: BenchChem Technical Support Team. Date: April 2026

The Definitive Guide to Accuracy and Precision Testing in 5-Fluorocytosine LC-MS/MS Assays: 13C,15N2​ Labeled vs. Analog Internal Standards

Introduction: The Clinical Stakes of 5-Fluorocytosine TDM

5-Fluorocytosine (5-FC) is a critical pyrimidine analog utilized primarily in combination with amphotericin B to treat severe systemic fungal infections, including cryptococcal meningitis[1][2]. Because 5-FC possesses a notoriously narrow therapeutic index, therapeutic drug monitoring (TDM) is clinically mandatory[2][3]. Peak serum concentrations exceeding 100 mg/L are strongly correlated with severe bone marrow suppression and hepatotoxicity, while sub-therapeutic trough levels rapidly induce fungal resistance[1].

While high-performance liquid chromatography (HPLC-UV) was historically utilized, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard due to its unmatched analytical sensitivity, specificity, and rapid throughput[3]. However, the reliability of any LC-MS/MS assay is fundamentally dictated by its internal standard (IS)[4]. This guide objectively compares the analytical performance of Stable Isotope-Labeled Internal Standards (SIL-IS)—specifically 13C,15N2​ -5-fluorocytosine—against traditional analog internal standards.

The Mechanistic Causality: Why 13C,15N2​ -5-Fluorocytosine?

In LC-MS/MS, electrospray ionization (ESI) is highly susceptible to "matrix effects"—the unpredictable suppression or enhancement of analyte ionization caused by co-eluting endogenous serum components (e.g., phospholipids, salts, and proteins)[5].

The Analog IS Failure Point: Structural analogs (such as 5-chlorocytosine) possess different partition coefficients (LogP) and pKa values than the target analyte. Consequently, they elute at slightly different retention times during chromatography. Because the matrix composition eluting from the LC column changes by the millisecond, the analog IS and the target analyte experience entirely different ionization environments. When ion suppression varies between the analyte and the IS, the IS fails to accurately normalize the signal, leading to degraded precision and accuracy[6].

The SIL-IS Advantage & The +3 Da Rule: 13C,15N2​ -5-fluorocytosine is chemically identical to native 5-FC, ensuring perfect chromatographic co-elution[7]. It experiences the exact same matrix suppression or enhancement, allowing the Analyte/IS peak area ratio to remain perfectly constant regardless of matrix variability.

Furthermore, the specific isotopic design of a +3 Da mass shift (incorporating one 13C and two 15N atoms) is a deliberate, causal choice[8]. Native 5-FC ( m/z130.04 ) naturally exhibits M+1 and M+2 isotopic peaks due to the natural abundance of 13C and 18O . If an IS with only a +1 Da or +2 Da shift were used, the native analyte would artificially inflate the IS signal at high concentrations (isotopic cross-talk), skewing the calibration curve. The +3 Da shift ( m/z133.04 ) completely bypasses this isotopic envelope, preserving strict linearity up to the Upper Limit of Quantification (ULOQ)[7].

MatrixEffect Sub1 5-Fluorocytosine (Target Analyte) Coelution Perfect Co-elution Identical Ion Suppression Sub1->Coelution Elutes at 0.27 min DiffElution Different Retention Time Variable Ion Suppression Sub1->DiffElution SIL 13C,15N2-5-FC (SIL-IS) SIL->Coelution Elutes at 0.27 min Analog 5-Chlorocytosine (Analog IS) Analog->DiffElution Elutes at 0.35 min Accurate High Accuracy & Precision (%CV < 5%) Coelution->Accurate Inaccurate Lower Accuracy (%CV > 10%) DiffElution->Inaccurate

Matrix Effect Compensation: SIL-IS vs. Analog Internal Standards.

Comparative Performance Data: SIL-IS vs. Analog IS

According to FDA and EMA Bioanalytical Method Validation guidelines, an assay must demonstrate an accuracy bias of ±15% and a precision coefficient of variation (%CV) of ≤15% (or ≤20% at the LLOQ). Assays utilizing 13C,15N2​ -5-FC consistently outperform analog-based assays, often achieving precision well below the 5% threshold[4][5][9].

Table 1: Comparative Validation Metrics in 5-FC LC-MS/MS Assays

Validation ParameterFDA/EMA Acceptance Criteria 13C,15N2​ -5-FC (SIL-IS)Analog IS (e.g., 5-Chlorocytosine)
Intra-Assay Precision (%CV) ≤15% 1.6%−4.3% 8.5%−14.2%
Inter-Assay Precision (%CV) ≤15% 0.0%−9.4% 10.1%−18.5%
Accuracy Bias (%) ±15% −11.1% to +1.6% −12.0% to +19.5%
Matrix Factor (IS Normalized) 0.85−1.15 0.98−1.02 (Perfect normalization) 0.75−1.30 (Variable)
Isotopic Cross-Talk <5% of LLOQNone ( +3 Da mass shift)None (Different precursor mass)

(Data synthesized from validated clinical research protocols[4][5][6])

Self-Validating Experimental Protocol: LC-MS/MS Workflow

To ensure absolute trustworthiness, a bioanalytical protocol cannot simply be a list of steps; it must be a self-validating system. The following methodology incorporates built-in quality control checks to verify system integrity at every phase[5][7].

Workflow A Patient Serum/Plasma (5-FC Target Analyte) B Add Internal Standard (13C,15N2-5-FC) A->B C Protein Precipitation (Acetonitrile + IS) B->C D Centrifugation & Supernatant Extraction C->D E UHPLC Separation (HILIC or C18 Column) D->E F ESI-MS/MS Detection (MRM Mode) E->F G Data Analysis (Accuracy & Precision) F->G

Self-Validating LC-MS/MS Workflow for 5-Fluorocytosine Quantification.

Step-by-Step Methodology

1. System Suitability & Blank Verification

  • Action: Inject a Double Blank (matrix with no analyte, no IS) followed by a Zero Sample (matrix with IS only).

  • Causality: The Double Blank proves the absence of column carryover from previous high-concentration injections. The Zero Sample proves the SIL-IS ( 13C,15N2​ -5-FC) is isotopically pure and does not fragment into the native 5-FC MRM channel, ensuring the baseline is not artificially elevated[10].

2. Sample Preparation (Protein Precipitation)

  • Action: Aliquot of patient serum/plasma. Add of crash solvent (Acetonitrile or Methanol) containing a precisely known concentration of 13C,15N2​ -5-FC[5][7].

  • Causality: Introducing the IS directly within the crash solvent ensures it is subjected to the exact same extraction recovery losses and volumetric errors as the native analyte. This normalizes the extraction efficiency across all samples.

3. Extraction & Centrifugation

  • Action: Vortex the mixture for 30 seconds, then centrifuge at 14,000×g for 10 minutes at 4∘C [7].

  • Causality: High-speed cold centrifugation completely pellets denatured proteins. Failing to remove these proteins will lead to rapid UHPLC column clogging, elevated backpressure, and severe ion suppression in the ESI source.

4. Chromatographic Separation

  • Action: Inject of the diluted supernatant onto a UHPLC system equipped with a high-resolution column (e.g., Hypersil GOLD 50×2.1 mm , )[7]. Utilize a mobile phase gradient of Water + 0.1% Formic Acid (A) and Acetonitrile + 0.1% Formic Acid (B)[7].

  • Causality: 5-FC is a highly polar molecule. The addition of formic acid ensures the pyrimidine ring remains fully protonated, which is critical for both optimal chromatographic retention and maximizing positive-ion ESI efficiency.

5. MS/MS Detection (MRM Mode)

  • Action: Monitor the specific mass transitions using a triple quadrupole mass spectrometer: Native 5-FC ( m/z130.04→Product Ion ) and 13C,15N2​ -5-FC ( m/z133.04→Product Ion )[7].

  • Causality: Multiple Reaction Monitoring (MRM) acts as a double mass filter, eliminating isobaric background noise and providing the high signal-to-noise ratio required for accurate sub-microgram quantification[10].

Conclusion

The integration of 13C,15N2​ -5-fluorocytosine as a stable isotope-labeled internal standard is not merely a procedural preference; it is a fundamental requirement for achieving the accuracy and precision demanded by clinical TDM[4][9]. By perfectly mirroring the physicochemical properties of 5-FC, it neutralizes matrix effects and extraction variances, ensuring that the quantitative data driving patient dosing is analytically unassailable.

References

  • [4] Determination Of Flucytosine In Human Serum Using Liquid Chromatography Tandem Mass Spectrometry. Journal of Applied Bioanalysis. 4

  • [3] Antifungal Therapeutic Drug Monitoring by Liquid Chromatography Tandem Mass Spectrometry. myadlm.org. 3

  • [8] Flucytosine-13C,15N2. MedChemExpress. 8

  • [5] Quantification of Antimycotics in Human Plasma or Serum by Liquid Chromatography-Tandem Mass Spectrometry for Clinical Research. Thermo Fisher Scientific. 5

  • [1] 5-Flucytosine, Serum. Mayo Clinic Laboratories. 1

  • [9] Application News: Automated sample preparation for TDM using LC-MS/MS. Shimadzu. 9

  • [2] Therapeutic drug monitoring (TDM) of antifungal agents: guidelines from the British Society for Medical Mycology. Journal of Antimicrobial Chemotherapy / Oxford Academic. 2

  • [10] LC-MS/MS assay for the quantitation of FdCyd and its metabolites FdUrd and FU in human plasma. NIH / PMC. 10

  • [7] Quantification of eight antimycotics in human plasma by LC-HRAM(MS) for clinical research. Thermo Fisher Scientific. 7

  • [6] Single Calibrant Quantification with HPLC — Fact or Fantasy?. LCGC International. 6

Sources

evaluating isotopic purity of 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- against commercial standards

Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Guide to Evaluating the Isotopic Purity of 2(1H)-Pyrimidinone-2-¹³C-1,3-¹⁵N₂, 6-amino-5-fluoro-

In the landscape of pharmaceutical research and drug development, the use of stable isotope-labeled (SIL) compounds as internal standards is a cornerstone of quantitative bioanalysis by mass spectrometry.[1][2][3] The accuracy and reliability of pharmacokinetic and metabolic studies hinge on the quality of these standards, with isotopic purity being a critical attribute. This guide provides a comprehensive framework for evaluating the isotopic purity of a custom-synthesized, multiply-labeled pyrimidinone derivative, 2(1H)-Pyrimidinone-2-¹³C-1,3-¹⁵N₂, 6-amino-5-fluoro-, against commercially available standards. We will delve into the rationale behind experimental design, provide detailed protocols for orthogonal analytical techniques, and present a clear structure for data interpretation and comparison.

The core principle of using SIL internal standards lies in their chemical near-identity to the analyte, allowing them to co-elute chromatographically and experience similar ionization effects in the mass spectrometer.[1][4] This co-behavior enables robust correction for variability during sample preparation and analysis.[1][2] However, the presence of unlabeled analyte (M+0) as an impurity in the SIL standard can artificially inflate the measured concentration of the analyte, particularly at the lower limit of quantitation (LLOQ).[1] Therefore, rigorous assessment of isotopic enrichment is not merely a quality control step but a fundamental requirement for data integrity.

This guide will focus on two primary, and complementary, analytical techniques for this evaluation:

  • High-Resolution Mass Spectrometry (HRMS): Provides a direct measure of the relative abundance of different isotopologues, allowing for a precise determination of isotopic enrichment.[5][6]

  • Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: An orthogonal technique that offers an independent and highly accurate assessment of both chemical and isotopic purity without the need for a specific reference standard of the analyte itself.[7][8][9]

By employing both HRMS and qNMR, we create a self-validating system that provides a high degree of confidence in the isotopic purity assessment.

Experimental Design & Rationale

A robust evaluation of isotopic purity necessitates a multi-faceted approach. The following diagram outlines the logical workflow for comparing the in-house synthesized SIL standard against a commercial counterpart.

G cluster_0 Phase 1: Initial Characterization cluster_1 Phase 2: Orthogonal Purity Assessment cluster_2 Phase 3: Data Comparison & Evaluation A Procure Commercial Standard (Highest Available Purity) C High-Resolution Mass Spectrometry (HRMS) - Isotopic Enrichment Analysis A->C D Quantitative NMR (qNMR) - 13C & 15N NMR for Isotopic Purity - 1H & 19F qNMR for Chemical Purity A->D B Synthesize In-House 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro- B->C B->D E Tabulate and Compare - Isotopic Enrichment (%) - M+0, M+1, M+2... Distribution - Chemical Purity (%) C->E D->E F Decision: Qualification of In-House Standard - Meets/Exceeds Commercial Standard? - Fit for Purpose in Bioanalytical Assays? E->F

Caption: Workflow for Isotopic Purity Evaluation.

The rationale for this dual-technique approach is rooted in the principle of orthogonality. HRMS provides exquisite sensitivity and mass accuracy, allowing for the differentiation of isotopologues with very small mass differences.[6] qNMR, on the other hand, is an inherently quantitative technique where the signal intensity is directly proportional to the number of nuclei, providing an absolute measure of purity against a certified reference standard.[8][10] Any significant discrepancy between the results from these two techniques would warrant further investigation into potential interferences or issues with either the sample or the analytical method.

Detailed Experimental Protocols

Protocol 1: Isotopic Enrichment Determination by High-Resolution Mass Spectrometry (HRMS)

This protocol details the steps for analyzing the isotopic distribution of the labeled pyrimidinone.

1. Sample Preparation:

  • Prepare stock solutions of the in-house synthesized standard and the commercial standard in a suitable solvent (e.g., LC-MS grade acetonitrile/water, 50/50 v/v) at a concentration of 1 µg/mL.
  • Prepare a working solution of each by diluting the stock solutions to 100 ng/mL.

2. LC-HRMS Analysis:

  • Instrumentation: Utilize a high-resolution mass spectrometer, such as an Orbitrap or a Q-TOF, capable of achieving a resolution of at least 70,000 FWHM.
  • Liquid Chromatography:
  • Column: A suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.8 µm).
  • Mobile Phase A: 0.1% Formic acid in water.
  • Mobile Phase B: 0.1% Formic acid in acetonitrile.
  • Gradient: A suitable gradient to ensure the analyte is well-retained and elutes as a sharp peak.
  • Flow Rate: 0.3 mL/min.
  • Injection Volume: 5 µL.
  • Mass Spectrometry:
  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode, optimized for the analyte.
  • Scan Mode: Full scan from m/z 100-500.
  • Resolution: 140,000 FWHM.
  • AGC Target: 1e6.
  • Maximum IT: 100 ms.

3. Data Analysis:

  • Extract the mass spectrum across the chromatographic peak of the analyte.
  • Determine the experimental mass-to-charge ratio (m/z) for the most abundant isotopologue.
  • Identify and integrate the peak areas for the unlabeled (M+0), singly labeled (M+1), doubly labeled (M+2), triply labeled (M+3), and fully labeled (M+4 for this specific compound) species.
  • Calculate the isotopic enrichment using the following formula:
  • Isotopic Enrichment (%) = (Sum of intensities of labeled isotopologues) / (Sum of intensities of all isotopologues) * 100

The choice of a high-resolution instrument is critical to resolve the target isotopologues from potential isobaric interferences.[6]

Protocol 2: Chemical and Isotopic Purity Assessment by Quantitative NMR (qNMR)

This protocol outlines the use of qNMR for an independent purity assessment.

1. Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the in-house standard and the commercial standard into separate NMR tubes.
  • Accurately weigh a suitable, high-purity, certified internal standard (e.g., maleic acid, dimethyl sulfone) into each NMR tube. The internal standard should have a known purity and signals that do not overlap with the analyte.
  • Dissolve the contents of each NMR tube in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆).

2. NMR Spectroscopy:

  • Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a probe capable of ¹H, ¹³C, ¹⁵N, and ¹⁹F detection.
  • ¹H and ¹⁹F qNMR for Chemical Purity:
  • Acquire quantitative ¹H and ¹⁹F NMR spectra. Ensure a long relaxation delay (D1) of at least 5 times the longest T₁ of both the analyte and the internal standard to allow for full relaxation of the nuclei.
  • Integrate a well-resolved signal from the analyte and a signal from the internal standard.
  • Calculate the chemical purity using the standard qNMR equation.[8]
  • ¹³C and ¹⁵N NMR for Isotopic Purity:
  • Acquire ¹³C and ¹⁵N NMR spectra. These may require a longer acquisition time due to the lower natural abundance and gyromagnetic ratios of these nuclei.
  • For ¹³C NMR, compare the intensity of the signal corresponding to the labeled carbon (C-2) to any residual signal at the chemical shift of the unlabeled carbon.
  • For ¹⁵N NMR, observe the signals corresponding to the labeled nitrogen atoms. The absence of signals at the expected chemical shifts for unlabeled nitrogen would indicate high isotopic enrichment.

qNMR is considered a primary ratio method of measurement, meaning its accuracy is not dependent on a reference standard of the analyte itself.[7][10]

Data Presentation and Comparison

The quantitative data obtained from both HRMS and qNMR should be summarized in a clear and concise table to facilitate a direct comparison between the in-house synthesized standard and the commercial standard.

ParameterIn-House StandardCommercial StandardMethod
Isotopic Enrichment (%) ValueValueHRMS
M+0 Abundance (%) ValueValueHRMS
M+1 Abundance (%) ValueValueHRMS
M+2 Abundance (%) ValueValueHRMS
M+3 Abundance (%) ValueValueHRMS
M+4 Abundance (%) ValueValueHRMS
Chemical Purity (%) ValueValue¹H/¹⁹F qNMR
¹³C Enrichment at C-2 (%) ValueValue¹³C NMR
¹⁵N Enrichment (%) ValueValue¹⁵N NMR

This tabular summary allows for a quick and objective assessment of the quality of the in-house synthesized material relative to the commercial product.

Conclusion

The rigorous evaluation of the isotopic purity of stable isotope-labeled internal standards is a non-negotiable aspect of high-quality bioanalytical research. By employing orthogonal analytical techniques such as HRMS and qNMR, researchers can gain a comprehensive and reliable understanding of the isotopic and chemical purity of their standards. This guide provides a detailed framework and actionable protocols for conducting such a comparison, empowering scientists and drug development professionals to ensure the integrity of their data and the robustness of their analytical methods. The ultimate goal is to qualify an in-house standard that meets or exceeds the performance of commercial alternatives, ensuring its fitness for purpose in regulated bioanalysis.

References

  • Bruker. Quantitative NMR Assays (qNMR). Available from: [Link]

  • Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Available from: [Link]

  • Segura, J., et al. (2014). Determination of the Enrichment of Isotopically Labelled Molecules by Mass Spectrometry. Journal of Mass Spectrometry. Available from: [Link]

  • Westwood, S., et al. (2014). Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance. Analytical and Bioanalytical Chemistry. Available from: [Link]

  • National Metrology Institute of Japan. (n.d.). Quantitative NMR. Organic Primary Standards Group. Available from: [Link]

  • Kema, I. P., et al. (2017). Determination of the Isotopic Enrichment of 13C- and 2H-Labeled Tracers of Glucose Using High-Resolution Mass Spectrometry: Application to Dual- and Triple-Tracer Studies. Analytical Chemistry. Available from: [Link]

  • Halliday, D., & Read, W. W. (1981). Mass spectrometric assay of stable isotopic enrichment for the estimation of protein turnover in man. Proceedings of the Nutrition Society. Available from: [Link]

  • Raval, P., et al. (2018). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods. Available from: [Link]

  • Gagne, S., et al. (2012). A liquid chromatography – mass spectrometry method to measure 13C-isotope enrichment for DNA stable-isotope probing. Canadian Journal of Microbiology. Available from: [Link]

  • U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Available from: [Link]

  • U.S. Food and Drug Administration. (2019). Guidelines for the Validation of Chemical Methods for the Foods Program. Available from: [Link]

  • ResearchGate. (n.d.). 13C‐ and 15N‐Isotopic Labeling of Proteins | Request PDF. Available from: [Link]

  • Godzien, J., et al. (2019). Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. Metabolites. Available from: [Link]

  • Chen, L., et al. (2015). Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC–MS/MS. Analytical Chemistry. Available from: [Link]

  • ResearchGate. (n.d.). "Stable Labeled Isotopes as Internal Standards: A Critical Review". Available from: [Link]

  • Uhlenbruck, J., et al. (2023). Stable Isotope Labeling of Pyrimidines Using a Deconstruction-Reconstruction Strategy. Journal of the American Chemical Society. Available from: [Link]

  • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Available from: [Link]

  • Jemal, M., & Ouyang, Z. (2003). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity and cause for concern. Rapid Communications in Mass Spectrometry. Available from: [Link]

  • Clendinen, C. S., et al. (2010). NMR Method for Measuring Carbon-13 Isotopic Enrichment of Metabolites in Complex Solutions. Analytical Chemistry. Available from: [Link]

  • Bartholomew, L., et al. (2024). 14N to 15N Isotopic Exchange of Nitrogen Heteroaromatics through Skeletal Editing. ChemRxiv. Available from: [Link]

  • Wang, Y., et al. (2018). Solution NMR Spectroscopy with Isotope-Labeled Cysteine (13C and 15N) Reveals the Surface Structure of l-Cysteine-Coated Ultrasmall Gold Nanoparticles (1.8 nm). Langmuir. Available from: [Link]

  • Trivedi, M. K., et al. (2015). Mass Spectrometry Analysis of Isotopic Abundance of 13C, 2H, or 15N in Biofield Energy Treated Aminopyridine Derivatives. American Journal of Physical Chemistry. Available from: [Link]

  • Venters, R. A., et al. (1995). High-level 2H/13C/15N labeling of proteins for NMR studies. Journal of Biomolecular NMR. Available from: [Link]

  • LGC Group. (n.d.). USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. Available from: [Link]

  • Uhlenbruck, J., et al. (2025). Stable Isotope Labeling of Pyrimidines Using a Deconstruction-Reconstruction Strategy. IntechOpen. Available from: [Link]

  • ECA Academy. (n.d.). FDA Guidance for Industry: Q2B Validation of Analytical Procedures: Methodology. Available from: [Link]

  • Bartholomew, L., et al. (2024). 14N to 15N Isotopic Exchange of Nitrogen Heteroaromatics through Skeletal Editing. eScholarship. Available from: [Link]

  • NIST. (n.d.). 2(1H)-Pyridinone. NIST Chemistry WebBook. Available from: [Link]

  • National Center for Biotechnology Information. (n.d.). 2(1H)-Pyrimidinone. PubChem. Available from: [Link]

  • FDA. (n.d.). 4-AMINO-5,6-DIMETHYLTHIENO(2,3-D)PYRIMIDIN-2(1H)-ONE HYDROCHLORIDE. Available from: [Link]

  • Eurofins Japan. (n.d.). 米国PQRIのE&L試験ガイドラインの概要を解説. Available from: [Link]

Sources

Safety Operating Guide

A Senior Application Scientist's Guide to the Proper Disposal of 2(1H)-Pyrimidinone-2-¹³C-1,³-¹⁵N₂, 6-amino-5-fluoro-

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of 2(1H)-Pyrimidinone-2-¹³C-1,³-¹⁵N₂, 6-amino-5-fluoro-. As a Senior Application Scientist, my objective is to synthesize regulatory compliance with practical, field-proven insights, ensuring that your disposal procedures are not only safe but also scientifically sound. This document is designed for researchers, scientists, and drug development professionals who handle specialized chemical compounds.

Introduction: Understanding the Compound

The compound is a derivative of pyrimidinone, featuring two key characteristics that govern its handling and disposal:

  • Stable Isotope Labeling (-2-¹³C-1,³-¹⁵N₂): The Carbon-13 and Nitrogen-15 isotopes are stable and non-radioactive.[1][] Therefore, no special radiological precautions are necessary for disposal. The waste can be managed based on its chemical properties, in the same manner as the unenriched material.[1]

  • Chemical Structure (6-amino-5-fluoro-): The presence of a fluorinated pyrimidine core dictates the primary hazard classification. Fluorinated pyrimidines, such as the well-known chemotherapeutic agent 5-Fluorouracil (5-FU), are biologically active and must be treated as hazardous chemical waste.[3][4] The strong carbon-fluorine bond can also contribute to environmental persistence, making proper disposal critical.[4][5]

In the absence of a specific Safety Data Sheet (SDS) for this exact isotopologue, all handling and disposal procedures must be based on a conservative assessment, treating the compound as a hazardous substance.[6]

Part 1: Hazard Characterization and Personal Protective Equipment (PPE)

Before beginning any work that will generate waste, a thorough risk assessment is mandatory. The primary risks are associated with the chemical toxicity of the fluorinated pyrimidine structure.

Anticipated Chemical Hazards (Based on Structurally Similar Compounds):

  • Harmful if swallowed, inhaled, or in contact with skin.[7][8][9]

  • Causes skin and serious eye irritation.[7][9][10]

  • May cause respiratory irritation.[9][10]

Required Personal Protective Equipment (PPE):

PPE CategorySpecificationRationale
Eye Protection Tightly fitting safety goggles or a face shield.[6]Protects against accidental splashes of liquid waste or contact with solid dust particles.
Hand Protection Chemically impermeable gloves (e.g., Nitrile). Double-gloving is recommended when handling concentrated waste.[3]Prevents dermal absorption, which is a potential route of exposure for pyrimidine-based compounds.[6]
Body Protection A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory.[11]Protects skin from contamination. Contaminated lab coats should be professionally laundered or disposed of as hazardous waste.[3]
Respiratory Protection All handling should occur in a certified chemical fume hood to minimize inhalation risk.[6][8][11]Engineering controls are the primary method for preventing respiratory exposure to chemical dusts or vapors.

Part 2: The Step-by-Step Disposal Protocol

Adherence to a systematic disposal workflow is crucial for safety and regulatory compliance. The guiding principle is to manage this substance as a hazardous chemical waste from the moment it is generated.[12]

Step 1: Waste Minimization

The most effective way to enhance safety and reduce disposal costs is to minimize waste generation.

  • Source Reduction: Order only the quantity of the chemical required for your experiments.[12]

  • Scale Reduction: Where possible, reduce the scale of experiments to produce smaller volumes of waste.[12][13]

  • Avoid Generation of "Unknowns": Properly label all reaction vessels and material containers to prevent the generation of unknown waste, which is expensive and difficult to dispose of.[13]

Step 2: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions within a waste container.[14] This compound and its associated waste must be kept separate from incompatible materials.

Waste Stream Classification:

  • Solid Waste: Collect un-reusable, contaminated solids (e.g., weighing paper, contaminated gloves, pipette tips, silica gel) in a designated, lined container clearly labeled for solid hazardous waste.[14]

  • Liquid Waste:

    • Halogenated Waste: If the compound is dissolved in a halogenated solvent (e.g., Dichloromethane, Chloroform), it must be collected in a designated "Halogenated Organic Waste" container.

    • Non-Halogenated Waste: If dissolved in non-halogenated solvents (e.g., Methanol, Acetonitrile, Ethyl Acetate), collect it in a "Non-Halogenated Organic Waste" container.

  • Aqueous Waste: Collect contaminated aqueous solutions in a designated "Aqueous Hazardous Waste" container. Do not pour any amount down the drain.[11]

  • Sharps Waste: Needles, syringes, or broken glass contaminated with the compound must be placed in a puncture-resistant sharps container specifically labeled for chemically contaminated sharps.[6][13]

Incompatibility Warning: Keep this waste stream segregated from strong oxidizing agents, strong acids, and strong bases.[13][14]

Step 3: Container Management

The integrity of your waste container is your primary line of defense against spills and exposure.

  • Compatibility: Use containers made of material compatible with the waste type (e.g., glass or high-density polyethylene for solvents).[12][15] The container must be in good condition, free of cracks or defects.[15][16]

  • Closure: Keep waste containers securely closed at all times, except when you are actively adding waste.[12][15] Do not leave a funnel in the container opening.[15]

  • Ullage: Do not overfill containers. Leave at least 10% of the volume as headspace (ullage) to allow for vapor expansion.[16]

Step 4: Labeling

Regulatory agencies require that hazardous waste containers be labeled from the moment the first drop of waste is added.[6] Your institution's hazardous waste tag must be securely affixed and contain the following information:

  • The words "HAZARDOUS WASTE" .[15]

  • Full Chemical Name(s): Write out "2(1H)-Pyrimidinone-2-¹³C-1,³-¹⁵N₂, 6-amino-5-fluoro-" and the names of any solvents or other chemicals present, including their percentages.[15] Do not use abbreviations or chemical formulas.

  • Hazard Information: Check the appropriate boxes for hazards (e.g., Toxic).

Step 5: Accumulation and Storage

Waste must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory.[11][12]

  • The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[6][15]

  • Store containers in secondary containment (e.g., a chemical-resistant tray) to contain potential leaks.[16]

  • Inspect the SAA weekly for any signs of leakage, container degradation, or improper labeling.[15]

Step 6: Requesting Disposal

When a waste container is 90% full, or if you will no longer be generating that waste stream, arrange for its disposal.[15]

  • Follow your institution's specific procedures for requesting a chemical waste pickup from the Environmental Health & Safety (EH&S) department.[12][15]

  • Do not allow waste to accumulate in the laboratory.[16]

Part 3: Emergency Procedures for Spills

Accidental spills should be handled promptly and safely.

  • Minor Spill (Small quantity, contained within a fume hood):

    • Alert colleagues in the immediate area.

    • Ensure you are wearing the correct PPE (double gloves, goggles, lab coat).

    • Contain the spill using a chemical spill kit absorbent.

    • Carefully collect the absorbed material using non-sparking tools.

    • Place the contaminated absorbent and cleaning materials into your solid hazardous waste container.

    • Decontaminate the surface area.

  • Major Spill (Large quantity, outside of a fume hood, or if you feel unsafe):

    • Evacuate the immediate area.

    • Alert your supervisor and call your institution's emergency services or EH&S department.

    • Prevent others from entering the area.

Part 4: Visual Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste generated from handling 2(1H)-Pyrimidinone-2-¹³C-1,³-¹⁵N₂, 6-amino-5-fluoro-.

G cluster_0 Waste Generation & Segregation cluster_1 Containerization & Labeling cluster_2 Storage & Disposal start Waste Generated (Contaminated Material) classify Characterize Waste Type start->classify solid Solid Waste (Gloves, Tips, Paper) classify->solid Solid liquid Liquid Waste (Solutions) classify->liquid Liquid sharps Sharps Waste (Needles, Glass) classify->sharps Sharps solid_container Collect in Labeled Solid Waste Container solid->solid_container liquid_container Collect in Labeled Liquid Waste Container (Segregate Halogenated) liquid->liquid_container sharps_container Collect in Labeled Puncture-Proof Sharps Bin sharps->sharps_container store_saa Store Securely in Satellite Accumulation Area (SAA) with Secondary Containment solid_container->store_saa liquid_container->store_saa sharps_container->store_saa inspect Inspect SAA Weekly store_saa->inspect full Container >90% Full? inspect->full full->inspect No request_pickup Contact EH&S to Request Waste Pickup full->request_pickup Yes

Caption: A decision-making workflow for the disposal of 2(1H)-Pyrimidinone-2-¹³C-1,³-¹⁵N₂, 6-amino-5-fluoro- waste.

References

  • Moravek, Inc. (2019, January 11). How To Store And Dispose Of Radiolabeled Compounds. [Link]

  • Columbia University. Hazardous Chemical Waste Management Guidelines. [Link]

  • University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. [Link]

  • University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. [Link]

  • University of Glasgow. Chemical Waste (Guidance Note). [Link]

  • Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide. [Link]

  • Meisenhelder, J., & Semba, K. (2006). Safe use of radioisotopes. Current Protocols in Immunology, Appendix 1, A.1Q.1–A.1Q.12. [Link]

  • Angene Chemical. (2025, December 18). Safety Data Sheet for 2-Bromo-2-fluoropropanoic acid. [Link]

  • University of Oslo. (2004, June 1). Work with Radioactive isotopes. [Link]

  • NCI at Frederick. Chemical Safety Practices Recommendations 5-Fluorouracil (5-FU). [Link]

  • Mandom Corporation. (2012, October 31). Safety Data Sheet. [Link]

  • McKay, G., et al. (2022). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry. Environmental Science & Technology Letters. [Link]

  • Kanto Chemical Co., Inc. Safety Data Sheet (Thiourea). [Link]

  • Gmeiner, W. H. (2020). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. Molecules, 25(15), 3439. [Link]

  • G. G., & D. P. (2009). Synthesis of Antitumor Fluorinated Pyrimidine Nucleosides. AIR Unimi. [Link]

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Personal protective equipment for handling 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro-

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety and Handling Guide: 2(1H)-Pyrimidinone-2-13C-1,3-15N2, 6-amino-5-fluoro-

A Senior Application Scientist's Guide to Ensuring Laboratory Safety and Integrity

The core principle of this guide is risk mitigation through understanding the compound's inherent hazards and implementing robust engineering controls, personal protective equipment (PPE), and procedural discipline. The isotopic labels (¹³C and ¹⁵N) are stable and non-radioactive, posing no radiological threat; the hazards are exclusively chemical in nature.[1]

Hazard Assessment: The "Why" Behind the Precautions

The chemical structure dictates the necessary precautions. The molecule is a derivative of pyrimidine, a class of compounds with significant biological activity. The presence of a fluorine atom dramatically alters its electronic properties and metabolic fate.

  • Fluorinated Pyrimidine Core: Fluorinated pyrimidines are often potent antimetabolites.[2] For instance, the well-known analog 5-Fluorouracil exerts its cytotoxic effects by inhibiting thymidylate synthetase, a critical enzyme in DNA synthesis.[3] This mechanism underscores the potential for high toxicity. We must assume this compound is toxic if swallowed, inhaled, or absorbed through the skin.[4]

  • Amino Group: The 6-amino group is a common feature in nucleobase analogs and contributes to the molecule's chemical properties and potential biological interactions.

  • Physical Form: As a solid, likely a fine powder, the primary risk of exposure is through inhalation of airborne particles and contamination of surfaces, leading to subsequent skin contact or ingestion.[5]

Given these characteristics, the compound must be handled as a potent, toxic substance with the primary objective of preventing any direct contact or inhalation.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not merely a checklist but a comprehensive system designed to provide barriers against specific routes of exposure. All PPE should be inspected before use.[6]

Task / OperationMinimum PPE RequirementRationale
Compound Retrieval & Storage Standard Lab Attire¹, Safety Glasses, Nitrile GlovesProtects against incidental contact during transport and handling of sealed containers.
Weighing & Aliquoting (Solid) Standard Lab Attire¹, Safety Goggles, Double Nitrile Gloves, Lab CoatCritical Exposure Point. Double gloves protect against pinholes and allow for safe removal of the contaminated outer layer.[1] Goggles provide a full seal against airborne powder.
Solution Preparation & Handling Standard Lab Attire¹, Safety Goggles, Double Nitrile Gloves, Lab CoatProtects against splashes and aerosol generation.
Spill Cleanup & Decontamination Standard Lab Attire¹, Safety Goggles, Double Nitrile Gloves, Disposable GownProvides enhanced body protection during active management of a contaminated area.

¹Standard Lab Attire: Full-length pants, closed-toe shoes.

Detailed PPE Specifications:

  • Engineering Controls (First Line of Defense): All manipulations of the solid compound or its concentrated solutions must be performed inside a certified chemical fume hood to control aerosol and powder dispersion.[7]

  • Hand Protection: Wear two pairs of nitrile gloves. The outer glove should be removed and disposed of immediately after the handling procedure is complete or if contamination is suspected. The inner glove protects the skin during the de-gloving process. Avoid petroleum-based hand creams, which can compromise glove integrity.[8]

  • Eye & Face Protection: ANSI Z87.1-compliant safety goggles are required for a complete seal. Safety glasses with side shields are insufficient when handling the powder.

  • Body Protection: A clean, buttoned lab coat is mandatory. For large-scale operations or spill cleanup, a disposable, fluid-resistant gown should be worn over the lab coat.

  • Respiratory Protection: A fume hood is the primary respiratory control. If a spill occurs outside a fume hood, a NIOSH-approved respirator (e.g., N95 for powders, or an air-purifying respirator with organic vapor cartridges for solutions) may be necessary for emergency response personnel.

Operational Plan: Step-by-Step Safe Handling

Procedural discipline is paramount to safety. The following workflow minimizes exposure at each step.

G cluster_prep Preparation Phase cluster_handling Handling Phase (In Fume Hood) cluster_cleanup Post-Handling Phase prep1 Verify Fume Hood Certification is Current prep2 Assemble All Materials (Spatula, Vials, Solvent) prep1->prep2 prep3 Prepare Waste Containers (Solid & Liquid) prep2->prep3 prep4 Don Required PPE prep3->prep4 h1 Tare Receiving Vessel on Balance prep4->h1 Begin Work h2 Carefully Transfer Solid Using a Designated Spatula h1->h2 h3 Close Primary Container Immediately h2->h3 h4 Add Solvent Slowly to Dissolve Solid h3->h4 c1 Decontaminate Spatula & Work Surfaces h4->c1 Complete Transfer c2 Segregate & Seal All Waste c1->c2 c3 Remove Outer Gloves (Dispose as Waste) c2->c3 c4 Remove Remaining PPE & Wash Hands Thoroughly c3->c4

Protocol for Weighing and Dissolving:

  • Preparation: Before bringing the compound into the fume hood, verify the hood's certification is current. Prepare a designated waste container for contaminated solids (e.g., weigh paper, outer gloves).

  • Tare Vessel: Place a tared weigh boat or the final receiving vial on the balance inside the fume hood.

  • Transfer: Use a dedicated, clean spatula to transfer the solid. Do not use a brush to sweep up powder. Handle the primary container with care to avoid generating airborne dust.

  • Seal and Clean: Immediately close the primary container. Wipe it down with a damp towel (e.g., with 70% ethanol) before removing it from the fume hood.

  • Dissolution: Add the solvent to the receiving vial slowly to avoid splashing. Ensure the solid is fully dissolved before proceeding with the experiment.

  • Decontamination: Thoroughly wipe down the balance and surrounding surfaces inside the fume hood. Decontaminate the spatula by rinsing it into a liquid waste container.

  • Doffing PPE: Remove the outer gloves first and dispose of them in the designated solid waste container. Then, remove the lab coat and goggles. Finally, remove the inner gloves and wash your hands thoroughly with soap and water.

Disposal Plan: Cradle-to-Grave Responsibility

Improper disposal of fluorinated heterocyclic compounds can lead to environmental persistence.[9][10] A robust waste management plan is crucial.

  • Waste Segregation: All waste generated from handling this compound must be considered hazardous.

    • Solid Waste: Contaminated gloves, weigh boats, paper towels, and any unrecoverable solid compound should be placed in a clearly labeled, sealed hazardous waste container. The label should read: "Hazardous Waste: Toxic Fluorinated Pyrimidine Analog".

    • Liquid Waste: All solutions containing the compound, as well as solvent rinses from decontamination, must be collected in a sealed, properly labeled hazardous liquid waste container.

  • Institutional Procedures: Follow your institution's Environmental Health & Safety (EHS) guidelines for hazardous waste disposal. Never dispose of this material down the drain or in regular trash.

Emergency and Spill Response

Immediate and correct action during an emergency can prevent serious injury.

SpillResponse action_contain_powder Cover gently with damp paper towels. Wipe, decontaminate area. action_call_ehs Contact Institutional EHS/ Emergency Response. action_contain_powder->action_call_ehs If spill is large action_absorb_liquid Absorb with chemical sorbent. Wipe, decontaminate area. action_absorb_liquid->action_call_ehs If spill is large action_evacuate EVACUATE AREA! Alert others. Close doors. action_evacuate->action_call_ehs SpillDetected SpillDetected node_inside_hood node_inside_hood SpillDetected->node_inside_hood node_inside_hood->action_evacuate No node_powder node_powder node_inside_hood->node_powder Yes node_powder->action_contain_powder Powder node_powder->action_absorb_liquid Liquid

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[11][12]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[11][12]

  • Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[6]

  • Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[6]

  • Small Spill (Inside Fume Hood):

    • Alert others in the immediate area.

    • If a powder, gently cover with paper towels dampened with water to prevent it from becoming airborne.

    • Wipe the area from the outside in, placing all contaminated materials into the hazardous solid waste container.

    • Decontaminate the area with an appropriate solvent or detergent solution, followed by a water rinse.

  • Large Spill (or any spill outside a fume hood):

    • Evacuate the immediate area.

    • Alert colleagues and notify your supervisor and institutional EHS.

    • Restrict access to the area.

    • Wait for trained emergency personnel to conduct the cleanup.

References

  • Princeton University Environmental Health and Safety. (n.d.). Handling Radioactive Materials Safely. Retrieved from [Link]

  • Bardin, V.V. (2012).

  • Stang, L.G., & Levine, H.D. (n.d.). EQUIPMENT FOR SAFE HANDLING OF RADIOACTIVE ISOTOPES. Retrieved from [Link]

  • Palumbo Piccionello, A., & Pace, V. (2025). Key developments in fluorinated heterocycles. Future Medicinal Chemistry, 17(7), 755–756.
  • Müller, K., Faeh, C., & Diederich, F. (2008). Fluorination in Medicinal Chemistry: Methods, Strategies, and Recent Developments. Science, 317(5846), 1881-1886.
  • Ruff, K. J., & Sanford, M. S. (2017). Site-Selective C-H Fluorination of Pyridines and Diazines with AgF2. Organic Syntheses, 94, 185-201.

  • Yale Environmental Health & Safety. (n.d.). Safety Information and Specific Handling Precautions for Radionuclides H-3, C-14, S-35, P-32 and I-125. Retrieved from [Link]

  • Palumbo Piccionello, A., & Pace, V. (2025). Key developments in fluorinated heterocycles. Future Medicinal Chemistry, 17(7), 755-756.

  • Moravek, Inc. (n.d.). Radiolabeled Compound Handling 101. Retrieved from [Link]

  • Pharmacy 180. (n.d.). Fluorinated pyrimidines. Retrieved from [Link]

  • Wilson, P. M., & LaBonne, S. (2022). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. Molecules, 27(15), 4998.
  • Mykhailiuk, P. K. (2021). Scalable Approach to Fluorinated Heterocycles with Sulfur Tetrafluoride (SF4). The Journal of Organic Chemistry, 86(18), 12599–12609.
  • Ielo, L., & Palumbo Piccionello, A. (2022). FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. Pharmaceuticals, 15(12), 1546.

  • Ministry of Health, Labour and Welfare, Japan. (2008). Safety Data Sheet: 2-Thioxo-4(1H)-pyrimidinone (Propylthiouracil). Retrieved from [Link]

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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